Amidoflumet

• CAS: 84466-05-7

Core Science & Biosynthesis

Amidoflumet (CAS No. 84466-05-7): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amidoflumet, a trifluoromethanesulfonanilide miticide developed by Sumitomo Chemical, is a potent agent against various house dust mites. Registered in Japan in 2004, this compound, with the CAS number 84466-05-7, exhibits high lethal efficacy, particularly against predatory cheyletid mites which are often injurious to humans. While its precise mechanism of action remains to be elucidated, its rapid activity and favorable safety profile in mammals make it a significant compound in the field of environmental health. This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, biological activity, and toxicological profile of Amidoflumet, based on available scientific literature.

Physicochemical Properties

Amidoflumet is a pale yellow to white crystalline powder. It is characterized by its poor solubility in water and good solubility in polar organic solvents. The compound's properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₇ClF₃NO₄S
Molecular Weight	317.67 g/mol
Appearance	Pale yellow to white crystalline powder
Melting Point	81 - 85 °C
Vapor Pressure	1.51 × 10⁻¹ Pa (Gas saturation method)
pKa (Acid Dissociation Constant)	~3.8
Octanol-Water Partition Coefficient (LogP)	4.13 (pH 1, 24°C)
2.13 (pH 5, 24°C)
-0.28 (pH 9, 24°C)
Solubility	Water: Poorly soluble
Polar Solvents (N,N-dimethylformamide, acetonitrile, methanol): Easily dissolved
Stability	Stable for 36 months at 25°C and 60% relative humidity.

Synthesis

The synthesis of Amidoflumet involves the reaction of methyl 2-amino-5-chlorobenzoate with trifluoromethanesulfonic anhydride in the presence of triethylamine in a chloroform solvent at room temperature.

Synthesis of Amidoflumet.

Experimental Protocol: General Synthesis

While a detailed, step-by-step protocol for laboratory replication is not publicly available, the general synthesis method is described as follows:

• Starting Material: The synthesis begins with methyl 2-amino-5-chlorobenzoate.

• Reaction: This starting material is reacted with trifluoromethanesulfonic anhydride.

• Solvent and Base: The reaction is carried out in chloroform as the solvent, with triethylamine serving as a base.

• Conditions: The reaction proceeds at room temperature.

Biological Activity and Mechanism of Action

Miticidal Efficacy

Amidoflumet demonstrates high lethal activity against a broad spectrum of house dust mites, including the American house dust mite (Dermatophagoides farinae), mold mites (Tyrophagus putrescentiae), and notably, predatory cheyletid mites (Chelacaropsis moorei), which have been historically difficult to control. The compound is fast-acting, causing cessation of all mite activity within minutes of exposure. Furthermore, it exhibits no repellency, which is a desirable characteristic for a miticide.

Mite Species	Efficacy	Reference
Dermatophagoides farinae	High lethal activity
Tyrophagus putrescentiae	High lethal activity
Chelacaropsis moorei	High lethal efficacy

Mechanism of Action

The precise molecular mechanism of action for Amidoflumet is currently unknown. It is classified as a trifluoromethanesulfonanilide insecticide with an unconfirmed mode of action.

General Pharmacological Effects in Mammals

In studies involving rats, guinea pigs, rabbits, and dogs, Amidoflumet was observed to induce several general pharmacological effects. These include decreases in spontaneous movement, muscle tone, and contact avoidance. Effects on the central nervous system included decreased motor activity, prolonged sleeping time, and hypothermia. It is important to note that these observations in mammals do not elucidate the miticidal mechanism of action but are relevant for the overall toxicological profile.

Experimental Protocols for Efficacy Testing

The efficacy of Amidoflumet against house dust mites has been evaluated using several methods. While highly detailed protocols are proprietary, the general methodologies are described below.

Filter Paper Contact Method

This method is utilized to assess the direct contact toxicity and speed of action of Amidoflumet.

Workflow for the Filter Paper Contact Method.

Sheet Preparation Method

This method simulates a practical use case where the miticide is applied to a sheet placed under carpets or tatami mats.

• Preparation: A sheet of kraft paper is treated with a specific concentration of Amidoflumet.

• Setup: The treated sheet is placed under a piece of carpet.

• Introduction of Mites: American house dust mites are released onto the carpet.

• Evaluation: The change in the mite population is monitored over several weeks to determine the inhibitory rate of reproduction. For example, a treatment of 500 mg of Amidoflumet per square meter resulted in a 98.5% inhibitory rate of reproduction after one week and 100% after three and six weeks.

Toxicology and Safety Profile

Amidoflumet exhibits a favorable safety profile in mammals.

Endpoint	Result	Species	Reference
Acute Oral Toxicity (LD₅₀)	> 500 mg/kg to < 2,000 mg/kg	Rat
Acute Dermal Toxicity (LD₅₀)	> 2000 mg/kg	Rat
Acute Inhalation Toxicity (LC₅₀)	> 5440 mg/m³	Rat
Skin Irritation	Slightly irritating	Rabbit
Eye Irritation	Slightly irritating	Rabbit
Skin Sensitization	No potential	Guinea pig
Genotoxicity (Ames test, Chromosomal aberration test, Micronucleus test)	Negative	Salmonella typhimurium, E. coli, Chinese hamster lung cells, Mouse bone marrow
Fish Toxicity (LC₅₀, 48 hours)	6.0 mg/L	Carp (Cyprinus carpio)

In subacute and chronic toxicity studies in animals, effects were observed on the liver, water and electrolyte metabolism, bone marrow, and red blood cells. These effects were found to be reversible upon cessation of treatment.

Conclusion

Amidoflumet is a highly effective and fast-acting miticide with a particular advantage in controlling notoriously resilient cheyletid mites. Its physicochemical properties are well-characterized, and it demonstrates good stability. While its exact mechanism of action remains an area for future research, its toxicological profile indicates a good safety margin for mammals. The information presented in this technical guide provides a solid foundation for researchers and scientists working with or developing related compounds. Further investigation into its molecular target in mites could open new avenues for the development of novel and selective acaricides.

Amidoflumet: A Technical Guide to its Molecular Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Amidoflumet is a trifluoromethanesulfonanilide miticide effective against various house dust mites. This technical guide provides a comprehensive overview of its molecular structure, physicochemical properties, and known synthetic pathways. While the precise mechanism of action remains to be fully elucidated, this document summarizes the current understanding and proposes an experimental workflow for its investigation. Detailed experimental protocols for the synthesis of Amidoflumet and its key precursor are also presented.

Molecular Structure and Identification

Amidoflumet, with the IUPAC name methyl 5-chloro-2-(((trifluoromethyl)sulfonyl)amino)benzoate, is a synthetic organic compound.[1] Its structure is characterized by a substituted benzene ring core.

Molecular Formula: C₉H₇ClF₃NO₄S[1]

Molecular Weight: 317.67 g/mol [1]

Chemical Structure:

Caption: Molecular Structure of Amidoflumet.

Physicochemical Properties

Amidoflumet is a pale yellow to white crystalline powder.[2] A summary of its key physicochemical properties is provided in the table below.

Property	Value	Reference
Molecular Formula	C₉H₇ClF₃NO₄S	[1]
Molecular Weight	317.67 g/mol	[1]
Appearance	Pale yellow to white crystalline powder	[2]
Melting Point	81-85 °C	[2]
Vapor Pressure	~1.51 x 10⁻¹ Pa	[2]
pKa	~3.8	[2]
Solubility	Soluble in N,N-dimethylformamide, acetonitrile, methanol; Poorly soluble in water.	[2]

Synthesis of Amidoflumet

The synthesis of Amidoflumet can be achieved in a single step from the key intermediate, methyl 2-amino-5-chlorobenzoate.

Synthetic Pathway

Caption: Synthesis of Amidoflumet.

Experimental Protocols

3.2.1. Synthesis of Methyl 2-amino-5-chlorobenzoate

This protocol is adapted from the literature for the synthesis of the key precursor.

• Materials: 2-aminobenzoic acid, N-chlorosuccinimide (NCS), Dimethylformamide (DMF), Ethyl acetate, Methanol, Thionyl chloride, Sodium hydroxide (NaOH), Magnesium sulfate (MgSO₄), Ether.

• Procedure:

  • To a solution of 2-aminobenzoic acid (10 g, 66 mmol) in DMF (40 mL), add N-chlorosuccinimide (8.8 g, 66 mmol).

  • Heat the reaction mixture at 100 °C for 40 minutes.

  • Cool the mixture to room temperature and let it stand overnight.

  • Slowly pour the reaction mixture into ice-water (150 mL) to precipitate a white solid.

  • Filter the solid and wash it with water (3 x 50 mL).

  • Dissolve the solid in ethyl acetate (600 mL), dry the solution over magnesium sulfate, and evaporate the solvent under reduced pressure.

  • Wash the residual solid with ether (3 x 30 mL) to afford 2-amino-5-chlorobenzoic acid.

  • To a suspension of 2-amino-5-chlorobenzoic acid (20 mmol) in methanol (60 mL), add thionyl chloride (4.4 mL, 60 mmol).

  • Reflux the resulting suspension overnight.

  • Evaporate the solvent, add ethyl acetate, and wash with 10% NaOH solution.

  • Dry the organic layer, filter, and evaporate to afford methyl 2-amino-5-chlorobenzoate.

3.2.2. Synthesis of Amidoflumet (Methyl 5-chloro-2-(((trifluoromethyl)sulfonyl)amino)benzoate)

This protocol is a general procedure based on the available literature. Optimization of reaction conditions may be required.

• Materials: Methyl 2-amino-5-chlorobenzoate, Trifluoromethanesulfonic anhydride ((CF₃SO₂)₂O), Triethylamine (Et₃N), Chloroform (CHCl₃).

• Procedure:

  • Dissolve methyl 2-amino-5-chlorobenzoate in chloroform in a reaction vessel equipped with a stirrer and under an inert atmosphere.

  • Add triethylamine to the solution.

  • Cool the reaction mixture in an ice bath.

  • Slowly add trifluoromethanesulfonic anhydride to the cooled solution.

  • Allow the reaction to proceed at room temperature. The reaction time should be monitored by a suitable technique (e.g., TLC or LC-MS).

  • Upon completion, the reaction mixture should be worked up by washing with water and brine.

  • The organic layer should be dried over a suitable drying agent (e.g., Na₂SO₄ or MgSO₄) and the solvent removed under reduced pressure.

  • The crude product can be purified by crystallization or column chromatography.

Mechanism of Action

The precise biochemical mechanism of action of Amidoflumet as a miticide is currently unknown.[3] However, some observations provide clues for further investigation.

In mammals, the major metabolic pathway for Amidoflumet involves the hydrolysis of the ester bond to form the corresponding benzoic acid derivative.[2] It is important to note that this metabolic fate in mammals does not necessarily reflect the primary mode of miticidal action.

Observations of neural symptoms such as tremors and convulsions in dogs exposed to Amidoflumet suggest a potential neurotoxic effect.[2] This warrants further investigation into the interaction of Amidoflumet with the nervous system of mites.

Proposed Experimental Workflow for Elucidating the Mechanism of Action

To systematically investigate the unknown mechanism of action of Amidoflumet, the following experimental workflow is proposed for research and drug development professionals.

Caption: Workflow for Investigating Amidoflumet's Mode of Action.

This workflow begins with the observation of poisoning symptoms in mites to generate initial hypotheses. These hypotheses can then be tested through a series of in vitro and in vivo experiments to identify the molecular target, which can subsequently inform structure-activity relationship studies for the development of improved miticides.

References

• 1. New trifluoromethanesulfonanilide compounds having high miticidal activity against house dust mites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Amidoflumet: A Technical Guide to its Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide derivative primarily recognized for its potent acaricidal and insecticidal properties.[1] Developed by Sumitomo Chemical, it is an active ingredient in products designed to control house dust mites.[1][2] This technical guide provides an in-depth overview of the core physical and chemical properties of Amidoflumet, presenting quantitative data in structured tables, detailing relevant experimental methodologies, and illustrating key chemical principles through diagrams. While the precise mode of action of Amidoflumet remains unknown, this guide consolidates the current knowledge of its physicochemical characteristics to support further research and development.[1][3]

Core Physical and Chemical Properties

Amidoflumet is a slightly yellow or colorless crystalline solid.[1][2] Key identifying information and physical properties are summarized in the tables below.

Table 1: General and Chemical Identification of Amidoflumet

Property	Value	Reference(s)
IUPAC Name	methyl 5-chloro-2-(((trifluoromethyl)sulfonyl)amino)benzoate	[1]
Synonyms	5-Chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoic acid methyl ester, Panduck	[3]
CAS Number	84466-05-7	[3][4][5]
Molecular Formula	C₉H₇ClF₃NO₄S	[3][4][5]
Molecular Weight	317.67 g/mol	[3][4][5][6]
Appearance	Slightly yellow or colorless crystalline solid; Beige powder	[1][2][3][6]

Table 2: Physicochemical Properties of Amidoflumet

Property	Value	Method/Conditions	Reference(s)
Melting Point	81 - 85 °C (around 82°C)	Not specified	[2]
Vapor Pressure	ca. 1.51 × 10⁻¹ Pa	Gas saturation method	[2]
Acid Dissociation Constant (pKa)	ca. 3.8	Not specified	[2]
Distribution Coefficient (logP)	4.13	Ambient shake flask method (pH 1, 24°C)	[2]
2.13	Ambient shake flask method (pH 5, 24°C)	[2]
-0.28	Ambient shake flask method (pH 9, 24°C)	[2]

Table 3: Solubility Profile of Amidoflumet

Solvent	Solubility Description	Quantitative Data	Reference(s)
Water	Poorly soluble	Not available	[2]
N,N-Dimethylformamide	Easily dissolved	Not available	[2]
Acetonitrile	Easily dissolved	Not available	[2]
Methanol	Easily dissolved	Not available	[2]
Acetone	Soluble	Not available	[3]
Ethanol	Soluble	Not available	[3][6]

Key Chemical Characteristics and Behavior

Amidoflumet's chemical behavior is significantly influenced by its acidic proton on the sulfonamide nitrogen, with a pKa of approximately 3.8.[2] This acidity dictates its state of ionization at different physiological pH values, which in turn affects its solubility and lipophilicity.

At a pH below its pKa (e.g., pH 1), Amidoflumet exists predominantly in its neutral, non-ionized form. This leads to lower solubility in water and a higher distribution coefficient (logP = 4.13), indicating greater lipophilicity.[2] Conversely, at a pH above its pKa (e.g., pH 9), it is primarily in its ionized (anionic) form, resulting in increased water solubility and a significantly lower logP value of -0.28.[2] This pH-dependent behavior is a critical consideration in formulation development and for understanding its biological interactions.

Amidoflumet's pH-Dependent Properties

Experimental Protocols

The determination of the physicochemical properties of a compound like Amidoflumet relies on standardized experimental protocols. Below are detailed methodologies for two key experiments.

Melting Point Determination

The melting point of an organic solid is a crucial indicator of its purity. A sharp melting range typically signifies a pure compound, while a broad and depressed range suggests the presence of impurities.

Methodology:

• Sample Preparation: A small amount of finely powdered, dry Amidoflumet is packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a calibrated thermometer. The apparatus consists of a heating block or an oil bath to ensure uniform heating.

• Heating: The sample is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the temperature approaches the expected melting point.

• Observation: The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire solid mass turns into a clear liquid (T2) are recorded.

• Reporting: The melting point is reported as the range between T1 and T2.

Distribution Coefficient (logP) Determination: Shake-Flask Method

The shake-flask method is the traditional and a reliable technique for determining the octanol-water distribution coefficient, a measure of a compound's lipophilicity.

Methodology:

• Solvent Saturation: Equal volumes of n-octanol and a buffered aqueous solution (at the desired pH, e.g., 1, 5, or 9) are mixed and shaken vigorously to ensure mutual saturation. The two phases are then allowed to separate.

• Compound Addition: A known, small amount of Amidoflumet is dissolved in the saturated n-octanol phase.

• Partitioning: A measured volume of the saturated aqueous phase is added to the n-octanol solution containing Amidoflumet.

• Equilibration: The mixture is agitated in a mechanical shaker at a constant temperature (e.g., 24°C) for a sufficient period to allow for the partitioning equilibrium to be reached.

• Phase Separation: The mixture is centrifuged to ensure complete separation of the n-octanol and aqueous layers.

• Concentration Analysis: The concentration of Amidoflumet in each phase is determined using a suitable analytical technique, such as High-Performance Liquid Chromatography (HPLC).

• Calculation: The distribution coefficient (P) is calculated as the ratio of the concentration of Amidoflumet in the n-octanol phase to its concentration in the aqueous phase. The logarithm to the base 10 of this value is reported as logP.

Workflow for logP Determination

Conclusion

This technical guide has summarized the key physical and chemical properties of Amidoflumet based on currently available scientific literature. The provided data on its identity, physicochemical parameters, and solubility, although in some cases qualitative, offer a foundational understanding for researchers. The pH-dependent nature of its solubility and lipophilicity is a critical characteristic. While the precise mode of action as an acaricide is yet to be elucidated, the information herein provides a solid basis for further investigation into its formulation, environmental fate, and biological activity.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Amidoflumet - CAS-Number 84466-05-7 - Order from Chemodex [chemodex.com]
• 4. GSRS [precision.fda.gov]
• 5. GSRS [gsrs.ncats.nih.gov]
• 6. Amidoflumet Analytical Standard, Best Price, Supplier in Mumbai [nacchemical.com]

An In-depth Technical Guide on the Core Mechanism of Action of Amidoflumet on Mites

Disclaimer: The precise molecular mechanism of action of amidoflumet has not been definitively elucidated in publicly available scientific literature. This guide is based on the strong hypothesis that amidoflumet, a trifluoromethanesulfonanilide acaricide, functions as a mitochondrial complex II inhibitor, similar to other acaricides in its chemical class, such as cyflumetofen and cyenopyrafen, which are classified by the Insecticide Resistance Action Committee (IRAC) under Group 25.[1][2] The experimental protocols detailed herein are representative methodologies for investigating this proposed mechanism.

Introduction

Amidoflumet is a potent and fast-acting acaricide developed by Sumitomo Chemical for the control of various mite species, including house dust mites (Dermatophagoides farinae) and cheyletid mites.[3][4] Its chemical structure belongs to the trifluoromethanesulfonanilide class. While its exact target site is not officially published, evidence from related compounds strongly suggests that its mode of action involves the disruption of cellular respiration at the level of the mitochondrial electron transport chain.

Hypothesized Mechanism of Action: Inhibition of Mitochondrial Complex II

The proposed primary target of amidoflumet is succinate dehydrogenase (SDH) , also known as mitochondrial complex II . This enzyme plays a crucial role in cellular energy metabolism by linking the Krebs cycle and the electron transport chain.[5]

Function of Succinate Dehydrogenase (Complex II):

• Krebs Cycle: SDH catalyzes the oxidation of succinate to fumarate.

• Electron Transport Chain: The electrons liberated from this oxidation are transferred to ubiquinone (Coenzyme Q), reducing it to ubiquinol. Ubiquinol then shuttles these electrons to complex III.

By inhibiting SDH, amidoflumet is thought to block the electron transport chain, leading to a cascade of detrimental effects within the mite's cells:

• Inhibition of ATP Synthesis: The disruption of the electron flow halts the generation of the proton gradient across the inner mitochondrial membrane, which is essential for ATP synthase to produce ATP.

• Increased Oxidative Stress: The blockage of the electron transport chain can lead to the leakage of electrons and the formation of reactive oxygen species (ROS), causing cellular damage.

• Metabolic Disruption: The inhibition of the Krebs cycle at the succinate oxidation step leads to an accumulation of succinate and a depletion of downstream metabolites.

This ultimately results in cellular energy depletion, metabolic crisis, and rapid paralysis and death of the mite.

References

• 1. irac-online.org [irac-online.org]
• 2. irac-online.org [irac-online.org]
• 3. 2007 | R&D Reports "SUMITOMO KAGAKU (English Edition)" | SUMITOMO CHEMICAL [sumitomo-chem.co.jp]
• 4. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 5. Inhibition of Succinate Dehydrogenase by Pesticides (SDHIs) and Energy Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Toxicological Profile of Amidoflumet: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide insecticide developed for the control of house dust mites.[1] As with any chemical intended for use in environments with potential human exposure, a thorough understanding of its toxicological profile is essential for risk assessment and ensuring safety. This technical guide provides an in-depth overview of the toxicological data available for Amidoflumet, including summaries of quantitative data, detailed experimental methodologies for key studies, and visualizations of experimental workflows and toxicological evaluation processes.

Acute Toxicity

Acute toxicity studies are designed to assess the adverse effects that may occur shortly after the administration of a single dose of a substance.

Quantitative Data

Species	Route of Administration	Sex	Approximate Lethal Dose (ALD) / LC50	Key Clinical Signs
Rat	Oral	Male	200 mg/kg	Decreased spontaneous activity, ataxic gait, irregular respiration
Rat	Oral	Female	140 mg/kg	Decreased spontaneous activity, ataxic gait, irregular respiration
Rat	Dermal	Male & Female	> 2000 mg/kg	No notable signs
Rat	Inhalation	Male & Female	> 5440 mg/m³	No notable signs
Dog	Oral	Male & Female	Not Determined (due to vomiting)	Tremors, convulsions
Carp	Water Exposure (48h)	-	LC50: 6.0 mg/L	-

Data sourced from Sumitomo Chemical Co., Ltd. report.[1]

Experimental Protocols

The acute toxicity studies for Amidoflumet were conducted in accordance with standardized guidelines, likely similar to those established by the Organisation for Economic Co-operation and Development (OECD).

This study was likely performed based on principles outlined in OECD Guideline 423 (Acute Toxic Class Method) .[2][3][4][5]

• Principle: The test substance is administered orally by gavage to a group of fasted animals at one of a series of fixed dose levels. The response of the animals determines the subsequent dose level for the next group. The objective is to identify a dose that causes mortality in some animals to determine the approximate lethal dose.

• Test Animals: Young adult rats and dogs were used. Animals were fasted prior to dosing.

• Dose Administration: Amidoflumet was administered as a single dose via oral gavage. A suitable vehicle would have been used to ensure a uniform and stable preparation.

• Observation Period: Animals were observed for clinical signs of toxicity and mortality for a period of 14 days post-dosing. Observations were more frequent on the day of dosing.

• Parameters Observed: Clinical signs (changes in skin, fur, eyes, mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity and behavior pattern), body weight changes, and mortality were recorded. A gross necropsy was performed on all animals at the end of the study.

These studies would have followed principles similar to OECD Guideline 402 (Acute Dermal Toxicity) and OECD Guideline 403 (Acute Inhalation Toxicity) respectively. The high ALD and LC50 values suggest low toxicity via these routes of exposure.

Sub-chronic and Chronic Toxicity

These studies evaluate the adverse effects of repeated exposure to a substance over a prolonged period.

Quantitative Data

Species	Administration Route & Duration	Dose Levels	NOAEL (No Observed Adverse Effect Level)	Target Organs/Effects
Rat	Oral (in diet), 1 month	100, 1000, 5000, 10000 ppm	Not explicitly stated, but effects seen at higher doses	Liver (increased weight, hepatocyte hypertrophy), water and electrolyte metabolism, bone marrow, red blood cells
Rat	Inhalation, 28 days	927, 4460, 8170 mg/m³	Not explicitly stated	-
Dog	Oral (capsule), 90 days	-	Not explicitly stated	Liver effects
Rat	Oral (in diet), 6 months	-	Not explicitly stated	Liver effects

Data sourced from Sumitomo Chemical Co., Ltd. report.[1]

Experimental Protocol: 90-Day Oral Toxicity Study (Dog)

This study was likely conducted following principles outlined in OECD Guideline 408 (Repeated Dose 90-Day Oral Toxicity Study in Rodents) , adapted for dogs.[6][7][8][9]

• Principle: The test substance is administered orally in graduated daily doses to several groups of experimental animals, one dose level per group, for a period of 90 days.[6]

• Test Animals: Young adult beagle dogs are commonly used for such studies.

• Dose Administration: Amidoflumet was administered daily in capsules.

• Observation Period: Animals were observed daily for the duration of the 90-day study.

• Parameters Observed: Comprehensive observations included clinical signs of toxicity, body weight and food consumption changes, ophthalmoscopy, hematology, clinical biochemistry, and urinalysis. At the end of the study, a full necropsy was performed, and organs were weighed and subjected to histopathological examination.

Genotoxicity

Genotoxicity assays are performed to detect direct or indirect damage to DNA by a test substance.

Summary of Results

All genotoxicity tests conducted for Amidoflumet were negative.[1]

Assay	Test System	Metabolic Activation	Result
Reverse Mutation Test (Ames Test)	Salmonella typhimurium and E. coli	With and Without	Negative
In Vitro Chromosomal Aberration Test	Chinese Hamster Lung (CHL/IU) cells	With and Without	Negative
In Vivo Micronucleus Test	Mouse bone marrow	-	Negative

Data sourced from Sumitomo Chemical Co., Ltd. report.[1]

Experimental Protocols

This assay was likely performed according to OECD Guideline 471 .[10][11][12][13][14]

• Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid (e.g., histidine or tryptophan). The assay detects mutations that revert the original mutation, allowing the bacteria to grow on an amino acid-deficient medium.

• Methodology: The bacteria were exposed to various concentrations of Amidoflumet, both with and without an exogenous metabolic activation system (S9 fraction from rat liver). The number of revertant colonies was counted after a 48-72 hour incubation period and compared to the number of spontaneous revertants in the negative control group.

This assay was likely conducted following OECD Guideline 473 .[15][16][17][18][19]

• Principle: This test identifies substances that cause structural chromosomal damage in cultured mammalian cells.

• Methodology: Chinese hamster lung cells were exposed to Amidoflumet at several concentrations, with and without metabolic activation. The cells were then treated with a substance to arrest them in metaphase. Chromosomes were then harvested, stained, and microscopically examined for structural aberrations (e.g., breaks, gaps, exchanges).

Reproductive and Developmental Toxicity

These studies are designed to evaluate the potential of a substance to interfere with normal reproduction and development.

Quantitative Data

Study Type	Species	Administration Route & Duration	NOAEL (mg/kg/day)	Effects Observed
Fertility and Early Embryonic Development	Rat	Oral (gavage), Males: 4 weeks before mating; Females: 2 weeks before mating to day 7 of gestation	> Highest dose tested	No adverse effects on fertility or early embryonic development.
Embryo-fetal Development	Rat	Oral (gavage), Gestation days 6-15	100 (maternal and developmental)	No teratogenic effects.
Embryo-fetal Development	Rabbit	Oral (gavage), Gestation days 6-18	30 (maternal), 100 (developmental)	No teratogenic effects.
Pre- and Postnatal Development	Rat	Oral (gavage), Gestation day 6 to lactation day 20	30 (maternal), 100 (pup development)	Suppression of body weight gain in F1 pups at maternally toxic doses.

Data sourced from Sumitomo Chemical Co., Ltd. report.[1]

Experimental Protocol: Two-Generation Reproduction Toxicity Study

The fertility and pre- and postnatal development studies are components of what is typically evaluated in a two-generation study, likely following principles of OECD Guideline 416 .[20][21][22][23][24]

• Principle: The test substance is administered to parental (P) generation animals before and during mating, through gestation and lactation. Offspring (F1 generation) are then selected and administered the test substance through their maturation, mating, gestation, and lactation to produce the F2 generation. This allows for the assessment of effects on all stages of the reproductive cycle.

• Test Animals: Rats are the standard species for this study.

• Dose Administration: Amidoflumet was administered via oral gavage.

• Parameters Observed: A wide range of endpoints are evaluated, including:

  • Parental (P and F1): Clinical signs, body weight, food consumption, estrous cycles, mating performance, fertility, gestation length, and parturition.

  • Offspring (F1 and F2): Viability, sex ratio, body weight, physical and functional development, and reproductive performance (for F1).

  • Pathology: Gross necropsy and histopathology of reproductive organs are performed on all parental animals.

Metabolism

Metabolism studies investigate the absorption, distribution, metabolism, and excretion (ADME) of a substance.

Summary of Findings

In a study using 14C-labeled Amidoflumet in rats, the compound was relatively quickly absorbed and metabolized after a single oral dose of 5 mg/kg or 100 mg/kg. The excretion of radioactivity was almost complete within 7 days of administration, with a total excretion rate of 96.1-100% of the administered dose.[1]

Visualizations

Experimental Workflows and Logical Relationships

Caption: Overview of the toxicological evaluation workflow for Amidoflumet.

Caption: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Caption: Workflow for the In Vitro Chromosomal Aberration Test.

Conclusion

The toxicological profile of Amidoflumet indicates a moderate order of acute oral toxicity in rats, with lower toxicity via dermal and inhalation routes.[1] Repeated dose studies identified the liver as a target organ.[1] Importantly, Amidoflumet did not demonstrate genotoxic potential in a battery of in vitro and in vivo assays.[1] Reproductive and developmental toxicity studies did not reveal any teratogenic effects, and effects on pup development were only observed at doses that also caused maternal toxicity.[1] Metabolism studies show that the compound is readily absorbed and excreted.[1] This comprehensive toxicological data package provides a strong foundation for the safety assessment of Amidoflumet in its intended use as a household miticide.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. OECD Guideline For Acute oral toxicity (TG 423) | PPTX [slideshare.net]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. ask-force.org [ask-force.org]
• 7. oecd.org [oecd.org]
• 8. Oral Toxicity OECD 408 - Altogen Labs [altogenlabs.com]
• 9. Repeated dose 90-days oral toxicity study in rodents (OECD 408: 2018). - IVAMI [ivami.com]
• 10. nib.si [nib.si]
• 11. Bacterial reverse mutation test [bio-protocol.org]
• 12. oecd.org [oecd.org]
• 13. enamine.net [enamine.net]
• 14. measurlabs.com [measurlabs.com]
• 15. nucro-technics.com [nucro-technics.com]
• 16. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 17. catalog.labcorp.com [catalog.labcorp.com]
• 18. oecd.org [oecd.org]
• 19. criver.com [criver.com]
• 20. catalog.labcorp.com [catalog.labcorp.com]
• 21. Test No. 416: Two-Generation Reproduction Toxicity | OECD [oecd.org]
• 22. oecd.org [oecd.org]
• 23. Reproductive toxicity – two-generation study | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 24. OECD 416: Two-generation reproduction toxicity - 亚博名字,亚博全站官网,亚博国际游戏官网 [wfliji.com]

Amidoflumet Solubility in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Amidoflumet is a trifluoromethanesulfonanilide insecticide known for its efficacy against house dust mites. Its formulation and application are intrinsically linked to its solubility characteristics. This technical guide provides a comprehensive overview of the known solubility profile of amidoflumet in organic solvents, outlines detailed experimental protocols for its quantitative determination, and presents visual workflows to aid in experimental design. While publicly available quantitative solubility data is scarce, this guide equips researchers with the necessary information and methodologies to conduct their own precise solubility assessments.

Solubility Profile of Amidoflumet

Published literature indicates that amidoflumet is a pale yellow to white crystalline solid.[1] It exhibits good solubility in polar organic solvents.[1] Specifically, it is described as being easily dissolved in N,N-dimethylformamide, acetonitrile, acetone, and methanol.[1] Ethanol is also listed as a solvent, although a potential for an ester exchange reaction has been noted.[1] Conversely, amidoflumet is poorly soluble in water.[1]

Quantitative Solubility Data of Amidoflumet

As of the compilation of this guide, specific quantitative solubility data for amidoflumet in a range of organic solvents is not published. The following table is provided as a template for researchers to populate with experimentally determined values.

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mg/mL)	Molar Solubility (mol/L)	Method
Acetone
Acetonitrile
N,N-Dimethylformamide
Methanol
Ethanol
Ethyl Acetate
Dichloromethane
Toluene

Experimental Protocols for Solubility Determination

The following protocols describe standard methods for determining the thermodynamic solubility of a compound like amidoflumet in organic solvents.

Shake-Flask Method for Equilibration

The shake-flask method is a widely recognized and reliable technique for determining the thermodynamic solubility of a compound.[2][3]

Objective: To prepare a saturated solution of amidoflumet in a specific organic solvent at a controlled temperature, ensuring equilibrium between the dissolved and undissolved solid phases.

Materials:

• Amidoflumet (crystalline solid)

• Selected organic solvent (analytical grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Analytical balance

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Preparation: Add an excess amount of solid amidoflumet to a series of vials. The excess solid is crucial to ensure that a saturated solution is formed.[2]

• Solvent Addition: Accurately pipette a known volume of the selected organic solvent into each vial.

• Equilibration: Securely cap the vials and place them in a temperature-controlled orbital shaker. Agitate the vials at a constant speed for a predetermined period (typically 24 to 72 hours) to allow the system to reach equilibrium. The incubation time should be sufficient to ensure that the concentration of the dissolved solid in the solution becomes constant.[3]

• Phase Separation: After the equilibration period, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for at least 24 hours. This allows the excess, undissolved solid to settle.

• Sample Collection: Carefully withdraw a sample from the clear supernatant using a syringe. To avoid aspirating any solid particles, ensure the syringe tip is well above the settled solid.

• Filtration: Immediately filter the collected sample through a syringe filter into a clean vial for analysis. This step is critical to remove any remaining microscopic solid particles.

• Dilution and Analysis: Accurately dilute the filtered, saturated solution with the appropriate mobile phase or solvent for the chosen analytical method (e.g., HPLC-UV).

Quantification by High-Performance Liquid Chromatography (HPLC)

HPLC is a common and accurate method for quantifying the concentration of a dissolved analyte in a solution.

Objective: To determine the concentration of amidoflumet in the filtered saturated solution.

Instrumentation and Conditions (Example):

• HPLC System: A standard system with a pump, autosampler, column oven, and UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water (with 0.1% formic acid, if necessary for peak shape), run in isocratic mode. The exact ratio should be optimized for good peak separation and retention time.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: Determined by measuring the UV absorbance spectrum of a standard solution of amidoflumet to find the wavelength of maximum absorbance (λmax).

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of amidoflumet of known concentrations in the mobile phase.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Plot a calibration curve of peak area versus concentration. The curve should be linear over the expected concentration range of the samples.

• Sample Analysis: Inject the diluted, filtered samples from the shake-flask experiment into the HPLC system.

• Concentration Calculation: Using the peak areas obtained from the samples and the linear regression equation from the calibration curve, calculate the concentration of amidoflumet in the diluted samples.

• Solubility Determination: Back-calculate the concentration in the original, undiluted saturated solution by multiplying by the dilution factor. This value represents the solubility of amidoflumet in the tested solvent at the specified temperature.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental procedures described above.

Caption: Overall workflow for determining amidoflumet solubility.

References

• 1. LIQUID PESTICIDE COMPOSITIONS - Patent 1773121 [data.epo.org]
• 2. US6488949B2 - Inhibiting phase separation in low viscosity water-based pesticide suspensions - Google Patents [patents.google.com]
• 3. research.unipd.it [research.unipd.it]

The Discovery and Development of Amidoflumet: A Technical Whitepaper

Amidoflumet, a novel trifluoromethanesulfonanilide acaricide, was discovered and developed by Sumomo Chemical for the control of house dust mites. Registered in Japan in 2004, it offers a potent solution for managing indoor allergens. This technical guide provides an in-depth overview of its discovery, chemical properties, synthesis, biological efficacy, and safety profile, designed for researchers, scientists, and drug development professionals.

Discovery and Development

Amidoflumet emerged from a research program focused on trifluoromethanesulfonanilide compounds, which were initially investigated for broader insecticidal activity.[1] Subsequent screening revealed their potent miticidal effects, leading to the synthesis and evaluation of a series of 2-alkoxycarbonyltrifluoromethanesulfonanilides.[2] Among these, Amidoflumet (methyl 5-chloro-2-[(trifluoromethyl)sulfonyl]aminobenzoate) was identified as a lead candidate due to its high lethal efficacy against a range of house dust mites, including the predatory cheyletid mites which are often responsible for biting injuries in humans.[1][3]

The development of Amidoflumet was driven by the need for a faster-acting and more effective miticide than existing solutions like phenyl salicylate and benzyl benzoate.[1] A key feature of Amidoflumet is its high lethal activity without exhibiting repellency, ensuring mites are effectively eliminated rather than dispersed.[1]

Developmental Workflow

The development process for Amidoflumet followed a structured path from initial discovery to product registration.

References

• 1. Amidoflumet - CAS-Number 84466-05-7 - Order from Chemodex [chemodex.com]
• 2. chemview.epa.gov [chemview.epa.gov]
• 3. downloads.regulations.gov [downloads.regulations.gov]

Amidoflumet: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide insecticide and acaricide developed for the control of house dust mites.[1] This technical guide provides a comprehensive overview of its chemical identity, properties, and available experimental data to support further research and development.

Chemical Identity and Synonyms

The systematic IUPAC name for Amidoflumet is methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate .[2] It is also known by several synonyms, which are crucial for comprehensive literature searches and material sourcing.

Table 1: IUPAC Name and Synonyms of Amidoflumet

Type	Name
IUPAC Name	methyl 5-chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoate
Synonym	5-Chloro-2-{[(trifluoromethyl)sulfonyl]amino}benzoic acid methyl ester
Synonym	Methyl 5-chloro-2-(trifluoromethylsulfonylamino)benzoate
Synonym	Amidoflumet [ISO, JAN]
CAS Number	84466-05-7

Physicochemical and Quantitative Data

Amidoflumet is a pale yellow to white crystalline powder.[3] It exhibits good solubility in polar organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol, but has poor solubility in water.[3] A summary of its key quantitative properties is presented below.

Table 2: Physicochemical Properties of Amidoflumet

Property	Value	Reference
Molecular Formula	C₉H₇ClF₃NO₄S	[3][4]
Molecular Weight	317.67 g/mol	[3][4]
Appearance	Pale yellow to white crystalline powder	[3]
Melting Point	81 - 85 °C	[3]
Acid Dissociation Constant (pKa)	~3.8	[3]
Vapor Pressure	~1.51 x 10⁻¹ Pa (Gas saturation method)	[3]

Experimental Protocols

Detailed experimental protocols for the synthesis and biological evaluation of Amidoflumet are not extensively available in peer-reviewed literature. However, based on existing documentation, the following outlines can be inferred.

Synthesis of Amidoflumet

A definitive, step-by-step synthesis protocol for Amidoflumet is not publicly detailed. However, the general synthesis of related trifluoromethanesulfonanilide compounds involves the reaction of a substituted aniline with trifluoromethanesulfonyl chloride or a related trifluoromethanesulfonylating agent. For Amidoflumet, this would conceptually involve the reaction of methyl 2-amino-5-chlorobenzoate with a trifluoromethanesulfonylating agent.

Miticidal Activity Assay (Conceptual)

The miticidal activity of Amidoflumet has been evaluated against various house dust mites, including Dermatophagoides farinae, Tyrophagus putrescentiae, and Chelacaropsis moorei. A common method for assessing miticidal activity is the filter paper contact method.

• Preparation of Test Substance: Amidoflumet is dissolved in a suitable solvent (e.g., acetone) to prepare a stock solution of a specific concentration.

• Treatment of Filter Paper: A defined volume of the test solution is uniformly applied to a filter paper disc and the solvent is allowed to evaporate completely.

• Introduction of Mites: A known number of adult mites are released onto the treated filter paper.

• Incubation: The filter paper with the mites is placed in a controlled environment (e.g., specific temperature and humidity) for a set duration.

• Mortality Assessment: After the incubation period, the number of dead and live mites is counted under a microscope to determine the mortality rate.

Mechanism of Action

The precise biochemical mechanism of action for Amidoflumet is currently reported as unknown.[1] This represents a significant area for future research to understand its specific molecular targets within the mite nervous system or other physiological pathways.

Visualizations

Logical Workflow for Amidoflumet Discovery and Evaluation

The following diagram illustrates the logical progression from compound synthesis to efficacy testing as can be inferred from the available literature.

Caption: Logical workflow for the synthesis and miticidal evaluation of Amidoflumet.

References

• 1. New trifluoromethanesulfonanilide compounds having high miticidal activity against house dust mites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN105439915A - Preparation method of methyl 2-methoxy-5-sulfamoylbenzoate - Google Patents [patents.google.com]
• 3. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

An In-depth Technical Guide on the Core Degradation Pathways of Amidoflumet

Disclaimer: Publicly available scientific literature on the environmental degradation pathways of amidoflumet is limited. Much of the detailed information regarding its environmental fate, including quantitative degradation rates and specific experimental protocols, is not readily accessible. The information presented in this guide is based on the available data, primarily from metabolic studies in rats, which may serve as a potential indicator for environmental degradation mechanisms.

Introduction

Amidoflumet is a trifluoromethanesulfonanilide insecticide primarily used for the control of house dust mites.[1] Understanding its degradation pathways is crucial for assessing its environmental persistence, potential for bioaccumulation, and overall ecological impact. This guide synthesizes the available information on the metabolic and potential environmental degradation of amidoflumet, outlines general experimental approaches for pesticide degradation studies, and identifies key data gaps.

Known Metabolic Pathway of Amidoflumet

The primary metabolic pathway for amidoflumet has been identified in studies on rats. This metabolic process may offer insights into its potential breakdown in the environment, particularly through biotic mechanisms. The major metabolic reaction is the hydrolysis of the ester bond.[2]

This initial hydrolysis results in the formation of a benzoic acid derivative, referred to as amidoflumet BA.[2] Following this primary degradation step, the resulting carboxylic acid metabolite can undergo further conjugation with glucuronic acid or glucose.[2] This two-phase process is a common detoxification pathway in mammals and can also be mirrored by microbial degradation in the environment.

Based on the available information, a proposed primary degradation pathway for amidoflumet is as follows:

Proposed primary metabolic pathway of amidoflumet.

Other Potential Degradation Pathways

Photodegradation: Information regarding the photodegradation of amidoflumet is scarce. However, one study noted that no effect of exposure to sunlight was seen on the stability of amidoflumet, suggesting that direct photolysis may not be a significant degradation pathway.[2] Generally, the direct photolysis of a pesticide occurs when it can absorb light at wavelengths greater than 290 nm, which is the threshold for sunlight reaching the Earth's surface.

Abiotic Hydrolysis: While the primary metabolic pathway involves enzymatic hydrolysis, abiotic hydrolysis (chemical decomposition by water) is also a potential degradation route for many pesticides. The rate of abiotic hydrolysis is often dependent on the pH of the surrounding medium. For amidoflumet, specific data on its hydrolysis half-life (DT50) at different pH values are not publicly available.

Quantitative Data on Amidoflumet Degradation

A comprehensive search of scientific and regulatory databases reveals a significant lack of quantitative data on the environmental degradation of amidoflumet. The AERU (Agriculture and Environment Research Unit) database explicitly states that little is known about its environmental fate and reports no available data for key degradation parameters.[1]

Parameter	Value	Conditions	Reference
Aqueous Hydrolysis DT50	Data not available	pH 5, 7, 9 at 25°C	-
Soil Aerobic Metabolism DT50	Data not available	-	-
Aquatic Sediment DT50	Data not available	Aerobic, Anaerobic	-
Photolysis DT50	Data not available	-	-

Experimental Protocols for Studying Pesticide Degradation

While specific experimental protocols for amidoflumet degradation are not available in the reviewed literature, the following sections describe the general methodologies employed in pesticide fate studies. These protocols are based on established guidelines for assessing the environmental degradation of chemical compounds.

Aqueous Hydrolysis Study:

• Objective: To determine the rate of abiotic hydrolysis of a pesticide at different pH values.

• Methodology:

  • Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Add a known concentration of the test substance (e.g., ¹⁴C-labeled amidoflumet) to each buffer solution.

  • Incubate the solutions in the dark at a constant temperature (e.g., 25°C).

  • Collect samples at predetermined time intervals.

  • Analyze the samples for the concentration of the parent compound and major degradation products using analytical techniques such as High-Performance Liquid Chromatography (HPLC) with radiometric detection or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Calculate the first-order rate constant (k) and the half-life (DT50) for the degradation at each pH.

Aerobic Soil Metabolism Study:

• Objective: To determine the rate and pathway of aerobic degradation of a pesticide in soil.

• Methodology:

  • Select and characterize representative soil types (e.g., sandy loam, clay loam).

  • Treat the soil samples with a known concentration of the ¹⁴C-labeled test substance.

  • Adjust the soil moisture to a specific level (e.g., 40-60% of maximum water holding capacity).

  • Incubate the treated soil samples in the dark at a constant temperature (e.g., 20°C) with a continuous flow of air to maintain aerobic conditions.

  • Trap volatile organic compounds and ¹⁴CO₂ in appropriate solutions.

  • Collect soil samples at various time points.

  • Extract the soil samples with appropriate solvents to separate the parent compound and its metabolites.

  • Analyze the extracts by HPLC, LC-MS, or Gas Chromatography-Mass Spectrometry (GC-MS) to identify and quantify the parent compound and degradation products.

  • Determine the amount of non-extractable residues and mineralized ¹⁴CO₂.

  • Calculate the DT50 and DT90 (time for 90% dissipation) of the parent compound.

The workflow for a typical soil metabolism study can be visualized as follows:

General workflow for an aerobic soil metabolism study.

Conclusion and Data Gaps

The available information on the degradation pathways of amidoflumet is currently insufficient for a comprehensive environmental risk assessment. The primary identified pathway is hydrolysis of the ester linkage, as determined from mammalian metabolism studies. There is a critical lack of data regarding its degradation rates in key environmental compartments such as soil and water, and under the influence of sunlight. Further research is necessary to elucidate the environmental fate of amidoflumet and to generate the quantitative data required for robust ecological risk modeling. Professionals in drug development and environmental science should be aware of these data gaps when evaluating the environmental profile of this compound.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

The Environmental Fate of Amidoflumet: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Amidoflumet is a trifluoromethanesulfonanilide insecticide primarily utilized for the control of house dust mites.[1][2] While its efficacy as a miticide is established, publicly available data on its environmental fate is notably scarce.[2] This technical guide synthesizes the limited available information on the physicochemical properties and metabolic pathways of Amidoflumet and provides a comprehensive overview of the standardized experimental protocols that would be employed to thoroughly characterize its environmental behavior. The included diagrams illustrate a hypothetical degradation pathway based on known metabolic reactions and a typical experimental workflow for environmental fate studies, offering a foundational understanding for researchers in the absence of specific empirical data.

Physicochemical Properties of Amidoflumet

Understanding the fundamental physicochemical properties of a pesticide is crucial for predicting its behavior and persistence in the environment. Amidoflumet is a pale yellow to white crystalline powder with poor solubility in water, a characteristic that can influence its mobility in soil and aquatic systems.[3] Key properties are summarized in the table below.

Property	Value	Source
Chemical Name	Methyl 5-chloro-2-[[(trifluoromethyl)sulfonyl]amino]benzoate	[4]
CAS Number	142459-58-3	Not explicitly found in search results
Molecular Formula	C₉H₇ClF₃NO₄S	[4]
Molecular Weight	317.67 g/mol	[4]
Appearance	Pale yellow to white crystalline powder	[3]
Melting Point	~82°C	[3]
Water Solubility	Poorly soluble	[3]
pKa	Approximately 3.8	[3]
Stability	Stable at 25°C for 36 months and at 40°C for 6 months. No decomposition was observed upon melting. Exposure to sunlight did not show any effect. An ester exchange reaction may occur in ethanol.	[3]

Environmental Fate and Behavior

Abiotic and Biotic Degradation

Hydrolysis: The primary metabolic reaction of Amidoflumet identified is the hydrolysis of the ester bond, which results in the formation of a benzoic acid derivative, referred to as amidoflumet BA.[3] This reaction is a common degradation pathway for many pesticides containing ester functional groups. The rate of hydrolysis is typically pH-dependent.

Photolysis: While one source mentions that exposure to sunlight did not show any effect on the stability of Amidoflumet, this was in the context of storage stability and not a formal aqueous or soil photolysis study.[3] Therefore, the potential for photodegradation in the environment remains unquantified.

Soil Metabolism: No specific studies detailing the aerobic or anaerobic degradation of Amidoflumet in soil were found. Such studies are critical for determining the persistence of the compound in the terrestrial environment.

Mobility

The mobility of a pesticide in soil is largely governed by its adsorption to soil particles, which is quantified by the soil organic carbon-water partitioning coefficient (Koc). A low Koc value indicates high mobility and a potential to leach into groundwater. No empirical Koc value for Amidoflumet was found in the conducted research.

Standardized Experimental Protocols for Environmental Fate Assessment

To address the data gaps for Amidoflumet, a series of standardized laboratory and field studies, primarily following the OECD Guidelines for the Testing of Chemicals, would be necessary.[1][3] These internationally accepted protocols ensure data quality and comparability.

Hydrolysis (OECD Guideline 111)

This guideline is designed to determine the rate of hydrolytic degradation of a chemical as a function of pH.

• Principle: A sterile aqueous solution of the test substance, typically radiolabeled, is buffered at various pH values (e.g., 4, 7, and 9) and maintained at a constant temperature in the dark.

• Methodology:

  • Prepare buffer solutions at the desired pH levels.

  • Add the test substance to each buffer solution in sterile containers.

  • Incubate the solutions at a controlled temperature (e.g., 25°C or 50°C) in the absence of light.

  • At appropriate time intervals, samples are taken and analyzed for the concentration of the parent compound and any major degradation products.

  • The degradation rate constant and the half-life (DT50) are calculated for each pH.

Aerobic and Anaerobic Transformation in Soil (OECD Guideline 307)

This study provides data on the rate and pathway of degradation in soil under both aerobic and anaerobic conditions.

• Principle: The test substance is applied to fresh soil samples, and the rate of its disappearance and the formation and decline of transformation products are monitored over time.

• Methodology:

  • Select at least three different soil types with varying characteristics (e.g., organic carbon content, pH, texture).

  • Apply the radiolabeled test substance to the soil samples.

  • For aerobic testing, maintain the soil at a specific moisture content and temperature, ensuring continuous aeration.

  • For anaerobic testing, the soil is initially incubated aerobically and then flooded with water, followed by purging with an inert gas (e.g., nitrogen) to establish anaerobic conditions.

  • At various time points, soil samples are extracted and analyzed by techniques such as HPLC and mass spectrometry to identify and quantify the parent compound and its metabolites.

  • The DT50 and, if applicable, DT90 values are determined.

Adsorption/Desorption Using a Batch Equilibrium Method (OECD Guideline 106)

This guideline is used to determine the soil adsorption coefficient (Koc), which is a key parameter for assessing the mobility of a substance in soil.

• Principle: The test substance is equilibrated with a soil-water slurry, and the distribution of the substance between the soil and aqueous phases is measured.

• Methodology:

  • Aqueous solutions of the test substance at several concentrations are prepared.

  • These solutions are added to soil samples of known weight and characteristics.

  • The soil-water slurries are agitated for a sufficient time to reach equilibrium.

  • The slurries are then centrifuged to separate the soil and aqueous phases.

  • The concentration of the test substance in the aqueous phase is measured.

  • The amount of substance adsorbed to the soil is calculated by difference.

  • The adsorption coefficient (Kd) is determined, and from this, the Koc is calculated by normalizing to the organic carbon content of the soil.

Visualizations

Hypothetical Degradation Pathway of Amidoflumet

The following diagram illustrates a plausible, yet hypothetical, degradation pathway for Amidoflumet in the environment, based on the known metabolic reaction of ester hydrolysis and common subsequent transformations of the resulting benzoic acid derivative.

Hypothetical degradation pathway of Amidoflumet.

Experimental Workflow for Environmental Fate Studies

This diagram outlines the logical progression of key experiments conducted to assess the environmental fate of a pesticide.

Typical experimental workflow for pesticide environmental fate assessment.

Conclusion

The environmental fate of Amidoflumet remains an area with significant data gaps. While its basic physicochemical properties and a primary metabolic pathway have been identified, comprehensive studies on its degradation rates, mobility in soil, and the full spectrum of its degradation products are not publicly available. For a complete environmental risk assessment, a suite of standardized studies, such as those outlined by the OECD, would need to be conducted. The information and diagrams presented in this guide provide a foundational framework for understanding the potential environmental behavior of Amidoflumet and the established methodologies for its thorough investigation. Further research is imperative to ensure a comprehensive understanding of the environmental impact of this insecticide.

References

• 1. oecd.org [oecd.org]
• 2. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 3. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 4. oecd.org [oecd.org]

Protocols & Analytical Methods

Application Notes and Protocols for Amidoflumet in Acaricide Resistance Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide acaricide developed for the control of house dust mites (Dermatophagoides farinae, Dermatophagoides pteronyssinus), mold mites (Tyrophagus putrescentiae), and predatory cheyletid mites (Chelacaropsis moorei).[1] It is noted for its rapid knockdown effect and high lethal efficacy against various mite species.[1] While amidoflumet presents a promising tool for mite control, its application in the context of acaricide resistance is a critical area of study to ensure its long-term efficacy. To date, specific studies detailing resistance to amidoflumet in any mite species are not publicly available. The mode of action of amidoflumet is currently listed as unknown by the Insecticide Resistance Action Committee (IRAC), which presents a significant knowledge gap in predicting and managing potential resistance.[2]

These application notes provide a framework for researchers to study amidoflumet in the context of acaricide resistance. The protocols outlined below are based on established methodologies for acaricide resistance research and can be adapted for amidoflumet.

Data Presentation: Quantifying Resistance

Effective resistance management begins with accurate quantification of susceptibility changes in mite populations. The following tables are templates for presenting data from amidoflumet resistance studies.

Table 1: Baseline Susceptibility of a Reference Mite Strain to Amidoflumet

This table is designed to establish the baseline lethal concentration (LC) values for a known susceptible mite strain. This data is crucial for calculating resistance ratios.

Mite Species	Strain	N	LC50 (µg/cm²) (95% CI)	LC90 (µg/cm²) (95% CI)	Slope ± SE
Tetranychus urticae	Susceptible Lab Strain	500	[Insert Value]	[Insert Value]	[Insert Value]
Dermatophagoides farinae	Susceptible Lab Strain	500	[Insert Value]	[Insert Value]	[Insert Value]

Table 2: Amidoflumet Resistance Ratios in Field-Collected Mite Populations

This table compares the susceptibility of field-collected mite populations to the susceptible reference strain to determine the level of resistance.

Mite Species	Field Population	N	LC50 (µg/cm²) (95% CI)	Resistance Ratio (RR)¹
Tetranychus urticae	Field Strain A	500	[Insert Value]	[Insert Value]
Tetranychus urticae	Field Strain B	500	[Insert Value]	[Insert Value]
Dermatophagoides farinae	Field Strain C	500	[Insert Value]	[Insert Value]

¹Resistance Ratio (RR) = LC50 of Field Population / LC50 of Susceptible Reference Strain

Table 3: Activity of Detoxification Enzymes in Susceptible and Resistant Mite Strains

This table is used to investigate the potential role of metabolic resistance by comparing the activity of key detoxification enzymes.

Mite Strain	Cytochrome P450 Monooxygenases (pmol/min/mg protein)	Glutathione S-Transferases (nmol/min/mg protein)	Carboxylesterases (nmol/min/mg protein)
T. urticae (Susceptible)	[Insert Value]	[Insert Value]	[Insert Value]
T. urticae (Resistant)	[Insert Value]	[Insert Value]	[Insert Value]

Experimental Protocols

Detailed and standardized protocols are essential for generating reproducible data in resistance studies.

Protocol 1: Dose-Response Bioassay for Amidoflumet

This protocol determines the lethal concentrations (LC50, LC90) of amidoflumet against a mite population.

Materials:

• Amidoflumet (technical grade)

• Acetone or other suitable solvent

• Distilled water

• Triton X-100 or similar surfactant

• Petri dishes (5 cm diameter) or glass vials

• Filter paper discs (4.5 cm diameter)

• Micropipettes

• Fine camel-hair brush

• Mite populations (susceptible and field-collected strains)

• Incubator set to appropriate temperature and humidity for the mite species.

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of amidoflumet in the chosen solvent.

• Serial Dilutions: Perform serial dilutions of the stock solution to create a range of 6-8 concentrations that are expected to cause between 10% and 90% mortality. A control solution containing only the solvent and surfactant should also be prepared.

• Treatment of Filter Paper: Apply a fixed volume (e.g., 0.5 mL) of each dilution evenly to a filter paper disc. Allow the solvent to evaporate completely in a fume hood.

• Mite Exposure: Using a fine camel-hair brush, transfer 20-30 adult female mites onto each treated filter paper disc in a petri dish.

• Incubation: Place the petri dishes in an incubator under controlled conditions (e.g., 25°C, 60% RH, 16:8 L:D photoperiod) for 24 hours.

• Mortality Assessment: After 24 hours, assess mite mortality under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Correct for control mortality using Abbott's formula. Analyze the dose-response data using probit analysis to determine the LC50 and LC90 values and their 95% confidence intervals.

Protocol 2: Biochemical Assays for Detoxification Enzymes

These assays are used to measure the activity of enzyme families commonly involved in metabolic resistance.

1. Mite Homogenate Preparation:

• Collect a known number of mites (e.g., 100-200) and freeze them in liquid nitrogen.

• Homogenize the mites in a cold phosphate buffer (pH 7.2) using a glass homogenizer.

• Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.

• Collect the supernatant for use in the enzyme assays.

• Determine the total protein concentration of the supernatant using a standard method (e.g., Bradford assay).

2. Cytochrome P450 Monooxygenase Assay (EROD assay):

• This assay measures the O-deethylation of 7-ethoxyresorufin to resorufin.

• The reaction mixture contains the mite supernatant, NADPH, and 7-ethoxyresorufin in a buffer solution.

• The increase in fluorescence due to the formation of resorufin is measured over time using a microplate reader.

3. Glutathione S-Transferase (GST) Assay:

• This assay measures the conjugation of glutathione to a substrate like 1-chloro-2,4-dinitrobenzene (CDNB).

• The reaction mixture contains the mite supernatant, glutathione, and CDNB in a buffer solution.

• The increase in absorbance at 340 nm due to the formation of the glutathione-CDNB conjugate is measured over time using a microplate reader.

4. Carboxylesterase (EST) Assay:

• This assay measures the hydrolysis of a substrate like p-nitrophenyl acetate (pNPA).

• The reaction mixture contains the mite supernatant and pNPA in a buffer solution.

• The increase in absorbance at 405 nm due to the formation of p-nitrophenol is measured over time using a microplate reader.

Visualizations

Diagrams are crucial for visualizing workflows and hypothetical pathways.

Caption: Workflow for Amidoflumet Resistance Monitoring.

Caption: Hypothetical Amidoflumet Resistance Mechanisms.

Conclusion and Future Directions

The study of acaricide resistance is a dynamic and essential field for sustainable pest management. While amidoflumet shows promise as a potent acaricide, the lack of information on its mode of action and potential for resistance development is a significant research gap. The protocols and frameworks provided here offer a starting point for researchers to investigate these critical questions. Future research should prioritize the identification of amidoflumet's target site, which will be instrumental in developing molecular assays for resistance detection and understanding the potential for cross-resistance with other acaricide classes. Establishing a global resistance monitoring program for amidoflumet, should its use become more widespread, will be crucial for preserving its efficacy.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Amidoflumet Formulation for Laboratory Bioassays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide acaricide with significant miticidal activity, particularly against house dust mites.[1][2] Its rapid knockdown effect and high lethal efficacy make it a compound of interest for researchers in pest control, allergy management, and drug development.[1] This document provides detailed application notes and protocols for the preparation and use of Amidoflumet formulations in laboratory bioassays.

Physicochemical Properties

Amidoflumet is a pale yellow to white crystalline powder.[1] It is readily soluble in polar organic solvents but has poor solubility in water.[1] Its stability is generally good in common solvents, although an ester exchange reaction may occur in ethanol.[1]

Table 1: Solubility and Stability of Amidoflumet

Property	Value/Description
Appearance	Pale yellow to white crystalline powder[1]
Melting Point	Approximately 82°C[1]
Solubility	Soluble in Acetonitrile, N,N-Dimethylformamide, Acetone, Methanol, Ethanol. Poorly soluble in water.[1]
pKa	Approximately 3.8[1]
Stability	Stable for 36 months at 25°C and 60% relative humidity. Stable for 6 months at 40°C and 75% relative humidity.[1]

Efficacy Data

Amidoflumet has demonstrated high efficacy against various mite species. The following table summarizes available data on its miticidal activity.

Table 2: Miticidal Activity of Amidoflumet Against Various Mite Species

Mite Species	Bioassay Type	Concentration/Dose	% Activity/Mortality	Observation Time
Dermatophagoides farinae (American house dust mite)	Paper Contact	800 mg/m²	100% immobile	5 minutes[1]
Dermatophagoides farinae (American house dust mite)	Aerosol	500 mg/m²	High lethal activity	Not specified[1]
Tyrophagus putrescentiae (Mold mite)	Not specified	Not specified	Good miticidal activity	Not specified[2]
Chelacaropsis moorei (Predatory mite)	Not specified	Not specified	High lethal efficacy	Not specified[1][2]

Signaling Pathway and Mechanism of Action

The precise mechanism of action for Amidoflumet has not been fully elucidated and is currently described as unknown.[3] As a trifluoromethanesulfonanilide insecticide, it is presumed to interfere with vital physiological processes in the target mites. The following diagram illustrates a generalized workflow for assessing the toxicological effects of an insecticide, which can be adapted for studying Amidoflumet.

Experimental workflow for Amidoflumet bioassays.

Given that the specific signaling pathway for Amidoflumet is unknown, the following diagram depicts a generalized mode of action for neurotoxic insecticides, which represents a common target for many active compounds. This is a hypothetical representation and may not reflect the actual mechanism of Amidoflumet.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. New trifluoromethanesulfonanilide compounds having high miticidal activity against house dust mites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Amidoflumet: Application Notes and Protocols for House Dust Mite Eradication

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet, a trifluoromethanesulfonanilide compound, is a potent and fast-acting acaricide developed for the control of house dust mites (HDMs), major sources of indoor allergens that trigger allergic diseases such as asthma and atopic dermatitis.[1] This document provides detailed application notes and experimental protocols for the use of Amidoflumet in house dust mite eradication, based on available research. It is designed to assist researchers, scientists, and drug development professionals in evaluating and utilizing this compound for HDM control studies.

Physicochemical Properties

Amidoflumet is a pale yellow to white crystalline powder. It exhibits good solubility in polar organic solvents like N,N-dimethylformamide, acetonitrile, and methanol, but has poor solubility in water.[1]

Property	Value
Melting Point	~82°C (does not decompose on melting)
pKa	~3.8

Efficacy of Amidoflumet against House Dust Mites

Amidoflumet has demonstrated high lethal efficacy and rapid action against various species of house dust mites, including the American house dust mite (Dermatophagoides farinae) and the predatory cheyletid mite (Chelacaropsis moorei), which is often difficult to control with conventional acaricides.[1]

Lethal Activity

Table 1: Lethal Activity of Amidoflumet against Different Mite Species [1]

Mite Species	Formulation	Application Rate	Mortality (%)
Dermatophagoides farinae	Aerosol	500 mg/m²	>95%
Tyrophagus putrescentiae	Aerosol	500 mg/m²	~80%
Chelacaropsis moorei	Aerosol	500 mg/m²	>90%

Speed of Action and Repellency

A key characteristic of Amidoflumet is its rapid knockdown effect on house dust mites without exhibiting repellency, which prevents mites from escaping treatment and returning later.[1]

Table 2: Speed of Action of Amidoflumet against D. farinae [1]

Time after Treatment (minutes)	Immobile Mites (%) - Amidoflumet (800 mg/m²)	Immobile Mites (%) - Phenyl salicylate (800 mg/m²)	Immobile Mites (%) - Benzyl benzoate (800 mg/m²)
5	100	<50	<50
10	100	Not specified	Not specified
15	100	Not specified	Not specified
30	100	100	100
60	100	100	100
120	100	100	100

Table 3: Repellency of Amidoflumet against D. farinae [1]

Time after Treatment (minutes)	Repellency (%) - Amidoflumet (800 mg/m²)	Repellency (%) - Phenyl salicylate (800 mg/m²)	Repellency (%) - Benzyl benzoate (800 mg/m²)
30	0	>20	>20
60	0	>20	>20
120	0	>20	>20
180	0	>20	>20

Inhibition of Reproduction

Amidoflumet is highly effective at inhibiting the reproduction of house dust mites, leading to long-term population control.[1]

Table 4: Inhibitory Effect of Amidoflumet on D. farinae Reproduction (Sheet Preparation) [1]

Time after Treatment (weeks)	Inhibitory Rate of Reproduction (%) - Amidoflumet (500 mg/m²)
1	98.5
3	100
6	100

Mechanism of Action

The precise mechanism of action of Amidoflumet is currently unknown. It is classified as a miticide with an unknown mode of action. Studies on its general pharmacology in mammals have shown effects on the central and autonomic nervous systems, but its specific target site in mites has not been elucidated.[1]

Due to the unknown mechanism of action, a signaling pathway diagram cannot be provided at this time. Further research is required to identify the molecular target and the downstream effects of Amidoflumet in house dust mites.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of Amidoflumet against house dust mites, based on published research.[1]

Mite Rearing

• Species: Dermatophagoides farinae, Tyrophagus putrescentiae, Chelacaropsis moorei.

• Culture Medium: A mixture of powdered animal feed and dried yeast.

• Conditions: Maintain cultures in a controlled environment at 25°C and 75% relative humidity.

Evaluation of Acaricidal Activity (Filter Paper Contact Method)

This method is used to assess the direct contact toxicity of Amidoflumet.

Fig. 1: Workflow for Filter Paper Contact Method.

Evaluation of Speed of Action and Repellency

This protocol is a modification of the filter paper contact method to assess the rapid effects and potential repellent properties of Amidoflumet.

• Apparatus: A petri dish with the bottom divided equally with a treated and an untreated filter paper semicircle.

• Procedure:

  • Prepare a treated filter paper semicircle with Amidoflumet at a concentration of 800 mg/m².

  • Place the treated semicircle and an untreated semicircle in a petri dish.

  • Release approximately 50 adult D. farinae mites in the center of the dish.

  • Observe the number of immobile mites and the number of mites on each semicircle at various time points (e.g., 5, 10, 15, 30, 60, 120, and 180 minutes).

  • Calculate the percentage of immobile mites for speed of action and the distribution of mites for repellency.

Evaluation of Reproduction Inhibition (Sheet Preparation Method)

This method assesses the long-term efficacy of Amidoflumet in a simulated use environment.

Fig. 2: Workflow for Reproduction Inhibition Assay.

Safety Evaluation

Toxicology studies in mammals have been conducted for Amidoflumet. General pharmacological studies in rats, guinea pigs, rabbits, and dogs indicated effects on the central nervous system (decreased motor activity, prolonged sleeping time, hypothermia) and the autonomic nervous system.[1] For detailed safety information, refer to the manufacturer's safety data sheet and relevant regulatory documentation.

Conclusion

Amidoflumet is a highly effective and fast-acting acaricide for the control of house dust mites. Its lack of repellency and high efficacy in inhibiting reproduction make it a promising agent for integrated pest management strategies targeting indoor allergens. Further research into its mechanism of action is warranted to fully understand its acaricidal properties and to aid in the development of future mite control agents.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Amidoflumet as a Reference Standard in Pesticide Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide miticide primarily used for the control of house dust mites.[1] As with any pesticide, accurate quantification in various matrices is crucial for regulatory compliance, environmental monitoring, and human exposure studies. The availability of a well-characterized reference standard is paramount for achieving reliable and reproducible analytical results. This document provides detailed application notes and protocols for the use of Amidoflumet as a reference standard in pesticide analysis.

Amidoflumet Reference Standard Specifications

A certified reference material (CRM) of Amidoflumet should be used to ensure the traceability and accuracy of analytical measurements. While a specific certificate of analysis was not publicly available, a high-purity reference standard would typically have the following characteristics:

Table 1: Physicochemical and Stability Data for Amidoflumet Reference Standard

Parameter	Specification	Source
Chemical Name	Methyl 5-chloro-2-[[(trifluoromethyl)sulfonyl]amino]benzoate	[2]
CAS Number	84466-05-7	[3]
Molecular Formula	C₉H₇ClF₃NO₄S	[4]
Molecular Weight	317.67 g/mol	[4]
Appearance	Pale yellow to white crystalline powder	[1]
Melting Point	Approximately 82°C	[1]
Solubility	Soluble in polar solvents like N,N-dimethylformamide, acetonitrile, and methanol; poorly soluble in water.	[1][3]
pKa	Approximately 3.8	[1]
Long-Term Stability	Stable for at least 2 years when stored at +4°C, protected from light and moisture.[3] Stable for 36 months at 25°C and 60% humidity.[1]	[1][3]
Short-Term Stability	Stable for six months at 40°C and 75% humidity.	[1]
Purity	Typically >98% (Exact purity and uncertainty should be stated on the Certificate of Analysis)	N/A
Storage Conditions	+4°C, protected from light and moisture.	[3]

Experimental Protocols

Preparation of Stock and Working Standard Solutions

Objective: To prepare accurate and stable stock and working standard solutions of Amidoflumet for calibration and spiking experiments.

Materials:

• Amidoflumet reference standard

• Class A volumetric flasks

• Calibrated analytical balance

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

Protocol:

• Stock Solution (e.g., 1000 µg/mL):

  • Allow the Amidoflumet reference standard vial to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh approximately 10 mg of the Amidoflumet reference standard into a 10 mL Class A volumetric flask.

  • Record the exact weight.

  • Dissolve the standard in a small amount of acetonitrile and sonicate for 5-10 minutes to ensure complete dissolution.

  • Bring the flask to volume with acetonitrile.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Calculate the exact concentration of the stock solution based on the purity of the reference standard.

  • Transfer the stock solution to an amber glass vial and store at +4°C. This solution is typically stable for at least 6 months.

• Working Standard Solutions (e.g., 0.1, 0.5, 1, 5, 10 µg/mL):

  • Prepare a series of working standard solutions by performing serial dilutions of the stock solution using acetonitrile or a solvent composition that matches the initial mobile phase of the analytical method.

  • For example, to prepare a 10 µg/mL working standard, pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask and bring to volume with the appropriate solvent.

  • Prepare fresh working standards daily or weekly as needed and store them at +4°C.

General Analytical Method for Quantification of Amidoflumet in Dust Samples by LC-MS/MS

Objective: To provide a general framework for the development of a sensitive and selective method for the quantification of Amidoflumet in house dust samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

3.2.1. Sample Preparation (QuEChERS-based approach)

• Accurately weigh 1-2 g of the homogenized dust sample into a 50 mL polypropylene centrifuge tube.

• Spike the sample with an appropriate internal standard if available.

• Add 10 mL of water and vortex for 30 seconds to wet the sample.

• Add 10 mL of acetonitrile and vortex vigorously for 1 minute.

• Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate) to the tube.

• Immediately cap and shake vigorously for 1 minute.

• Centrifuge the tube at ≥3000 x g for 5 minutes.

• Transfer an aliquot of the acetonitrile supernatant to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and MgSO₄.

• Vortex for 30 seconds and centrifuge at high speed for 5 minutes.

• Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS analysis.

3.2.2. LC-MS/MS Instrumental Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is a suitable starting point.

  • Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate.

  • Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

  • Gradient: A gradient elution starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B will be necessary to elute Amidoflumet and separate it from matrix interferences.

  • Flow Rate: 0.2-0.4 mL/min.

  • Injection Volume: 1-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in either positive or negative mode. Given the presence of the amino group, ESI positive mode is a likely starting point.

  • MRM Transition: The precursor ion will likely be the [M+H]⁺ or [M+Na]⁺ adduct. Product ions will need to be determined by infusing a standard solution of Amidoflumet into the mass spectrometer and performing a product ion scan. At least two MRM transitions should be monitored for quantification and confirmation.

  • Optimization: Optimize the cone voltage and collision energy for each MRM transition to achieve maximum sensitivity.

3.2.3. Calibration and Quantification

• Prepare a set of matrix-matched calibration standards by spiking blank dust extract with known concentrations of Amidoflumet working standards.

• Inject the calibration standards and the prepared samples into the LC-MS/MS system.

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard (if used) against the concentration.

• Quantify the amount of Amidoflumet in the samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow for Amidoflumet Analysis

Caption: Workflow for the quantification of Amidoflumet in dust samples.

Mode of Action of Amidoflumet (Hypothesized)

While the precise molecular target of Amidoflumet is unknown, its rapid action against mites suggests a disruption of a critical physiological process.[1][5]

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. Amidoflumet - CAS-Number 84466-05-7 - Order from Chemodex [chemodex.com]
• 4. GSRS [precision.fda.gov]
• 5. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Amidoflumet Efficacy Testing Against Dermatophagoides pteronyssinus: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet, a novel trifluoromethanesulfonanilide compound, has demonstrated significant miticidal activity, positioning it as a promising agent for the control of house dust mites.[1] These mites, particularly Dermatophagoides pteronyssinus (the European house dust mite), are a primary source of indoor allergens, contributing to allergic rhinitis and asthma.[1][2] This document provides detailed application notes and protocols for efficacy testing of Amidoflumet against D. pteronyssinus, based on available research. While specific quantitative efficacy data for D. pteronyssinus is limited in publicly available literature, data from the closely related species, Dermatophagoides farinae (the American house dust mite), offers valuable insights into its potential potency.[1]

Physicochemical Properties of Amidoflumet

Amidoflumet is a pale yellow to white crystalline powder. It exhibits good solubility in polar organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol, but has poor solubility in water.[1]

Property	Value
Melting Point	~82°C
pKa	~3.8
Solubility
N,N-dimethylformamide	Readily Soluble
Acetonitrile	Readily Soluble
Methanol	Readily Soluble
Water	Poorly Soluble
Table 1: Physicochemical properties of Amidoflumet.[1]

Data Presentation: Efficacy of Amidoflumet

The following tables summarize the quantitative data on the efficacy of Amidoflumet. It is critical to note that this data was generated from studies on Dermatophagoides farinae. Given the close biological relationship between D. farinae and D. pteronyssinus, these results are considered indicative of the potential efficacy against the latter.

Table 2: Lethal Activity of Amidoflumet against D. farinae

Treatment	Application Dose (mg/m²)	Mortality (%)
Amidoflumet	500	High
Phenyl Salicylate	500	Moderate
Benzyl Benzoate	500	Moderate
Data from filter paper contact method.[1]

Table 3: Speed of Action of Amidoflumet against D. farinae

Time After Treatment (minutes)	Immobile Mites (%) - Amidoflumet	Immobile Mites (%) - Phenyl Salicylate	Immobile Mites (%) - Benzyl Benzoate
5	>95	<50	<50
10	100	Not Reported	Not Reported
15	100	Not Reported	Not Reported
30	100	100	100
Application dose of 800 mg/m² via filter paper contact method.[1]

Table 4: Inhibitory Effect of Amidoflumet on D. farinae Reproduction

Time After Treatment (weeks)	Inhibitory Rate of Reproduction (%)
1	98.5
3	100
6	100
Application dose of 500 mg/m² in a carpet test using a sheet preparation.[1]

Proposed Mechanism of Action

The precise biochemical mode of action of Amidoflumet is currently classified as unknown.[3] However, its rapid activity suggests a neurotoxic effect. The trifluoromethanesulfonanilide class of insecticides is known to have novel modes of action, distinct from established insecticide classes. The following diagram illustrates a generalized proposed pathway for a fast-acting acaricide like Amidoflumet.

Figure 1: Proposed mechanism of action for Amidoflumet.

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the efficacy of Amidoflumet against Dermatophagoides pteronyssinus.

Contact Toxicity Bioassay (Filter Paper Method)

This protocol is designed to determine the direct contact toxicity of Amidoflumet.

Materials:

• Amidoflumet (technical grade)

• Acetone (analytical grade)

• Whatman No. 1 filter paper (9 cm diameter)

• Glass Petri dishes (9 cm diameter)

• Micropipette

• Vortex mixer

• Fume hood

• Culture of Dermatophagoides pteronyssinus (all life stages)

• Fine camel-hair brush

• Stereomicroscope

• Incubator (25°C, 75% RH)

Protocol:

• Preparation of Test Solutions: Prepare a stock solution of Amidoflumet in acetone. From this stock, create a series of dilutions to achieve the desired application doses (e.g., 100, 250, 500, 800 mg/m²). A control solution of acetone only should also be prepared.

• Treatment of Filter Paper: Place a disc of filter paper into a Petri dish. Using a micropipette, evenly apply 1 mL of the test solution (or acetone control) to the surface of the filter paper.

• Solvent Evaporation: Allow the acetone to evaporate completely in a fume hood for at least 1 hour.

• Introduction of Mites: Using a fine camel-hair brush and a stereomicroscope, transfer 20-30 adult mites onto the treated filter paper in each Petri dish.

• Incubation: Place the sealed Petri dishes in an incubator maintained at 25°C and 75% relative humidity.

• Mortality Assessment: Assess mite mortality at specified time intervals (e.g., 5, 10, 15, 30, 60, 120 minutes and 24 hours). Mites are considered dead if they are unable to move when gently prodded with the brush.

• Data Analysis: Calculate the percentage mortality for each concentration and time point. If a range of concentrations is tested, calculate the LC50 (lethal concentration to kill 50% of the population) using probit analysis.

Residual Efficacy on Fabric

This protocol evaluates the residual activity of Amidoflumet on a porous surface, simulating a real-world application on textiles.

Materials:

• Amidoflumet formulation (e.g., aerosol, liquid concentrate)

• Squares of standard fabric (e.g., cotton, carpet)

• Spray tower or other suitable application device

• Culture of Dermatophagoides pteronyssinus

• Glass rings (3-4 cm diameter)

• PTFE (polytetrafluoroethylene) coating (e.g., Fluon®) to prevent mite escape

• Other materials as listed in Protocol 1

Protocol:

• Fabric Treatment: Apply the Amidoflumet formulation to the fabric squares at a specified dose (e.g., 500 mg/m²). Ensure even coverage. An untreated control fabric should also be prepared.

• Aging of Residues (Optional): To test long-term efficacy, store the treated fabric swatches under controlled conditions (e.g., 25°C, 75% RH) for various periods (e.g., 1, 3, 6 weeks) before introducing the mites.

• Mite Confinement: Place a glass ring, with the inner surface coated with PTFE, onto the fabric swatch to confine the mites to the treated area.

• Introduction of Mites: Transfer 20-30 adult mites into the glass ring on each fabric swatch.

• Incubation and Assessment: Follow steps 5-7 from Protocol 1.

Reproduction Inhibition Assay

This protocol assesses the sub-lethal effect of Amidoflumet on the reproductive capacity of D. pteronyssinus.

Materials:

• All materials from Protocol 2

• Mite culture medium (e.g., a mixture of dried yeast and fish food)

Protocol:

• Preparation of Treated Environment: Treat a larger fabric area (e.g., in a larger container or a small chamber) with Amidoflumet at a sub-lethal concentration (predetermined from initial toxicity tests) or a recommended application rate (e.g., 500 mg/m²).

• Introduction of Mite Population: Introduce a known number of adult mites (e.g., 50 males and 50 females) into the treated environment. Provide a small amount of mite culture medium.

• Incubation: Maintain the setup in an incubator at 25°C and 75% RH.

• Population Assessment: At weekly intervals (e.g., 1, 3, 6 weeks), extract the mites from the fabric (e.g., using a heat-escape method or by microscopic examination of the fabric and medium).

• Data Analysis: Count the total number of live mites (adults, nymphs, and larvae) and eggs. Calculate the inhibitory rate of reproduction compared to an untreated control population.

Experimental Workflow Diagram

Figure 2: Workflow for Amidoflumet efficacy testing.

Conclusion

Amidoflumet demonstrates high potential as a fast-acting and effective agent for the control of house dust mites.[1] The protocols outlined in this document provide a framework for the rigorous evaluation of its efficacy against Dermatophagoides pteronyssinus. While the provided quantitative data is for the closely related D. farinae, it strongly suggests that Amidoflumet would be highly effective against D. pteronyssinus. Further research to establish specific LC50 values and residual efficacy data for D. pteronyssinus is recommended to fully characterize its performance and optimize its application for the management of house dust mite populations and associated allergens.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Application Notes and Protocols for Determining the In Vitro Miticidal Activity of Amidoflumet

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amidoflumet is a trifluoromethanesulfonanilide miticide known for its high lethal activity and rapid action against various mite species, particularly house dust mites.[1] While its precise mechanism of action is not fully elucidated, robust in vitro assays are essential for determining its efficacy, understanding its mode of action, and identifying potential resistance mechanisms. These application notes provide detailed protocols for a suite of in vitro assays to characterize the miticidal activity of Amidoflumet. The protocols are designed to be adaptable for screening novel analogs and for use in resistance monitoring programs.

Data Presentation

Quantitative data from the following assays should be recorded and summarized for clear comparison.

Table 1: Contact Toxicity of Amidoflumet against Target Mites

Concentration (µg/cm²)	Replication 1 (% Mortality)	Replication 2 (% Mortality)	Replication 3 (% Mortality)	Mean Mortality (%)	Corrected Mortality (%)¹
Control (Solvent)
0.1
1.0
10.0
100.0
LC₅₀ (µg/cm²)
LC₉₀ (µg/cm²)

¹Corrected for control mortality using Abbott's formula.

Table 2: Residual Toxicity of Amidoflumet on Different Surfaces

Surface Type	Concentration (µg/cm²)	Mortality at 24h (%)	Mortality at 48h (%)	Mortality at 72h (%)
Glass	Control
10
100
Fabric	Control
10
100

Table 3: Inhibitory Effect of Amidoflumet on Mitochondrial Complex II Activity

Amidoflumet Conc. (µM)	Replication 1 (mOD/min)	Replication 2 (mOD/min)	Replication 3 (mOD/min)	Mean Rate (mOD/min)	% Inhibition
Control (DMSO)	0
0.01
0.1
1.0
10.0
100.0
Positive Control (TTFA)
IC₅₀ (µM)

Experimental Protocols

Contact Toxicity Assay (Slide-Dip Method)

This assay determines the direct contact toxicity of Amidoflumet to mites.

Materials:

• Amidoflumet stock solution (in an appropriate solvent like acetone or DMSO)

• Solvent for control

• Microscope slides

• Double-sided tape

• Fine paintbrush

• Petri dishes with ventilated lids

• Humidified incubator (25 ± 1°C, 60-70% RH)

• Target mites (e.g., Tetranychus urticae, Dermatophagoides farinae)

Procedure:

• Prepare serial dilutions of Amidoflumet in the chosen solvent.

• Affix a piece of double-sided tape to a microscope slide.

• Carefully transfer 20-30 adult mites onto the tape using a fine paintbrush.

• Dip the slide with the mites into the Amidoflumet solution (or solvent control) for 5 seconds.

• Allow the slides to air dry for 30 minutes in a fume hood.

• Place the slides in ventilated Petri dishes containing a moistened filter paper to maintain humidity.

• Incubate at 25 ± 1°C and 60-70% relative humidity.

• Assess mite mortality at 24 hours post-treatment under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

• Calculate the percentage mortality for each concentration and correct for control mortality using Abbott's formula: Corrected % Mortality = [1 - (n in T after treatment / n in Co after treatment)] x 100, where 'n' is the number of live mites, 'T' is the treated group, and 'Co' is the control group.

• Determine the LC₅₀ and LC₉₀ values using probit analysis.

Residual Toxicity Assay (Treated Surface Bioassay)

This assay evaluates the efficacy of Amidoflumet residues on different surfaces.

Materials:

• Amidoflumet solutions of known concentrations

• Glass Petri dishes or fabric swatches

• Pipette or sprayer for application

• Target mites

• Ventilated containers

Procedure:

• Apply a known volume of Amidoflumet solution evenly to the surface of a glass Petri dish or a fabric swatch to achieve the desired concentration per unit area (e.g., µg/cm²).

• Allow the solvent to evaporate completely in a fume hood.

• Introduce 20-30 adult mites onto the treated surface.

• Cover the containers with ventilated lids.

• Incubate under controlled conditions (25 ± 1°C, 60-70% RH).

• Record mite mortality at 24, 48, and 72-hour intervals.

• Calculate the percentage mortality as described in the contact toxicity assay.

Mitochondrial Complex II (Succinate Dehydrogenase) Activity Assay

This biochemical assay investigates if Amidoflumet inhibits mitochondrial complex II, a known target for some acaricides.

Materials:

• Mitochondria isolation kit or pre-isolated mitochondria from target mites

• Mitochondrial Complex II Activity Assay Kit (commercially available kits from suppliers like Cayman Chemical or Sigma-Aldrich are suitable)[2][3][4][5]

• Amidoflumet stock solution in DMSO

• Positive control inhibitor (e.g., Thenoyltrifluoroacetone - TTFA)

• Microplate reader capable of measuring absorbance at 600 nm

Procedure:

• Isolate mitochondria from the target mite species following the instructions of a commercial kit or a standard biochemical protocol.

• Prepare the assay reagents as per the manufacturer's instructions for the Mitochondrial Complex II Activity Assay Kit. The principle of this assay is the reduction of a dye (e.g., DCPIP) by complex II, which can be measured as a decrease in absorbance.[4]

• In a 96-well plate, add the assay buffer, mitochondrial sample, and varying concentrations of Amidoflumet (or DMSO for control and TTFA for positive control).

• Pre-incubate the plate as recommended by the kit manufacturer.

• Initiate the reaction by adding the substrate (e.g., succinate and the dye).

• Immediately place the plate in a microplate reader and measure the decrease in absorbance at 600 nm kinetically over a period of 15-20 minutes at 30-second intervals.

• Calculate the rate of reaction (mOD/min) for each concentration.

• Calculate the percentage inhibition relative to the control (DMSO) for each Amidoflumet concentration.

• Determine the IC₅₀ value by plotting the percentage inhibition against the logarithm of the Amidoflumet concentration.

Visualizations

Caption: Workflow for in vitro evaluation of Amidoflumet miticidal activity.

Caption: Proposed mechanism of Amidoflumet via Complex II inhibition.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Phenotypic and Target-Directed Screening Yields New Acaricidal Alternatives for the Control of Ticks - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro acaricidal activity of spice essential oils against the poultry red mite (Dermanyssus gallinae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. organicbc.org [organicbc.org]

Technical Notes & Optimization

Overcoming Amidoflumet insolubility in aqueous solutions

Welcome to the technical support center for Amidoflumet. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming the challenges associated with the low aqueous solubility of Amidoflumet. Here you will find frequently asked questions (FAQs), troubleshooting guides, and detailed experimental protocols to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What is Amidoflumet and why is its solubility a concern?

Amidoflumet is a trifluoromethanesulfonanilide insecticide and acaricide used to control pests like house dust mites.[1] For research and development purposes, particularly for in vitro assays or formulation development, its poor solubility in aqueous solutions presents a significant challenge, potentially leading to inaccurate results and difficulties in creating effective formulations.

Q2: What are the known solubility properties of Amidoflumet?

Amidoflumet is a pale yellow to white crystalline powder that dissolves poorly in water.[2] It is, however, readily soluble in polar organic solvents.[2][3] Its solubility in water is also pH-dependent, with a pKa of approximately 3.8.[2] As the pH of the solution decreases below the pKa, the nonionic form of Amidoflumet increases, leading to even lower water solubility.[2]

Q3: Are there any known signaling pathways for Amidoflumet?

The specific mechanism of action and signaling pathway for Amidoflumet are currently unknown.[1] However, many modern acaricides target the nervous system or mitochondrial respiration in pests.[4][5]

Data Presentation

Table 1: Physicochemical Properties of Amidoflumet

Property	Value	Reference(s)
Molecular Formula	C₉H₇ClF₃NO₄S	[2]
Molecular Weight	317.67 g/mol	[2]
Appearance	Pale yellow to white crystalline powder	[2]
Melting Point	81 - 85°C	[2]
pKa	~3.8	[2]
Aqueous Solubility	Poorly soluble, specific quantitative data not publicly available. Solubility decreases at lower pH.	[1][2]
Organic Solvent Solubility	Soluble in Acetonitrile, N,N-Dimethylformamide (DMF), Acetone, Methanol, Ethanol.	[2][3]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Precipitation observed when adding stock solution to aqueous buffer.	The final concentration of the organic co-solvent is too low to maintain solubility.	1. Decrease the final concentration of Amidoflumet. 2. Increase the percentage of the organic co-solvent in the final solution, ensuring it does not exceed the tolerance level for your experimental system. 3. Consider using a different solubilization technique, such as cyclodextrin complexation or a solid dispersion.
Inconsistent results in biological assays.	Poor solubility leading to variable concentrations of the active compound.	1. Visually inspect all solutions for any signs of precipitation before use. 2. Prepare fresh dilutions for each experiment from a stable stock solution. 3. Validate your solubilization method by quantifying the concentration of dissolved Amidoflumet.
Difficulty dissolving Amidoflumet in the initial organic solvent.	The chosen solvent is not optimal or the concentration is too high.	1. Use a solvent in which Amidoflumet is highly soluble, such as DMF or DMSO. 2. Gently warm the solution while stirring to aid dissolution. 3. Prepare a more dilute stock solution.
The pH of the final aqueous solution is too low, causing precipitation.	The pKa of Amidoflumet is ~3.8, and it is less soluble in acidic conditions.	1. Adjust the pH of your aqueous buffer to be well above 3.8 (e.g., pH 7.4).[2] 2. Use a buffer with sufficient capacity to resist pH changes upon addition of the stock solution.

Experimental Protocols & Methodologies

Below are detailed protocols for common solubilization techniques that can be adapted for Amidoflumet.

Protocol 1: Co-Solvent Method

This is the most direct method for solubilizing Amidoflumet for in vitro experiments.

Objective: To prepare a working solution of Amidoflumet in an aqueous buffer using an organic co-solvent.

Materials:

• Amidoflumet powder

• Dimethyl sulfoxide (DMSO) or N,N-Dimethylformamide (DMF)

• Target aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare Stock Solution:

  • Weigh out a precise amount of Amidoflumet powder.

  • Dissolve the powder in 100% DMSO or DMF to create a high-concentration stock solution (e.g., 10-50 mM).

  • Ensure complete dissolution by vortexing. Gentle warming may be applied if necessary.

  • This stock solution should be stored at -20°C.

• Prepare Working Solution:

  • Thaw the stock solution.

  • Perform a serial dilution of the stock solution into the target aqueous buffer.

  • Crucially , ensure the final concentration of the organic co-solvent (DMSO/DMF) is low (typically ≤1%, but this is cell-line or assay dependent) to avoid solvent-induced toxicity.

  • Add the stock solution dropwise to the vigorously vortexing buffer to minimize immediate precipitation.

Protocol 2: Cyclodextrin Complexation

This method can enhance solubility and reduce the required concentration of organic co-solvents.

Objective: To prepare an aqueous solution of Amidoflumet complexed with a cyclodextrin.

Materials:

• Amidoflumet powder

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Deionized water

• Magnetic stirrer and stir bar

Procedure:

• Prepare Cyclodextrin Solution:

  • Prepare a solution of HP-β-CD in deionized water (e.g., 10-40% w/v).

• Form the Complex:

  • Add an excess amount of Amidoflumet powder to the HP-β-CD solution.

  • Stir the mixture vigorously at room temperature for 24-48 hours, protected from light.

• Isolate the Soluble Fraction:

  • After equilibration, centrifuge the suspension at high speed (e.g., 10,000 x g) to pellet the undissolved Amidoflumet.

  • Carefully collect the supernatant, which contains the soluble Amidoflumet-cyclodextrin complex.

  • The concentration of Amidoflumet in the supernatant should be determined analytically (e.g., by HPLC-UV).

Protocol 3: Solid Dispersion (Solvent Evaporation Method)

This technique is suitable for developing solid formulations with enhanced dissolution properties.

Objective: To prepare a solid dispersion of Amidoflumet in a hydrophilic polymer carrier.

Materials:

• Amidoflumet powder

• A hydrophilic polymer carrier (e.g., Polyvinylpyrrolidone K30 (PVP K30), Polyethylene glycol 6000 (PEG 6000))

• A common volatile solvent (e.g., Methanol, Acetone)

• Rotary evaporator or vacuum oven

Procedure:

• Dissolution:

  • Dissolve both Amidoflumet and the polymer carrier (e.g., in a 1:5 drug-to-carrier ratio by weight) in a suitable volatile solvent like methanol.[3]

  • Ensure a clear solution is formed.

• Solvent Evaporation:

  • Remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

  • A thin film will form on the wall of the flask.

• Drying and Pulverization:

  • Further dry the resulting solid film under vacuum for 24 hours to remove any residual solvent.

  • Scrape the solid dispersion from the flask and pulverize it into a fine powder using a mortar and pestle.

  • This powder can then be used for dissolution studies or incorporated into solid dosage forms.

Visualizations

Experimental Workflow

The following diagram outlines a logical workflow for selecting a suitable solubilization strategy for Amidoflumet.

Caption: A decision tree for selecting an Amidoflumet solubilization method.

Hypothetical Signaling Pathway

Disclaimer: The specific molecular target for Amidoflumet is not publicly known. The following diagram illustrates a generalized mode of action common to many acaricides that target the mitochondrial electron transport chain, a potential, but unconfirmed, mechanism for Amidoflumet.

Caption: Hypothetical pathway: Amidoflumet targeting mitochondrial respiration.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 3. Overview of the Manufacturing Methods of Solid Dispersion Technology for Improving the Solubility of Poorly Water-Soluble Drugs and Application to Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acaricide mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Stabilizing Amidoflumet in Experimental Formulations

Welcome to the Technical Support Center for Amidoflumet formulations. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on stabilizing Amidoflumet in experimental settings. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during formulation development.

FAQs and Troubleshooting Guide

This section provides answers to common questions and solutions to potential problems you may encounter when working with Amidoflumet formulations.

Q1: My Amidoflumet formulation is showing signs of degradation. What are the likely causes?

A1: Amidoflumet, an aromatic amide, is susceptible to degradation through several pathways. The two most common causes are photodegradation and hydrolysis.

• Photodegradation: Exposure to light, particularly UV light, can induce degradation of aromatic amides. This may involve a photo-Fries rearrangement or cleavage of the amide (C-N) bond.[1][2]

• Hydrolysis: The amide bond in Amidoflumet can be susceptible to hydrolysis, especially under acidic or basic conditions. The presence of moisture in the formulation or storage environment can accelerate this process.

• Oxidation: While less common for the amide group itself, other parts of the molecule or excipients in the formulation can be prone to oxidation, which can indirectly affect the stability of Amidoflumet.[3][4][5]

Troubleshooting:

• Protect from Light: Conduct all experimental work under amber or red light and store formulations in light-resistant containers.

• Control pH and Moisture: Ensure that the pH of your formulation is within a stable range for Amidoflumet (near neutral is often a good starting point). Use anhydrous solvents and excipients where possible and consider including a desiccant in the packaging.

• Inert Atmosphere: For oxygen-sensitive formulations, consider preparing and storing them under an inert atmosphere (e.g., nitrogen or argon).

Q2: I'm observing poor solubility of Amidoflumet in my aqueous-based formulation. How can I improve it?

A2: Amidoflumet is known to be poorly soluble in water.[6] Several strategies can be employed to enhance its solubility:

• Co-solvents: The use of water-miscible organic solvents, such as ethanol, propylene glycol, or polyethylene glycols (PEGs), can significantly improve the solubility of poorly water-soluble drugs.

• Surfactants: Surfactants form micelles that can encapsulate hydrophobic drug molecules, increasing their apparent solubility in aqueous media. Common pharmaceutical surfactants include polysorbates (e.g., Tween® 80) and sorbitan esters (e.g., Span® 20).

• Complexation with Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that can form inclusion complexes with guest molecules, effectively increasing their solubility and stability. Beta-cyclodextrin and its derivatives, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used.[3][5][6][7]

• Particle Size Reduction: Decreasing the particle size of the Amidoflumet active pharmaceutical ingredient (API) through techniques like micronization or nanomilling increases the surface area available for dissolution.[8]

Troubleshooting:

• Start with a systematic screening of different co-solvents, surfactants, and cyclodextrins at various concentrations to identify the most effective solubilizing system.

• Characterize the physical form of the drug in the formulation (e.g., using microscopy or particle size analysis) to ensure that the chosen method is effectively reducing particle size or achieving molecular dispersion.

Q3: How do I select the right excipients for my Amidoflumet formulation to ensure stability?

A3: Excipient selection is critical for maintaining the stability of Amidoflumet. In addition to solubilizers, you should consider the following:

• Antioxidants: To prevent oxidative degradation, consider adding antioxidants to your formulation. Common choices for pharmaceutical formulations include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), and ascorbic acid.[4][9]

• Chelating Agents: Trace metal ions can catalyze degradation reactions. Including a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and improve stability.[3]

• Buffers: To maintain a stable pH and prevent acid or base-catalyzed hydrolysis, the use of a suitable buffer system (e.g., phosphate or citrate buffer) is recommended.

Excipient Compatibility Testing: It is essential to perform compatibility studies between Amidoflumet and your chosen excipients.[10][11][12] A common approach is to prepare binary mixtures of the drug and each excipient (typically in a 1:1 ratio) and store them under accelerated stability conditions (e.g., elevated temperature and humidity).[13] The mixtures are then analyzed at regular intervals for the appearance of degradation products or changes in physical properties.

Q4: What analytical method should I use to assess the stability of my Amidoflumet formulation?

A4: A stability-indicating analytical method is required to accurately quantify the amount of Amidoflumet and detect any degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common and reliable technique for this purpose.[14][15][16]

Key characteristics of a stability-indicating HPLC method include:

• Specificity: The method must be able to separate the Amidoflumet peak from all potential degradation products and other formulation components.

• Accuracy and Precision: The method should provide results that are close to the true value and are reproducible.

• Linearity: The response of the detector should be proportional to the concentration of Amidoflumet over a defined range.

To develop such a method, you will need to perform forced degradation studies.

Experimental Protocols

This section provides detailed methodologies for key experiments related to stabilizing Amidoflumet formulations.

Protocol 1: Forced Degradation Studies

Forced degradation studies are essential to identify potential degradation pathways and to develop a stability-indicating analytical method.[17][18][19][20][21]

Objective: To generate potential degradation products of Amidoflumet under various stress conditions.

Materials:

• Amidoflumet API

• Hydrochloric acid (HCl), 0.1 N

• Sodium hydroxide (NaOH), 0.1 N

• Hydrogen peroxide (H2O2), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Photostability chamber

• Oven

Procedure:

• Acid Hydrolysis: Dissolve a known amount of Amidoflumet in 0.1 N HCl and heat at 60°C for a specified period (e.g., 2, 4, 8, 24 hours). At each time point, withdraw a sample, neutralize it with 0.1 N NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis: Dissolve a known amount of Amidoflumet in 0.1 N NaOH and keep at room temperature for a specified period. At each time point, withdraw a sample, neutralize it with 0.1 N HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation: Dissolve a known amount of Amidoflumet in a solution of 3% H2O2 and keep at room temperature for a specified period. At each time point, withdraw a sample and dilute with mobile phase for HPLC analysis.

• Thermal Degradation: Place a known amount of solid Amidoflumet in an oven at a high temperature (e.g., 80°C) for a specified period. At each time point, withdraw a sample, dissolve it in a suitable solvent, and dilute with mobile phase for HPLC analysis.

• Photodegradation: Expose a solution of Amidoflumet (in a suitable solvent) and solid Amidoflumet to light in a photostability chamber according to ICH Q1B guidelines. A control sample should be wrapped in aluminum foil to protect it from light. After the exposure period, prepare the samples for HPLC analysis.

Data Analysis: Analyze all samples by HPLC. Compare the chromatograms of the stressed samples to that of an unstressed control sample to identify new peaks corresponding to degradation products. The goal is to achieve 5-20% degradation of the active ingredient.[19]

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method that can separate and quantify Amidoflumet in the presence of its degradation products and formulation excipients.

Instrumentation and Columns:

• HPLC system with a UV or photodiode array (PDA) detector.

• A reversed-phase column is typically suitable. A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a good starting point. Screening different column chemistries (e.g., C8, Phenyl) may be necessary to achieve optimal separation.

Initial Chromatographic Conditions:

• Mobile Phase: A gradient elution is often required to separate all components. A common starting point is a mixture of an aqueous buffer (e.g., 0.1% formic acid or phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of Amidoflumet using a UV-Vis spectrophotometer.

• Injection Volume: 10-20 µL

• Column Temperature: 25-30°C

Method Development Workflow:

• Initial Screening: Inject a solution of unstressed Amidoflumet to determine its retention time.

• Analysis of Stressed Samples: Inject the samples generated from the forced degradation studies.

• Method Optimization: Adjust the mobile phase composition (gradient slope, organic solvent ratio), pH of the aqueous phase, flow rate, and column temperature to achieve adequate resolution (Rs > 1.5) between the Amidoflumet peak and all degradation product peaks.

• Method Validation: Once a suitable method is developed, it must be validated according to ICH Q2(R1) guidelines. This includes assessing specificity, linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

Table 1: Physicochemical Properties of Amidoflumet

Property	Value	Reference
Appearance	Pale yellow to white crystalline powder	[6]
Molecular Formula	C9H7ClF3NO4S
Molecular Weight	317.67 g/mol
Melting Point	~82°C	[6]
Water Solubility	Poorly soluble	[6]
Solubility in Organic Solvents	Soluble in N,N-dimethylformamide, acetonitrile, methanol	[6]
pKa	~3.8	[6]

Table 2: Suggested Excipients for Stabilizing Amidoflumet Formulations

Excipient Category	Example	Rationale for Use
Solubilizers	Propylene Glycol, PEG 400	To increase the solubility of poorly water-soluble Amidoflumet.
Polysorbate 80 (Tween® 80)	Surfactant to enhance aqueous solubility.
Hydroxypropyl-β-Cyclodextrin	Forms inclusion complexes to improve solubility and stability.[3][5][6][7]
Antioxidants	Butylated Hydroxytoluene (BHT)	To prevent oxidative degradation.[4][9]
Ascorbic Acid	Water-soluble antioxidant.
Chelating Agents	Disodium Edetate (EDTA)	To sequester metal ions that can catalyze degradation.[3]
Buffers	Phosphate Buffer, Citrate Buffer	To maintain a stable pH and prevent hydrolysis.

Visualizations

References

• 1. web.vscht.cz [web.vscht.cz]
• 2. store.astm.org [store.astm.org]
• 3. Cyclodextrins as complexation and extraction agents for pesticides from contaminated soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. WO2019215645A1 - Use of cyclodextrins as agrochemical delivery system - Google Patents [patents.google.com]
• 6. Inclusions of Pesticides by β-Cyclodextrin in Solution and Solid State: Chlorpropham, Monuron, and Propanil - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular encapsulation of pesticides with cyclodextrins [inis.iaea.org]
• 8. Technologies for Solubility, Dissolution and Permeation Enhancement of Natural Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel esters and amides of nonsteroidal antiinflammatory carboxylic acids as antioxidants and antiproliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemintel360.com [chemintel360.com]
• 11. alfa-chemistry.com [alfa-chemistry.com]
• 12. scispace.com [scispace.com]
• 13. thepharmajournal.com [thepharmajournal.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]
• 16. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 17. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 18. rjptonline.org [rjptonline.org]
• 19. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 20. biopharminternational.com [biopharminternational.com]
• 21. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting Amidoflumet degradation in sample preparation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amidoflumet. The information is designed to help identify and resolve potential issues related to its degradation during sample preparation and analysis.

Frequently Asked Questions (FAQs) - Troubleshooting Degradation

Q1: I am observing low recovery of Amidoflumet in my samples. What are the potential causes?

Low recovery of Amidoflumet can stem from several factors during your sample preparation and analysis workflow. The primary suspects are degradation of the analyte or inefficient extraction.

• pH-Induced Hydrolysis: Amidoflumet's major degradation pathway is the hydrolysis of its ester bond.[1] If your sample matrix or extraction solvents are strongly acidic or basic, this can accelerate degradation. Ensure all solutions are pH-neutral or buffered appropriately if the matrix is inherently acidic or alkaline.

• Solvent Choice: While Amidoflumet is generally stable in many common solvents, an ester exchange reaction has been reported to occur in ethanol.[1] This reaction would modify the structure of Amidoflumet, leading to a lower quantification of the parent compound. Consider using alternative polar solvents like acetonitrile or methanol for extraction and sample dilution.[1]

• Inefficient Extraction: Amidoflumet has poor solubility in water.[1] If you are working with aqueous samples, your extraction efficiency may be low. Ensure you are using an appropriate organic solvent and that the extraction technique (e.g., liquid-liquid extraction, solid-phase extraction) is optimized for a compound with its physicochemical properties.

• Adsorption to Surfaces: Active compounds can sometimes adsorb to glass or plasticware, especially at low concentrations. Consider using silanized glassware to minimize this effect.

Q2: My chromatogram shows unexpected peaks that are not present in my standard solution. Could these be degradation products?

Yes, the appearance of new peaks, especially those that increase in area over time or under stress conditions, is a strong indicator of degradation.

• Hydrolysis Product: The most likely degradation product is the benzoic acid derivative formed from the hydrolysis of the ester bond.[1] This product will have a different retention time than the parent Amidoflumet.

• Ethanol Adduct: If you are using ethanol in your sample preparation, the product of the ester exchange reaction could appear as a new peak.[1]

• Photodegradation Products: Although Amidoflumet is reported to be stable under sunlight, intense UV light exposure during sample processing (e.g., on a lab bench for extended periods) could potentially lead to photolysis.[1] It is good practice to protect samples from direct light.

To confirm if these peaks are degradation products, you can perform a forced degradation study (see Experimental Protocols section) and compare the chromatograms of the stressed samples to your analytical samples.

Q3: How can I prevent Amidoflumet degradation during sample storage?

Proper storage is critical to maintaining sample integrity.

• Temperature: Store stock solutions and prepared samples at refrigerated (2-8 °C) or frozen (≤ -20 °C) temperatures. For long-term storage, freezing is generally preferred.

• Solvent: Prepare stock solutions in a stable solvent like acetonitrile or methanol. Avoid ethanol for long-term storage due to the potential for ester exchange.[1]

• Light Exposure: Store all solutions in amber vials or protect them from light to prevent potential photolytic degradation.

• pH: Ensure that the final sample solution is at a neutral pH before storage.

Amidoflumet Stability and Degradation Profile

Amidoflumet is a pale yellow to white crystalline powder.[1] It is generally stable under typical storage conditions.[1]

Physicochemical Properties

Property	Value / Description	Source
Appearance	Pale yellow to white crystalline powder	[1]
Melting Point	~82 °C (does not decompose upon melting)	[1]
pKa	~3.8	[1]
Solubility (Water)	Poorly soluble; solubility decreases at lower pH	[1]
Solubility (Organic)	Easily dissolved in polar solvents (N,N-dimethylformamide, acetonitrile, methanol)	[1]

Stability in Solvents

Solvent	Stability	Notes	Source
General Solvents	Generally stable	Includes various common laboratory solvents.	[1]
Ethanol	Potential for ester exchange reaction	May lead to the formation of a different ester product.	[1]
Methanol	Stable	A suitable solvent for stock solutions.	[1]
Acetonitrile	Stable	A suitable solvent for stock solutions and mobile phases.	[1]

Known Degradation Pathways

The primary identified degradation pathway for Amidoflumet is through metabolic hydrolysis.

• Hydrolysis: The ester bond is hydrolyzed to form a benzoic acid derivative ("Amidoflumet BA").[1] In biological systems, this derivative can be further conjugated with glucuronic acid or glucose.[1] This reaction is a key consideration for stability, especially in aqueous matrices or under non-neutral pH conditions.

Experimental Protocols

Note: A specific, validated analytical method for Amidoflumet is not publicly available. The following protocols are provided as representative examples based on common practices for similar analytes. These methods must be fully validated for your specific application.

General Sample Preparation: Solid-Phase Extraction (SPE) from Aqueous Samples

This protocol is a starting point for extracting Amidoflumet from an aqueous matrix.

• Sample Pre-treatment: Adjust the pH of the aqueous sample to ~7.0 using a suitable buffer.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through the cartridge. Do not allow the cartridge to go dry.

• Sample Loading: Load the pH-adjusted sample onto the conditioned SPE cartridge at a slow, steady flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

• Drying: Dry the cartridge under a vacuum for 10-15 minutes to remove excess water.

• Elution: Elute the retained Amidoflumet from the cartridge with 5 mL of acetonitrile or methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluent to dryness under a gentle stream of nitrogen at ambient temperature. Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for HPLC analysis.

Example HPLC Method for Analysis

This hypothetical HPLC method is based on methods used for structurally related compounds and should be optimized.

Parameter	Specification
Instrument	High-Performance Liquid Chromatography (HPLC) with UV or DAD detector
Column	C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic elution with Acetonitrile:Water (e.g., 70:30, v/v) with 0.1% formic acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	To be determined by UV scan of an Amidoflumet standard (likely in the 220-280 nm range)
Run Time	10 minutes

Forced Degradation Study Protocol

This study is essential to develop a stability-indicating method and identify potential degradation products.

• Prepare Stock Solution: Prepare a stock solution of Amidoflumet in acetonitrile (e.g., 1 mg/mL).

• Set up Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N HCl. Heat at 60°C for 4 hours. Cool and neutralize with 1N NaOH.

  • Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 1N NaOH. Keep at room temperature for 1 hour. Cool and neutralize with 1N HCl.

  • Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature, protected from light, for 24 hours.

  • Thermal Degradation: Place a solid sample of Amidoflumet in a hot air oven at 80°C for 48 hours. Dissolve a known weight in the mobile phase.

  • Photolytic Degradation: Expose a solution of Amidoflumet in a quartz cuvette to UV light (254 nm) for 24 hours.

• Analysis: Dilute all stressed samples to a suitable concentration with the mobile phase and analyze using the developed HPLC method alongside an unstressed control sample.

• Evaluation: Compare the chromatograms to identify new peaks (degradation products) and a decrease in the area of the parent Amidoflumet peak. The method is considered "stability-indicating" if all degradation product peaks are well-resolved from the parent peak.

Visualizations

Caption: Troubleshooting workflow for low Amidoflumet recovery.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Technical Support Center: Optimizing Amidoflumet Concentration for Mite Bioassays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing Amidoflumet concentrations for mite bioassays. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your research.

Frequently Asked Questions (FAQs)

Q1: What is Amidoflumet and what is its primary application in mite bioassays?

A1: Amidoflumet is a trifluoromethanesulfonanilide acaricide known for its high efficacy and rapid action against various mite species, particularly house dust mites.[1] In a laboratory setting, it is used to determine the susceptibility of mite populations, establish lethal concentrations (e.g., LC50), and assess the potential for resistance.

Q2: What is the reported mode of action for Amidoflumet?

A2: The specific mode of action for Amidoflumet is currently cited in literature as "unknown".[2] However, many modern acaricides target the mite's nervous system or disrupt mitochondrial respiration.[3] For instance, some acaricides act as agonists on octopamine receptors, interfering with nerve signaling pathways.[1]

Q3: What are the initial concentrations of Amidoflumet that I should consider for a dose-response study?

A3: For initial range-finding studies, it is advisable to use a wide range of concentrations to establish the upper and lower bounds of mite mortality. Based on available data, application rates of 500 mg/m² and 800 mg/m² have been shown to be effective against house dust mites.[1] A reported 48-hour LC50 value for house dust mites is 6.0 mg/L, which can serve as a starting point for determining your concentration range.[1]

Q4: In which solvent should I dissolve Amidoflumet for my bioassays?

A4: Amidoflumet is readily soluble in polar organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol.[1] Acetone is also a commonly used solvent for preparing acaricide solutions for bioassays due to its volatility, which allows it to evaporate quickly from treated surfaces, leaving behind the active ingredient.[4][5] It is crucial to include a solvent-only control in your experimental design to ensure that the solvent itself does not cause mite mortality.

Q5: How stable is Amidoflumet in solution?

A5: Amidoflumet is generally stable in various common solvents; however, an ester exchange reaction may occur in ethanol.[1] It is recommended to use freshly prepared solutions for bioassays to ensure consistent results. The compound has been shown to be stable for extended periods when stored under appropriate conditions (e.g., 36 months at 25°C and 60% humidity).[1]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
High mortality in control group (>10%)	Contamination of rearing materials, water, or host plant leaves. Improper handling of mites leading to physical injury. Unsuitable environmental conditions (temperature, humidity). Solvent toxicity.	Ensure all equipment is sterile. Use distilled or deionized water. Source host plants from a pesticide-free environment. Handle mites gently using a fine brush. Maintain consistent and optimal environmental conditions for the specific mite species. Ensure the solvent has fully evaporated before introducing mites and always include a solvent-only control.
Low or no mortality at high Amidoflumet concentrations	Mite population may have developed resistance. Incorrect preparation of the test solution. Degradation of the Amidoflumet stock. Improper application of the solution.	Test a known susceptible mite strain for comparison. Double-check all calculations and dilutions for the test solution. Use a fresh stock of Amidoflumet. Ensure uniform application of the solution in slide-dip or leaf-dip assays.
High variability in mortality between replicates	Inconsistent number of mites per replicate. Non-uniform application of Amidoflumet. Genetic variability within the mite population. Fluctuations in environmental conditions during the assay.	Ensure the same number of mites are used for each replicate. Standardize the application technique to ensure even coverage. Use a mite colony with a consistent genetic background if possible. Maintain stable temperature and humidity throughout the experiment.
No clear dose-response relationship	The range of concentrations tested is too narrow or not appropriate. The observation period is too short. The health of the mite colony is compromised.	Conduct a preliminary range-finding study with a wider spread of concentrations. Extend the observation period (e.g., 48 or 72 hours), as the lethal effects may be delayed. Ensure the mite colony is healthy and free from disease.

Quantitative Data: Comparative Acaricide Efficacy

To provide a reference for the potency of Amidoflumet, the following table summarizes the LC50 values of several common acaricides against the two-spotted spider mite, Tetranychus urticae.

Acaricide	LC50 (ppm or mg/L)	Mite Strain/Generation	Reference
Amidoflumet	6.0 mg/L (48h)	House Dust Mite	[1]
Abamectin	0.01 mg/L	Field Population	[6]
Abamectin	0.32 ppm	128th Generation Lab	[7]
Bifenazate	57.14 mg/L	Resistant Field Strain	[2]
Chlorfenapyr	0.42 ppm	128th Generation Lab	[7]
Diafenthiuron	0.30 ppm	128th Generation Lab	[7]
Fenazaquin	0.18 ppm	128th Generation Lab	[7]
Propargite	0.20 ppm	128th Generation Lab	[7]
Spiromesifen	0.29 ppm	128th Generation Lab	[7]
Spiromesifen	1.30 ppm	10th Generation Lab	[8]
Tebufenpyrad	96.81 mg/L	Resistant Field Strain	[2]

Experimental Protocols

Method 1: Slide-Dip Bioassay

This method is ideal for assessing the contact toxicity of Amidoflumet.

• Preparation of Mites:

  • Using a fine brush, carefully place 20-30 adult female mites on their backs onto a strip of double-sided tape affixed to a microscope slide.

• Preparation of Amidoflumet Solutions:

  • Prepare a stock solution of Amidoflumet in a suitable solvent (e.g., acetone).

  • Perform serial dilutions to obtain at least five concentrations that are expected to result in mortality between 10% and 90%.

  • Include a solvent-only control.

• Mite Exposure:

  • Hold the slide with forceps and immerse it into the Amidoflumet solution for 5 seconds with gentle agitation.

  • Allow the slides to air-dry completely in a fume hood.

• Incubation:

  • Place the dried slides in a petri dish lined with moistened filter paper to maintain high humidity.

  • Incubate at 25 ± 2°C with a 16:8 hour (light:dark) photoperiod.

• Mortality Assessment:

  • After 24 or 48 hours, examine the mites under a stereomicroscope. Mites that are unable to move when prodded with a fine brush are considered dead.

  • Correct for control mortality using Abbott's formula if necessary.

Method 2: Leaf-Dip Bioassay

This method assesses both contact and residual toxicity on a natural substrate.

• Preparation of Leaf Discs:

  • Excise leaf discs (approximately 2-3 cm in diameter) from untreated host plants (e.g., bean or mulberry leaves).

  • Place the leaf discs upside down on a layer of moistened cotton or agar in a petri dish.

• Preparation of Amidoflumet Solutions:

  • Prepare serial dilutions of Amidoflumet as described in the slide-dip protocol.

• Leaf Disc Treatment:

  • Using forceps, dip each leaf disc into the test solution for approximately 5-10 seconds.

  • Allow the leaf discs to air-dry completely.

• Mite Infestation:

  • Carefully transfer 10-20 adult female mites onto each treated leaf disc.

• Incubation:

  • Seal the petri dishes with a ventilated lid or parafilm with small perforations.

  • Incubate under the same conditions as the slide-dip assay.

• Mortality Assessment:

  • Assess mortality at 24, 48, and/or 72 hours as described previously.

Visualizations

Generalized Acaricide Signaling Pathway

While the specific molecular target of Amidoflumet is unknown, many neurotoxic acaricides interact with G-protein coupled receptors, such as octopamine receptors. The following diagram illustrates a generalized signaling cascade that can be disrupted by such compounds.

Caption: Generalized signaling pathway of a neurotoxic acaricide targeting a G-protein coupled receptor.

Experimental Workflow for Mite Bioassay

The following diagram outlines the typical workflow for conducting a mite bioassay to determine the efficacy of a compound like Amidoflumet.

References

• 1. pomais.com [pomais.com]
• 2. researchgate.net [researchgate.net]
• 3. Acaricide mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of 14 Organic Solvents and Carriers for Screening Applications in Zebrafish Embryos and Larvae - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pjoes.com [pjoes.com]
• 7. entomoljournal.com [entomoljournal.com]
• 8. thepharmajournal.com [thepharmajournal.com]

Technical Support Center: Amidoflumet Cross-Contamination Control

This technical support center provides guidance for researchers, scientists, and drug development professionals on how to prevent, identify, and manage Amidoflumet cross-contamination in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is Amidoflumet and why is cross-contamination a concern?

Amidoflumet is a trifluoromethanesulfonanilide miticide. It is a pale yellow to white crystalline powder. Cross-contamination is a concern because, as a potent bioactive molecule, even trace amounts can interfere with sensitive experiments, leading to inaccurate or irreproducible results. Its powdered form can be easily aerosolized and dispersed, while its solubility in common polar organic solvents facilitates its spread via liquid handling.

Q2: What are the primary routes of Amidoflumet cross-contamination in a laboratory?

The primary routes of cross-contamination include:

• Airborne particles: Fine powder can become airborne during weighing or handling and settle on surfaces, equipment, and other experiments.

• Shared equipment: Use of the same balances, spatulas, glassware, and automated liquid handlers without rigorous cleaning between uses.

• Contaminated surfaces: Spills or residual powder on benchtops, fume hoods, and storage areas can be transferred to gloves, lab coats, and experimental materials.

• Improper waste disposal: Disposing of Amidoflumet waste in general lab trash can lead to the spread of the compound.

• Personal Protective Equipment (PPE): Contaminated gloves or lab coats can transfer the compound to clean areas and equipment.

Q3: What are the immediate steps to take if I suspect Amidoflumet contamination?

• Isolate the area: Prevent further spread by restricting access to the potentially contaminated area.

• Assess the extent: Identify all surfaces and equipment that may have come into contact with the compound.

• Decontaminate: Follow the detailed decontamination protocol outlined in the Troubleshooting Guide below.

• Verify cleaning: Perform wipe sampling and analysis to confirm that Amidoflumet levels are below your established acceptable limit.

• Review procedures: Investigate the source of the contamination and review lab practices to prevent recurrence.

Troubleshooting Guides

Issue 1: Unexpected or Inconsistent Experimental Results

Symptoms:

• Unexplained cell death or altered cellular morphology.

• Inhibition or activation of signaling pathways unrelated to the intended experimental compounds.

• High variability between replicate experiments.

Possible Cause: Trace-level contamination of cell culture media, reagents, or experimental apparatus with Amidoflumet. As a likely inhibitor of the mitochondrial respiratory chain, it can have profound effects on cell metabolism and viability.

Solution Workflow:

Caption: Troubleshooting workflow for suspected contamination.

Issue 2: How to Confirm and Quantify Amidoflumet Contamination

Problem: You need to definitively determine if a surface or solution is contaminated with Amidoflumet and to what extent.

Solution: Perform surface wipe sampling followed by a quantitative analytical method such as High-Performance Liquid Chromatography with tandem Mass Spectrometry (HPLC-MS/MS).

Key Steps:

• Sampling: Use a wipe material and a wetting solvent appropriate for Amidoflumet to sample a defined surface area (e.g., 100 cm²).

• Extraction: Extract Amidoflumet from the wipe material into a suitable solvent.

• Analysis: Analyze the extract using a validated HPLC-MS/MS method.

• Quantification: Compare the results to a calibration curve to determine the amount of Amidoflumet per surface area (e.g., ng/cm²).

Refer to the Experimental Protocols section for a detailed methodology.

Data Presentation

While specific cross-contamination levels for Amidoflumet are not widely published, laboratories should establish their own acceptable surface limits (ASLs). For context, representative ASLs for other potent pharmaceutical compounds are often in the range of 1-100 ng/cm².

Table 1: Physicochemical Properties of Amidoflumet

Property	Value	Reference
Appearance	Pale yellow to white crystalline powder	[1]
Molecular Formula	C₉H₇ClF₃NO₄S	[2]
Molecular Weight	317.67 g/mol	[2]
Melting Point	~82°C	[1]
Solubility	Poorly soluble in water. Soluble in polar organic solvents such as N,N-dimethylformamide, acetonitrile, and methanol.	[1]
Stability	Stable for at least 36 months at 25°C and 60% humidity.	[1]

Table 2: Representative Acceptable Surface Limits for Potent Compounds

Compound Type	Example ASL Range (ng/cm²)	Note
Potent APIs	10 - 100	Varies based on toxicity and pharmacological activity.
Genotoxic Compounds	1 - 20	Stricter limits due to the nature of the hazard.
General Chemicals	>1000	Dependent on specific substance toxicity.

Note: These are example ranges. Each laboratory must determine its own ASL for Amidoflumet based on a risk assessment.

Experimental Protocols

Protocol 1: Surface Wipe Sampling for Amidoflumet Contamination

Objective: To collect a sample from a surface for the quantitative analysis of Amidoflumet.

Materials:

• Low-lint wipes (e.g., cotton gauze)

• Wetting/Extraction Solvent: Acetonitrile or Methanol

• Sterile, screw-cap vials (e.g., 15 mL conical tubes)

• Template for defining sampling area (e.g., 10 cm x 10 cm)

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

• Put on a new pair of gloves.

• Place the template over the area to be sampled.

• Moisten a wipe with a small amount of the wetting solvent.

• Wipe the defined area with firm, even strokes. First, wipe horizontally, then fold the wipe to expose a clean surface and wipe vertically.

• Place the wipe into a labeled vial.

• Add a measured volume of the extraction solvent (e.g., 5 mL) to the vial.

• Cap the vial and vortex for 1-2 minutes to extract Amidoflumet from the wipe.

• The extract is now ready for analysis by HPLC-MS/MS.

Protocol 2: Quantitative Analysis of Amidoflumet by HPLC-MS/MS (Template)

Objective: To quantify the amount of Amidoflumet in an extract from a wipe sample. This is a template method and must be validated in your laboratory.

Instrumentation:

• High-Performance Liquid Chromatograph coupled to a tandem Mass Spectrometer (HPLC-MS/MS) with an electrospray ionization (ESI) source.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

Mass Spectrometry Conditions (Hypothetical MRM Transitions):

• Ionization Mode: Negative ESI

• Precursor Ion (Q1): m/z 316.0

• Product Ions (Q3):

  • Quantifier: To be determined experimentally (e.g., a stable fragment ion).

  • Qualifier: To be determined experimentally (e.g., another stable fragment ion).

• Note: The exact m/z values must be determined by infusing an Amidoflumet standard into the mass spectrometer.

Quantification:

• Prepare a series of calibration standards of Amidoflumet in the extraction solvent (e.g., 0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

• Analyze the standards and samples.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of Amidoflumet in the sample extracts from the calibration curve.

• Calculate the surface concentration using the following formula: Surface Conc. (ng/cm²) = (Concentration from curve (ng/mL) * Extraction Volume (mL)) / Surface Area Sampled (cm²)

Mandatory Visualizations

Hypothesized Signaling Pathway: Inhibition of Mitochondrial Respiration

Amidoflumet's chemical class suggests it may act as a mitochondrial electron transport chain (METC) inhibitor. Many insecticides and miticides function by disrupting ATP production, a critical energy pathway for cellular processes. The diagram below illustrates the hypothesized mechanism where Amidoflumet inhibits Complex I (NADH:ubiquinone oxidoreductase) of the METC.

Caption: Hypothesized inhibition of mitochondrial Complex I by Amidoflumet.

Decontamination Workflow

The following workflow outlines the steps for decontaminating surfaces and equipment after potential Amidoflumet exposure.

Caption: Workflow for surface and equipment decontamination.

References

• 1. Commentary: Inhibitors of mitochondrial respiratory chain in the treatment of type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Atlas of the microbial degradation of fluorinated pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]

Improving the extraction efficiency of Amidoflumet from substrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction efficiency of Amidoflumet, also known as Flumetsulam, from various substrates.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for extracting Flumetsulam from soil and water samples?

A1: The most prevalent and effective methods for extracting Flumetsulam include Liquid-Phase Microextraction (LPME), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). An improved LPME technique has been shown to be 4-8 times more efficient than conventional LPME for soil samples.[1] For water samples, SPE is a popular and rapid technique for extraction.[2]

Q2: What is a typical recovery rate for Flumetsulam extraction?

A2: Recovery rates can vary significantly depending on the substrate and the extraction method employed. For instance, an improved LPME method for soil has demonstrated good recoveries ranging from 79.4% to 115.0%.[1] A liquid chromatography method for soybeans reported an average recovery of 82%.[2]

Q3: What are the key physical and chemical properties of Flumetsulam to consider during extraction?

A3: Flumetsulam is a sulfonamide herbicide. Its solubility and stability are influenced by pH. Understanding these properties is crucial for selecting the appropriate solvents and pH conditions to achieve optimal extraction efficiency.

Q4: Can Flumetsulam be analyzed using Gas Chromatography (GC)?

A4: While Liquid Chromatography (LC) is more common, Gas Chromatography-Mass Spectrometry (GC-MS) can be used for the analysis of Flumetsulam in soil after a methylation derivatization step.[3]

Troubleshooting Guide

Low Extraction Recovery

Problem: I am experiencing low recovery of Flumetsulam from my soil/water samples.

Possible Causes & Solutions:

• Incorrect pH: The pH of the sample and extraction solvent is critical. For soil extraction using aqueous NaHCO3, the extract is acidified before passing through a C18 SPE disc.[2] For soybeans, the aqueous layer containing the analyte is acidified to pH 2.2 before partitioning with dichloromethane.[2]

  • Recommendation: Optimize the pH of your sample and solvents based on the specific protocol you are following.

• Inefficient Solvent Partitioning: The choice of solvent and the partitioning steps are crucial. For instance, in soybean analysis, an initial partition between methanol and hexane is used to remove lipids.[2]

  • Recommendation: Ensure complete phase separation during liquid-liquid extraction. If emulsions form, refer to the "Emulsion Formation" section below. Consider using a solvent with a higher affinity for Flumetsulam.

• Strong Analyte-Matrix Interaction: Flumetsulam can be strongly adsorbed onto soil particles, particularly those with high organic matter.[3]

  • Recommendation: Increase the extraction time or use a more vigorous extraction technique like sonication or accelerated solvent extraction (ASE). Pre-treating the sample, such as grinding and freeze-drying for soil, can also improve recovery.

• Incomplete Elution from SPE Cartridge: The analyte may be retained on the SPE sorbent if the elution solvent is not strong enough.

  • Recommendation: Ensure the elution solvent has the appropriate polarity to displace Flumetsulam from the SPE cartridge. You may need to test different solvents or solvent mixtures.

Matrix Effects in LC-MS Analysis

Problem: I am observing signal suppression or enhancement in my LC-MS/MS analysis of Flumetsulam.

Possible Causes & Solutions:

• Co-eluting Matrix Components: Compounds from the sample matrix can co-elute with Flumetsulam and interfere with its ionization in the mass spectrometer, leading to inaccurate quantification.[4][5]

  • Recommendation 1: Sample Dilution: Diluting the sample extract can reduce the concentration of interfering matrix components. A 5-fold dilution has been shown to reduce ion suppression.[4]

  • Recommendation 2: Matrix-Matched Standards: Prepare calibration standards in a blank matrix extract that is similar to your samples. This helps to compensate for the matrix effects.[4]

  • Recommendation 3: Internal Standards: Use a stable isotope-labeled internal standard that has a similar chemical behavior and retention time to Flumetsulam to normalize the signal.[4]

  • Recommendation 4: Sample Cleanup: Employ a more rigorous cleanup step to remove interfering compounds. This could involve using a different SPE sorbent or an additional cleanup step like gel permeation chromatography (GPC).[2]

Emulsion Formation during Liquid-Liquid Extraction

Problem: An emulsion is forming at the interface of the two liquid phases, making separation difficult.

Possible Causes & Solutions:

• Vigorous Shaking: Shaking the separatory funnel too aggressively can lead to the formation of stable emulsions.

  • Recommendation: Gently invert the separatory funnel multiple times instead of vigorous shaking.

• Presence of Surfactants or Particulates: The sample matrix may contain substances that act as emulsifying agents.

  • Recommendation 1: Salting Out: Add a saturated sodium chloride (brine) solution to the aqueous phase. This increases the ionic strength and can help break the emulsion.

  • Recommendation 2: Centrifugation: Centrifuging the mixture can help to separate the layers more effectively.

  • Recommendation 3: Filtration: Passing the mixture through a bed of glass wool can sometimes break the emulsion.

Experimental Protocols

Improved Liquid-Phase Microextraction (LPME) for Flumetsulam in Soil

This protocol is based on a novel LPME technique that has shown significantly improved extraction efficiency.[1]

Methodology:

• Sample Preparation: Air-dry the soil sample and sieve it through a 2 mm mesh.

• Extraction Setup: Place a 5 g soil sample into a 10 mL screw-cap glass vial. Add 5 mL of a suitable aqueous solution (e.g., dilute acid or buffer to optimize pH) and a magnetic stir bar.

• Microdrop Formation: In a separate PCR tube, place a 2 µL microdrop of a suitable organic extraction solvent (e.g., 1-octanol).

• Extraction: Place the PCR tube horizontally inside the sample vial, ensuring the microdrop does not touch the sample solution directly. Seal the vial and stir the sample solution at a constant speed for a predetermined time (e.g., 60 minutes). The volatile analytes will transfer from the sample to the headspace and then into the microdrop.

• Analysis: After extraction, carefully remove the PCR tube. The microdrop containing the extracted Flumetsulam is then directly injected into an HPLC system for analysis.

Solid-Phase Extraction (SPE) for Flumetsulam in Water

This protocol is a general guideline for SPE of Flumetsulam from water samples.

Methodology:

• Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water through it. Do not allow the cartridge to go dry.

• Sample Loading: Acidify the water sample (e.g., 100 mL) to a pH of approximately 2-3 with a suitable acid. Pass the acidified sample through the conditioned SPE cartridge at a flow rate of about 5 mL/min.

• Washing: Wash the cartridge with 5 mL of deionized water to remove any polar impurities.

• Drying: Dry the cartridge by passing air through it for 10-15 minutes.

• Elution: Elute the trapped Flumetsulam from the cartridge with a suitable organic solvent, such as acetonitrile or methanol (e.g., 2 x 2 mL).

• Concentration and Analysis: The eluate can be concentrated under a gentle stream of nitrogen and then reconstituted in the mobile phase for LC-MS analysis.

Liquid-Liquid Extraction (LLE) for Flumetsulam in Soybeans

This protocol describes a method for extracting Flumetsulam from soybean samples.[2]

Methodology:

• Sample Homogenization: Grind the soybean sample to a fine powder.

• Initial Extraction: To 10 g of the ground sample, add 50 mL of methanol and homogenize for 2 minutes.

• Lipid Removal: Partition the methanol extract with 50 mL of hexane. Shake vigorously and allow the layers to separate. Discard the upper hexane layer containing the lipids.

• Solvent Partitioning: Take the methanol layer and partition it with 50 mL of dichloromethane and 50 mL of a phosphate buffer at pH 7.0. The Flumetsulam will move into the aqueous buffer layer.

• Acidification and Final Extraction: Separate the aqueous layer and acidify it to pH 2.2. Extract the acidified aqueous layer twice with 50 mL portions of fresh dichloromethane.

• Concentration and Analysis: Combine the dichloromethane extracts and evaporate to dryness. Reconstitute the residue in the mobile phase for HPLC analysis.

Data Presentation

Table 1: Comparison of Flumetsulam Extraction Efficiencies

Substrate	Extraction Method	Recovery Rate (%)	Limit of Detection (LOD)	Reference
Soil	Improved LPME	79.4 - 115.0	0.8 ng/mL	[1]
Soybeans	LLE with HPLC-UV	82 (average)	0.005 µg/g	[2]
Soil	GC-MS after methylation	-	0.3 µg/kg	[3]

Visualizations

Caption: Workflow for Improved Liquid-Phase Microextraction (LPME) of Flumetsulam from Soil.

Caption: Solid-Phase Extraction (SPE) Workflow for Flumetsulam from Water.

Caption: Troubleshooting Logic for Low Flumetsulam Recovery.

References

• 1. Development of an improved liquid phase microextraction technique and its application in the analysis of flumetsulam and its two analogous herbicides in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Dissipation and mobility of flumetsulam in the soil of corn crops - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Amidoflumet Interference in Toxicological Assays: A Technical Support Center

This technical support center provides guidance for researchers, scientists, and drug development professionals who may encounter or wish to proactively test for interference from the novel insecticide amidoflumet in toxicological assays. Due to the limited publicly available data on specific assay interferences for amidoflumet, this guide focuses on general principles and methodologies for identifying and mitigating potential artifacts.

Frequently Asked Questions (FAQs)

Q1: What is amidoflumet and why should I be concerned about assay interference?

Amidoflumet is a recently developed insecticide. As with any novel compound, its interaction with in vitro and in vivo toxicological assay components is not fully characterized. New chemical entities can interfere with assay systems through various mechanisms, including intrinsic fluorescence, light absorbance, chemical reactivity with assay reagents, or off-target biological effects. Proactively evaluating for such interference is crucial for generating accurate and reproducible toxicological data.

Q2: What are the most common types of assay interference observed with chemical compounds?

Common types of interference include:

• Optical Interference: The compound may absorb light or fluoresce at the same wavelengths used for assay readout, leading to false-positive or false-negative results.

• Chemical Reactivity: The compound may directly react with assay reagents (e.g., luciferase substrate, tetrazolium salts like MTT) or inhibit/activate reporter enzymes.

• Biological Off-Target Effects: The compound might induce cellular stress responses or affect pathways that are not the primary focus of the investigation, leading to misinterpretation of the results.

• Precipitation: The compound may precipitate out of solution at the concentrations used, which can scatter light and interfere with optical readings.

Q3: How can I proactively test for amidoflumet interference in my specific assay?

A systematic approach is recommended. This involves running a series of control experiments in parallel with your main study. Key controls include:

• Compound-only controls: To assess intrinsic absorbance or fluorescence.

• Assay-reagent controls: To check for direct chemical reactivity with assay components in a cell-free system.

• Counter-screening with alternative assays: To confirm findings using an orthogonal method that relies on a different detection principle.

Troubleshooting Guides

Issue 1: Unexpectedly high signal in a fluorescence-based cytotoxicity assay (e.g., Resazurin assay).

This could indicate that amidoflumet is autofluorescent at the excitation and emission wavelengths of the assay, leading to a false signal of high cell viability.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for autofluorescence interference.

Hypothetical Data Summary: Amidoflumet Autofluorescence

Concentration (µM)	Relative Fluorescence Units (RFU) - Cells + Amidoflumet	Relative Fluorescence Units (RFU) - Amidoflumet Only	Corrected RFU
0 (Vehicle)	10,000	50	9,950
1	11,500	1,500	10,000
10	14,000	4,000	10,000
100	18,000	8,000	10,000

Issue 2: Decreased signal in a luciferase-based reporter gene assay.

This could be due to genuine pathway inhibition, cytotoxicity, or direct inhibition of the luciferase enzyme by amidoflumet.

Troubleshooting Workflow:

Caption: Decision tree for investigating luciferase assay interference.

Hypothetical Data Summary: Luciferase Inhibition vs. Cytotoxicity

Concentration (µM)	Reporter Gene Activity (% of Control)	Cell Viability (MTT Assay, % of Control)	Recombinant Luciferase Activity (% of Control)
0 (Vehicle)	100	100	100
1	85	98	88
10	50	95	52
100	15	92	12

In this hypothetical case, the data suggests that amidoflumet is a direct inhibitor of the luciferase enzyme, as the reporter gene activity drops significantly while cell viability remains high.

Experimental Protocols

Protocol 1: Assessing Compound Autofluorescence

• Plate Preparation: In a 96-well plate (the same type used for your assay, e.g., black-walled for fluorescence), add cell culture medium and serial dilutions of amidoflumet to triplicate wells. Include a vehicle control.

• Cell-Free Conditions: Do not add cells to these wells.

• Incubation: Incubate the plate under the same conditions as your main experiment (e.g., 37°C, 5% CO2) for the same duration.

• Reading: Measure the fluorescence at the same excitation and emission wavelengths used in your primary assay.

• Analysis: If the wells containing amidoflumet show a concentration-dependent increase in fluorescence compared to the vehicle control, the compound is autofluorescent. This background signal should be subtracted from the readings of your main experiment.

Protocol 2: Cell-Free Luciferase Inhibition Assay

• Reagent Preparation: Prepare a solution of recombinant luciferase enzyme in the appropriate assay buffer. Prepare a solution of the luciferase substrate (e.g., luciferin).

• Plate Setup: In a white, opaque 96-well plate, add the luciferase enzyme solution to triplicate wells.

• Compound Addition: Add serial dilutions of amidoflumet (and a vehicle control) to the wells containing the enzyme. Incubate for a short period (e.g., 15-30 minutes) at room temperature.

• Initiate Reaction: Add the luciferase substrate to all wells to start the reaction.

• Read Luminescence: Immediately measure the luminescence using a plate reader.

• Analysis: A concentration-dependent decrease in luminescence in the presence of amidoflumet indicates direct inhibition of the luciferase enzyme.

Technical Support Center: Amidoflumet Photostability for Field Trials

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the photostability of Amidoflumet for field trial applications. The following troubleshooting guides and frequently asked questions (FAQs) address potential concerns and provide detailed experimental protocols for verification.

Troubleshooting Guide & FAQs

The following section is designed in a question-and-answer format to directly address specific issues users might encounter during their experiments related to the photostability of Amidoflumet.

Q1: We are planning field trials with an Amidoflumet formulation and are concerned about its photostability under sunlight. What is known about the photodegradation of Amidoflumet?

A1: Based on available literature, Amidoflumet has been reported to be stable under exposure to sunlight.[1] A study on the physical and chemical properties of Amidoflumet indicated that no significant degradation was observed due to exposure to sunlight, in addition to its stability under various temperatures and humidity levels.[1] However, for mission-critical field trials, it is always best practice to conduct confirmatory photostability studies under your specific environmental conditions and with your exact formulation.

Q2: My preliminary results suggest some degradation of Amidoflumet in my formulation after light exposure. What could be the cause?

A2: While Amidoflumet itself is reported to be photostable, several factors related to your specific formulation or experimental setup could contribute to apparent degradation:

• Excipient Incompatibility: Certain excipients in your formulation could be photosensitive and, upon degradation, produce reactive species that may interact with Amidoflumet.

• pH of the Formulation: The pH of your formulation can influence the stability of many active pharmaceutical ingredients. Although not specifically documented for Amidoflumet's photostability, it is a critical parameter to control.

• Presence of Photosensitizers: Impurities or other components in your formulation could act as photosensitizers, absorbing light energy and transferring it to Amidoflumet, leading to its degradation.

• Analytical Method Artifacts: The observed degradation could be an artifact of the analytical method used. Ensure your method is validated for stability-indicating properties.

Q3: How can I test the photostability of my Amidoflumet formulation?

A3: A comprehensive photostability testing protocol should be followed. This typically involves exposing the formulation to a controlled light source that mimics the solar spectrum and quantifying the concentration of Amidoflumet and any potential degradation products over time. A detailed experimental protocol is provided in the "Experimental Protocols" section of this document. It is crucial to include a "dark control" sample, which is stored under the same conditions but protected from light, to differentiate between photodegradation and other forms of degradation.

Q4: What formulation strategies can be employed to enhance the photostability of a photosensitive compound?

A4: Although Amidoflumet is reported as photostable, if you are working with a different, photosensitive compound or wish to take extra precautionary measures, several formulation strategies can be effective:

• UV Absorbers: Incorporating compounds that absorb UV radiation can protect the active ingredient. Examples include benzophenones and salicylates.

• Antioxidants/Radical Scavengers: These can quench reactive oxygen species generated during light exposure. Common examples include butylated hydroxytoluene (BHT) and ascorbic acid.

• Opaque Packaging: For final product storage and transportation, using light-blocking packaging materials is a simple and effective solution.

• Microencapsulation/Nanoformulations: Encapsulating the active ingredient in a protective matrix can shield it from light.

Q5: What are the potential degradation pathways for a molecule like Amidoflumet if it were to photodegrade?

A5: While there is no specific data on the photodegradation of Amidoflumet, we can infer potential pathways based on the photochemistry of its functional groups: the trifluoromethanesulfonanilide and the substituted methyl benzoate moieties. A plausible, though unconfirmed, degradation pathway is illustrated in the "Signaling Pathways and Experimental Workflows" section. Potential reactions could include cleavage of the sulfonamide bond or reactions involving the aromatic rings.

Data Presentation

As there is no publicly available quantitative data on the photodegradation of Amidoflumet, the following table is a template that researchers can use to structure their own experimental results for easy comparison of different formulations or conditions.

Table 1: Photostability of Amidoflumet Formulations Under Simulated Solar Radiation

Formulation ID	Stabilizer Added (Concentration)	Initial Amidoflumet Concentration (µg/mL)	Amidoflumet Concentration after 24h Exposure (µg/mL)	% Degradation	Appearance
AMF-001	None (Control)	100.0	99.5	0.5%	Clear, colorless
AMF-002	UV Absorber X (0.1%)	100.0	99.8	0.2%	Clear, colorless
AMF-003	Antioxidant Y (0.05%)	100.0	99.6	0.4%	Clear, colorless
Dark Control	None	100.0	99.9	0.1%	Clear, colorless

Experimental Protocols

Protocol 1: Confirmatory Photostability Testing of Amidoflumet Formulations

1. Objective: To determine the photostability of an Amidoflumet formulation under controlled light exposure conditions.

2. Materials:

• Amidoflumet formulation
• Photostability chamber with a light source conforming to ICH Q1B guidelines (e.g., Xenon lamp with appropriate filters)
• Quartz cuvettes or other suitable transparent containers
• Aluminum foil
• HPLC system with a UV detector
• Validated stability-indicating analytical method for Amidoflumet

3. Method:

• Prepare multiple identical samples of the Amidoflumet formulation in quartz cuvettes.
• Wrap half of the samples completely in aluminum foil to serve as "dark controls."
• Place both the exposed and dark control samples in the photostability chamber.
• Expose the samples to a controlled level of light, as per ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).
• At specified time intervals (e.g., 0, 6, 12, 24 hours), withdraw samples from both the exposed and dark control groups.
• Analyze the samples immediately using the validated HPLC method to determine the concentration of Amidoflumet.
• If degradation is observed, analyze for the presence of degradation products.

4. Data Analysis:

• Calculate the percentage of Amidoflumet remaining at each time point for both exposed and dark control samples.
• Compare the degradation profiles of the exposed and dark control samples to determine the extent of photodegradation.

Mandatory Visualization

Caption: Experimental workflow for confirmatory photostability testing of Amidoflumet.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

Technical Support Center: Amidoflumet Handling

This technical support center provides guidance to researchers, scientists, and drug development professionals on mitigating the binding of Amidoflumet to laboratory plastics. The following information is designed to help you minimize sample loss and ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: I'm noticing a lower than expected concentration of Amidoflumet in my samples after processing and storage. What could be the cause?

A significant loss of small molecules like Amidoflumet can occur due to nonspecific binding to the surface of common laboratory plastics, such as polypropylene.[1] This interaction is often hydrophobic in nature and can lead to a substantial decrease in the effective concentration of your compound, particularly at low concentrations.[1]

Q2: What types of lab plastics are best for working with Amidoflumet?

While polypropylene is a widely used material, specially treated low-binding plastics are recommended for handling compounds prone to adsorption.[1][2][3] These plastics have modified surfaces that reduce the hydrophobic interactions responsible for binding. Consider using plastics marketed as "low-retention" or "low-binding" for critical applications involving dilute solutions of Amidoflumet.[1]

Q3: Are there any coatings I can apply to my existing lab plastics to reduce Amidoflumet binding?

Yes, pre-coating your plasticware can be a cost-effective solution. Common coating agents include Bovine Serum Albumin (BSA) and Polyethylene Glycol (PEG).[4][5] A BSA solution can be used to coat the plastic surface, effectively blocking the sites where Amidoflumet might bind.[4][5] Similarly, PEG can create a hydrophilic layer that repels hydrophobic molecules.[4]

Q4: Can I change my experimental buffer to prevent binding?

Adding certain reagents to your buffers can help mitigate binding. Low concentrations of non-ionic detergents, such as Tween-20 or Triton X-100 (around 0.05%), can be effective in preventing hydrophobic interactions between Amidoflumet and the plastic surface.[4][6][7] However, you must first verify that these additives do not interfere with your downstream assays.

Q5: How quickly does binding occur?

Adsorption of molecules to plastic surfaces can happen rapidly, with a significant amount of binding occurring within the first ten minutes of contact.[1] Therefore, it is crucial to implement preventative measures from the very beginning of your experiment.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low recovery of Amidoflumet after serial dilutions.	Adsorption of the compound to the plastic pipette tips and tubes during the dilution process.	- Use low-retention pipette tips.- Prepare dilutions in low-binding microcentrifuge tubes.- Add a non-ionic detergent (e.g., 0.05% Tween-20) to your diluent.
Inconsistent results in cell-based assays.	Variable loss of Amidoflumet in different wells of a multi-well plate.	- Use low-binding multi-well plates.- Pre-coat the plate with a 1% BSA solution before adding your compound.
Decreased analytical signal (e.g., in LC-MS) over time when samples are in an autosampler.	Gradual binding of Amidoflumet to the walls of the autosampler vials.	- Transfer samples to low-binding or silanized glass vials for analysis.- Minimize the time samples spend in the autosampler.
Precipitation or aggregation of Amidoflumet in solution.	While not directly a binding issue, it can be exacerbated by interactions with plastic surfaces.	- Ensure complete solubilization of Amidoflumet in an appropriate solvent before preparing aqueous solutions.- Consider the use of co-solvents or additives that improve solubility and reduce binding.

Experimental Protocols

Protocol 1: Pre-coating Plasticware with Bovine Serum Albumin (BSA)

This protocol describes how to coat plastic tubes and plates to minimize the binding of Amidoflumet.

Materials:

• Bovine Serum Albumin (BSA), Fraction V

• Deionized water

• Plasticware to be coated (e.g., microcentrifuge tubes, multi-well plates)

Procedure:

• Prepare a 1% (w/v) BSA solution in deionized water. For example, dissolve 1 gram of BSA in 100 mL of deionized water.

• Filter the BSA solution through a 0.22 µm filter to sterilize and remove any aggregates.

• Add the BSA solution to the plasticware, ensuring the entire surface that will be in contact with your sample is covered.

• Incubate at room temperature for at least 2 hours. For optimal coating, incubate overnight at 4°C.[5]

• Aspirate the BSA solution.

• Rinse the plasticware twice with deionized water to remove any unbound BSA.

• Allow the plasticware to air dry completely in a sterile environment before use.

Protocol 2: Using Detergents to Mitigate Binding in Solution

This protocol outlines the use of a non-ionic detergent to prevent Amidoflumet from binding to plastic surfaces during an experiment.

Materials:

• Tween-20 or Triton X-100

• Your experimental buffer or solvent

Procedure:

• Prepare a stock solution of the chosen detergent (e.g., 10% Tween-20 in deionized water).

• Add the detergent stock solution to your experimental buffer to achieve a final concentration of 0.01% to 0.05%.[4][7]

• Vortex the solution thoroughly to ensure the detergent is evenly dispersed.

• Use this buffer for all subsequent steps where Amidoflumet is in solution, including dilutions and incubations.

• Important: Run a control experiment to confirm that the added detergent does not affect the performance of your assay.

Quantitative Data Summary

The following tables provide a summary of the expected performance of different lab plastics and mitigation strategies. The data is based on general findings for small molecule and protein binding and should be considered as a guideline for working with Amidoflumet.

Table 1: Comparison of Different Lab Plastic Types

Plastic Type	Binding Potential	Recommended Use for Amidoflumet
Standard Polypropylene	High	Not recommended for dilute solutions or long-term storage.
Low-Binding Polypropylene	Low	Recommended for all applications, especially with low concentrations of Amidoflumet.
Polystyrene	Medium-High	Generally shows higher binding than polypropylene for hydrophobic molecules; not recommended.
Silanized Glass	Very Low	A good alternative to plastics for long-term storage and analytical applications.

Table 2: Effectiveness of Mitigation Strategies

Mitigation Strategy	Expected Reduction in Binding	Considerations
Use of Low-Binding Plastics	Up to 90%	Higher cost per unit.
BSA Coating	70-95%	Requires pre-treatment of plastics; may not be suitable for all downstream applications.
Detergent Additive (e.g., 0.05% Tween-20)	60-90%	Must be tested for compatibility with the specific assay.
PEG Coating	60-85%	Can be an effective alternative to BSA.

Visual Guides

Caption: Recommended experimental workflow to minimize Amidoflumet binding.

Caption: Troubleshooting flowchart for low Amidoflumet recovery.

References

• 1. stellarscientific.com [stellarscientific.com]
• 2. Low Binding Screw Cap Microcentrifuge Tubes. Life Science Products [e-lspi.com]
• 3. Low Protein Binding Microcentrifuge Tubes | LabX.com [labx.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. Characterization and Prevention of the Adsorption of Surfactant Protein D to Polypropylene | PLOS One [journals.plos.org]
• 6. How to prevent losses of protein by adsorption to glass and plastic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Adjusting pH for optimal Amidoflumet activity in solution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Amidoflumet. The information focuses on the critical role of pH in optimizing the activity of Amidoflumet in solution.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the activity of Amidoflumet in an aqueous solution?

A1: The optimal pH for Amidoflumet activity represents a balance between its solubility and its ability to permeate target organisms. With a pKa of approximately 3.8, Amidoflumet's ionization state is highly dependent on the pH of the solution.[1] At a pH below its pKa, the nonionic (uncharged) form of Amidoflumet predominates. This form is less soluble in water but more lipophilic, which can enhance its partitioning into the 1-octanol layer and potentially improve its uptake by target organisms.[1] Conversely, at a pH above 3.8, the ionized form increases, leading to greater water solubility but potentially reduced membrane permeability. Therefore, the optimal pH will likely be slightly acidic, in a range that maintains sufficient solubility to achieve the desired concentration while maximizing the proportion of the bioavailable nonionic form. A starting point for optimization is often a pH range of 5.0 to 6.5, which is a common ideal range for many pesticides to prevent alkaline hydrolysis.[2][3][4]

Q2: My Amidoflumet solution appears cloudy or has precipitated. What could be the cause and how can I fix it?

A2: Cloudiness or precipitation in your Amidoflumet solution is likely due to its low water solubility, especially at acidic pH values.[1] The dissociation constant (pKa) of Amidoflumet is approximately 3.8.[1] As the pH of the solution decreases below this value, the proportion of the nonionic, less water-soluble form increases, which can lead to precipitation.[1] To resolve this, you can try slightly increasing the pH of your solution. Be cautious not to raise it too high, as this may affect the biological activity. Alternatively, consider using a co-solvent such as N,N-dimethylformamide, acetonitrile, or methanol, in which Amidoflumet is more readily soluble, before preparing the final aqueous solution.[1]

Q3: How does pH affect the stability of Amidoflumet in solution?

Q4: Can I use tap water to prepare my Amidoflumet solution?

A4: It is not recommended to use tap water for preparing Amidoflumet solutions without first checking its pH. The pH of tap water can vary and is often slightly alkaline.[5] As insecticides can be sensitive to high pH, using alkaline tap water could potentially lead to reduced efficacy due to alkaline hydrolysis.[2][5] It is best practice to use purified water (e.g., deionized or distilled water) and to adjust the pH to the desired range using appropriate buffers.

Data Presentation

Table 1: Physicochemical Properties of Amidoflumet

Property	Value	Source
Molecular Formula	C₉H₇ClF₃NO₄S	[7][8][9]
Molecular Weight	317.67 g/mol	[8]
pKa	~3.8	[1]
Physical State	Pale yellow to white crystalline powder	[1]
Water Solubility	Poorly soluble	[1]
Organic Solvent Solubility	Readily soluble in N,N-dimethylformamide, acetonitrile, and methanol	[1]

Experimental Protocols

Protocol 1: Preparation and pH Adjustment of an Amidoflumet Stock Solution

• Objective: To prepare a stock solution of Amidoflumet and adjust its pH to a desired value.

• Materials:

  • Amidoflumet powder

  • Organic solvent (e.g., N,N-dimethylformamide or acetonitrile)

  • Purified water (deionized or distilled)

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • Calibrated pH meter

  • Volumetric flasks and pipettes

  • Magnetic stirrer and stir bar

• Procedure:

  • Accurately weigh the desired amount of Amidoflumet powder.

  • Dissolve the Amidoflumet in a minimal amount of a suitable organic solvent in a volumetric flask.

  • Once fully dissolved, add purified water to near the final desired volume.

  • Place the flask on a magnetic stirrer and add a stir bar.

  • Immerse the calibrated pH electrode into the solution.

  • Slowly add 0.1 M HCl dropwise to lower the pH or 0.1 M NaOH to raise the pH, while continuously monitoring the pH reading.

  • Once the target pH is reached and stable, add purified water to the final volume mark on the volumetric flask.

  • Mix the solution thoroughly.

  • Store the solution appropriately, protected from light.

Mandatory Visualizations

Caption: Troubleshooting workflow for suboptimal Amidoflumet activity.

Caption: Relationship between pH and Amidoflumet's properties.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. hortscans.ces.ncsu.edu [hortscans.ces.ncsu.edu]
• 3. PI-156/PI193: Water pH and the Effectiveness of Pesticides [edis.ifas.ufl.edu]
• 4. Water pH and Pesticide Activity [growertalks.com]
• 5. Effect of water pH on the stability of pesticides - MSU Extension [canr.msu.edu]
• 6. bookstore.ksre.ksu.edu [bookstore.ksre.ksu.edu]
• 7. PubChemLite - Amidoflumet (C9H7ClF3NO4S) [pubchemlite.lcsb.uni.lu]
• 8. GSRS [precision.fda.gov]
• 9. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]

Reference Data & Comparative Studies

Amidoflumet and Benzyl Benzoate: A Comparative Efficacy Guide for Acaricidal Research

For Immediate Release

This guide provides a comprehensive comparison of the acaricidal efficacy of Amidoflumet and Benzyl benzoate, with a focus on their activity against house dust mites. The information is intended for researchers, scientists, and drug development professionals engaged in the study and development of acaricidal agents.

Executive Summary

Amidoflumet demonstrates significantly faster and higher lethal activity against the house dust mite Dermatophagoides farinae compared to Benzyl benzoate. Experimental data shows that at an application rate of 800 mg/m², Amidoflumet achieves 100% immobilization of mites within 5 minutes, whereas Benzyl benzoate requires 30 minutes to achieve the same effect. While both compounds act as neurotoxins, the precise molecular target of Benzyl benzoate is not fully elucidated, and the specific mechanism of action for Amidoflumet remains unknown.

Quantitative Efficacy Data

The following tables summarize the available quantitative data on the acaricidal efficacy of Amidoflumet and Benzyl benzoate against house dust mites.

Table 1: Comparative Efficacy Against Dermatophagoides farinae

Compound	Application Rate	Time to 100% Immobilization	Repellency	Reference
Amidoflumet	800 mg/m²	5 minutes	No repellency observed	[1]
Benzyl benzoate	800 mg/m²	30 minutes	Some repellency observed	[1]

Table 2: Efficacy of Benzyl Benzoate Against Dermatophagoides pteronyssinus

Formulation	Concentration	Exposure Time	Mortality Rate	Reference
Moist Powder	Not Specified	12 hours	90%
Moist Powder	Not Specified	24 hours	100%
Spray	2.0%	24 hours	100%	[2]

Table 3: Residual Efficacy of Benzyl Benzoate Against Dermatophagoides pteronyssinus

Formulation	Concentration	Outcome	Time	Reference
Spray	2.0%	Median Lethal Time (LT50)	59 weeks	[2]

Mechanism of Action

Amidoflumet: The precise mechanism of action for Amidoflumet is currently unknown.[3] However, its rapid immobilization of mites suggests a neurotoxic effect.[1] It is classified as a trifluoromethanesulfonanilide insecticide.[3]

Benzyl benzoate: Benzyl benzoate is a neurotoxin that is believed to be absorbed through the mite's exoskeleton, leading to disruption of the nervous system, paralysis, and death.[4][5] The specific molecular target within the mite's nervous system has not been fully elucidated.[5]

Experimental Protocols

Acaricidal Activity Bioassay (Synthesized Protocol for Benzyl Benzoate)

This protocol is a synthesized methodology based on common practices for evaluating the contact toxicity of acaricides against house dust mites.

Objective: To determine the mortality rate of house dust mites after direct contact with the test compound.

Materials:

• Test compound (e.g., Benzyl benzoate) of desired concentration and formulation.

• Culture of house dust mites (Dermatophagoides pteronyssinus or Dermatophagoides farinae).

• Petri dishes or specially designed testing wells.

• Filter paper (e.g., Whatman No. 1).

• Micropipette.

• Stereomicroscope.

• Fine brush for mite handling.

• Incubator set to 25°C and 75% relative humidity.

• Control substance (e.g., solvent vehicle without the test compound).

Procedure:

• Preparation of Test Arenas:

  • Cut filter paper to fit the bottom of the Petri dishes.

  • Apply a precise volume of the test compound solution evenly onto the filter paper. For powder formulations, apply a uniform layer.

  • Allow any solvent to evaporate completely in a fume hood, leaving a dry residue of the compound.

  • Prepare control filter papers treated only with the solvent.

• Mite Introduction:

  • Using a fine brush under a stereomicroscope, carefully transfer a known number of adult mites (e.g., 20-50) from the culture to the center of the treated and control filter papers.

• Incubation:

  • Place the Petri dishes in an incubator maintained at 25°C and 75% relative humidity.

• Mortality Assessment:

  • At predetermined time points (e.g., 1, 4, 8, 12, and 24 hours), examine the mites under the stereomicroscope.

  • Mites are considered dead if they are immobile and do not respond to a gentle touch with the fine brush.

  • Count the number of dead and live mites in both the treatment and control groups.

• Data Analysis:

  • Calculate the percentage mortality for each time point. Correct for any mortality in the control group using Abbott's formula:

    • Corrected Mortality (%) = [((% mortality in treatment - % mortality in control) / (100 - % mortality in control)) x 100]

Paper Contact Method (as described for Amidoflumet efficacy testing)

While a detailed protocol is not available, the study by Sumitomo Chemical indicates the use of a "filter paper contact method" for assessing the speed of action and repellency of Amidoflumet and Benzyl benzoate against Dermatophagoides farinae.[1] The application dose used was 800 mg/m².[1]

Visualizations

Acaricide efficacy bioassay workflow.

Comparative proposed neurotoxic mechanisms.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 4. What is the mechanism of Benzyl Benzoate? [synapse.patsnap.com]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of Amidoflumet and Pyrethroid Insecticides for Pest Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of two distinct insecticide classes: the newer trifluoromethanesulfonanilide, Amidoflumet, and the widely established synthetic pyrethroids. This objective comparison, supported by available experimental data, aims to inform research and development in the field of pest control.

Executive Summary

Amidoflumet is a novel insecticide and acaricide demonstrating high efficacy, particularly against a broad spectrum of mites, including species that have proven difficult to control with existing agents.[1] Its primary target pests are house dust mites, mold mites, and cheyletid mites.[1] A key characteristic of Amidoflumet is its rapid knockdown effect and high lethal efficacy.[1] In contrast, pyrethroids are a well-established class of broad-spectrum insecticides that target a wide array of insect pests, including mosquitoes, flies, cockroaches, and agricultural pests.[2][3] They are synthetic analogues of naturally occurring pyrethrins.[2]

The most significant distinction between these two insecticide classes lies in their mode of action. Pyrethroids are well-characterized as modulators of voltage-gated sodium channels in the nervous system of insects, leading to paralysis and death.[4][5] The precise molecular target and mechanism of action for Amidoflumet, however, remain unknown, though its rapid action suggests a neurotoxic effect.[6][7]

Data Presentation: Efficacy and Toxicity

Quantitative data on the efficacy and toxicity of Amidoflumet and various pyrethroids are summarized below. It is important to note that direct comparative studies under identical conditions are limited. The data presented is compiled from individual studies and should be interpreted with consideration of the different experimental methodologies.

Table 1: Efficacy of Amidoflumet against Various Mite Species

Target Pest	Formulation	Application Rate	Mortality (%)	Time to 100% Immobility	Reference
American house dust mite (Dermatophagoides farinae)	Aerosol	500 mg/m²	100	5 minutes	[1]
Mold mite (Tyrophagus putrescentiae)	Aerosol	500 mg/m²	100	-	[1]
Chelacaropsis moorei	Aerosol	500 mg/m²	100	-	[1]

Table 2: Efficacy (LC50/LD50) of Various Pyrethroids against Selected Pests

Pyrethroid	Target Pest	Exposure Time	LC50/LD50	Unit	Reference
Deltamethrin	Predatory mite (Hypoaspis aculeifer)	-	EC50: 2.52 (at 28°C)	mg/kg	[6]
Permethrin	Rat (acute oral)	-	LD50: 2280-3580	mg/kg	[7]
Beta-cyfluthrin	Rat (acute oral)	-	LD50: 869-1271	mg/kg	[8]
Deltamethrin	Rat (acute oral)	-	LD50: 30-5000	mg/kg	[9]
Permethrin	Common carp (Cyprinus carpio)	96 hours	LC50: 0.49	mg/L	[10]
Cyfluthrin	Rainbow trout	-	LC50: 0.00068	mg/L	[8]

Table 3: Mammalian Toxicity of Amidoflumet

Test Animal	Exposure Route	Finding	Reference
Rat	Oral	Effects on liver, water and electrolyte metabolism, bone marrow, and red blood cells observed in subacute and chronic studies, with recovery after cessation of treatment.	[1]
Fish	-	48-hour LC50 determined to be 6.0 mg/l.	[1]

Experimental Protocols

Amidoflumet Efficacy Testing (Filter Paper Contact Method)

This protocol is based on the methodology described for testing the speed of action of Amidoflumet against the American house dust mite (Dermatophagoides farinae).[1]

• Preparation of Treated Surfaces: A solution of Amidoflumet in an appropriate solvent is prepared. A defined volume of this solution is applied evenly to a filter paper to achieve a final concentration of 800 mg/m². Control filter papers are treated with the solvent only. The treated papers are allowed to air dry completely.

• Mite Introduction: Adult American house dust mites are carefully transferred onto the treated and control filter papers.

• Observation: The mites are observed continuously for the first few minutes and then at regular intervals (e.g., 5, 10, 15, 30, 60, and 120 minutes) after exposure.

• Data Collection: The number of immobile mites is recorded at each time point. Immobility is defined as the cessation of all visible movement, even when gently prodded with a fine brush.

• Analysis: The percentage of immobile mites is calculated for each time point for both the treatment and control groups.

Pyrethroid Efficacy Testing (WHO Susceptibility Test)

The following is a generalized protocol based on the principles of the World Health Organization (WHO) susceptibility test for adult mosquitoes, which is a standard method for evaluating insecticide efficacy.

• Preparation of Impregnated Papers: Filter papers are impregnated with a standard concentration of the pyrethroid insecticide dissolved in a non-volatile carrier oil. Control papers are impregnated with the carrier oil only.

• Mosquito Collection and Exposure: Non-blood-fed female mosquitoes (2-5 days old) are collected and introduced into exposure tubes containing the insecticide-impregnated papers. A corresponding number of mosquitoes are exposed to the control papers.

• Exposure Period: Mosquitoes are exposed to the treated and control papers for a fixed period, typically one hour.

• Transfer and Observation: After the exposure period, the mosquitoes are transferred to clean holding tubes with access to a sugar solution.

• Mortality Recording: Mortality is recorded at 24 hours post-exposure. Mosquitoes that are unable to stand or fly in a coordinated manner are considered dead.

• Data Analysis: The percentage mortality is calculated for both the treatment and control groups. If control mortality is between 5% and 20%, the observed mortality in the treatment group is corrected using Abbott's formula.

Mandatory Visualization

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of pyrethroid insecticides on insect neurons.

Caption: Conceptual diagram of Amidoflumet's observed effects on mites.

Caption: A generalized workflow for insecticide efficacy testing.

Conclusion

Amidoflumet represents a promising new chemistry for the control of mite pests, offering rapid action and high efficacy against species that are challenging to manage with existing products. Its novel, albeit unknown, mode of action may also be a valuable tool in resistance management strategies. Pyrethroids, while highly effective against a broad range of insect pests, are facing increasing challenges due to the development of resistance. Their mechanism of action is well-understood, providing a clear target for resistance monitoring and the development of synergistic compounds.

Further research is critically needed to elucidate the precise mode of action of Amidoflumet. Direct comparative studies evaluating the efficacy of Amidoflumet against a range of pyrethroid-susceptible and -resistant pest populations would be invaluable for positioning this new insecticide in integrated pest management programs.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. researchgate.net [researchgate.net]
• 3. Permethrin Technical Fact Sheet [npic.orst.edu]
• 4. Ion channels as insecticide targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Ion channels: molecular targets of neuroactive insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Temperature influences the toxicity of deltamethrin, chlorpyrifos and dimethoate to the predatory mite Hypoaspis aculeifer (Acari) and the springtail Folsomia candida (Collembola) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mda.maryland.gov [mda.maryland.gov]
• 8. extoxnet.orst.edu [extoxnet.orst.edu]
• 9. Permethrin | C21H20Cl2O3 | CID 40326 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Amidoflumet: A Comparative Analysis of Specificity Against Non-Target Organisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the specificity of the acaricide Amidoflumet against non-target organisms. While comprehensive data on a wide range of non-target species and its environmental fate are notably limited, this document summarizes the available mammalian toxicity data to offer insights into its relative safety profile. The significant data gaps in ecotoxicology are also highlighted to underscore the need for further research.

Mammalian Toxicity Profile of Amidoflumet

Amidoflumet, a sulfonanilide acaricide, is primarily used for the control of house dust mites.[1][2] Its mode of action is reported to be unknown.[1] An initial assessment of its interaction with non-target organisms can be gleaned from available mammalian toxicity studies. The following table summarizes the acute toxicity data for Amidoflumet.

Toxicity Endpoint	Species	Route of Exposure	Value	Classification
Median Lethal Dose (LD50)	Rat (female)	Oral	140 mg/kg	Toxic if swallowed[3]
Median Lethal Dose (LD50)	Rat (male)	Oral	200 mg/kg	Toxic if swallowed[3]
Median Lethal Dose (LD50)	Rat	Dermal	>2000 mg/kg	Not classified
Skin Irritation	Rabbit	Dermal	Mild irritant	Not classified
Eye Irritation	Rabbit	Ocular	Mild irritant	Not classified
Skin Sensitization	Guinea Pig	Dermal	Not a sensitizer	Not classified
Mutagenicity	In vitro (bacterial and mammalian cells)	-	Non-mutagenic	Not classified

Comparison with Alternative Acaricides

To contextualize the mammalian toxicity of Amidoflumet, a comparison with other commonly used acaricides is presented below. It is important to note that a direct comparative study under the same conditions was not available, and the data is compiled from various sources.

Acaricide	Chemical Class	Oral LD50 (Rat)	Dermal LD50 (Rat)	Notes
Amidoflumet	Sulfonanilide	140 - 200 mg/kg	>2000 mg/kg	Moderate acute oral toxicity.
Permethrin	Pyrethroid	430 - 4000 mg/kg	>2000 mg/kg	Lower acute oral toxicity than Amidoflumet.
Benzyl Benzoate	Benzoate ester	1700 mg/kg	4000 mg/kg	Lower acute oral toxicity than Amidoflumet.
Abamectin	Avermectin	10 - 13.6 mg/kg	>2000 mg/kg	Higher acute oral toxicity than Amidoflumet.

This comparison suggests that Amidoflumet possesses a higher acute oral toxicity in rats than some commonly used pyrethroid and benzoate ester acaricides, but a lower acute oral toxicity than abamectin. Its low dermal toxicity is comparable to these alternatives.

Data Gaps and Future Research

A significant finding of this review is the profound lack of publicly available data on the environmental fate and the toxicity of Amidoflumet to a broader range of non-target organisms. The European Chemicals Agency (ECHA) registration dossier indicates that it is "Toxic to aquatic life with long lasting effects," but specific data on fish, daphnia, and algae are not readily accessible.[2]

Further research is critically needed in the following areas:

• Environmental Fate: Studies on soil degradation, hydrolysis, photolysis, and bioaccumulation potential are essential to understand its environmental persistence and mobility.

• Aquatic Ecotoxicology: Quantitative data on the acute and chronic toxicity to fish, aquatic invertebrates (e.g., Daphnia magna), and algae are required for a comprehensive aquatic risk assessment.

• Terrestrial Ecotoxicology: The effects on beneficial insects such as honeybees and other pollinators, as well as on soil organisms like earthworms, need to be investigated.

• Avian Toxicity: Data on the acute and chronic toxicity to bird species are necessary to evaluate risks to avian wildlife.

Experimental Protocols

While specific, detailed protocols for the cited Amidoflumet studies were not available, the methodologies would have generally followed standardized guidelines from organizations such as the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (Following OECD Guideline 401/420/423)

The acute oral toxicity of a substance is typically determined by administering a single dose of the substance to a group of fasted animals (usually rats). The animals are observed for a period of 14 days for signs of toxicity and mortality. The LD50 value, the dose that is lethal to 50% of the test population, is then calculated.

Caption: Workflow for Acute Oral Toxicity Testing.

Acute Dermal Toxicity (Following OECD Guideline 402)

For acute dermal toxicity, the test substance is applied to a shaved area of the skin of the test animals (usually rats or rabbits). The area is typically covered with a porous gauze dressing for 24 hours. Animals are observed for 14 days for signs of toxicity and mortality to determine the dermal LD50.

Caption: Workflow for Acute Dermal Toxicity Testing.

Dermal and Eye Irritation (Following OECD Guidelines 404 & 405)

To assess skin and eye irritation, a small amount of the test substance is applied to the skin or into one eye of a test animal (usually a rabbit). The sites are then examined and scored for redness, swelling, and other signs of irritation at specific intervals over a period of several days.

Caption: Workflow for Dermal and Eye Irritation Testing.

Skin Sensitization (Following OECD Guideline 406)

The potential of a substance to cause skin sensitization is often evaluated using the Guinea Pig Maximization Test (GPMT). This involves an initial induction phase where the animals are exposed to the substance, followed by a challenge phase after a rest period to observe for any allergic reaction.

Caption: Workflow for Skin Sensitization Testing.

Conclusion

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. chemsafetypro.com [chemsafetypro.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]

Amidoflumet Cross-Resistance: A Comparative Guide for Acaricide Development

For Researchers, Scientists, and Drug Development Professionals

Amidoflumet is a promising acaricide that targets the mitochondrial electron transport chain, offering a critical tool in the management of mite populations. Understanding its cross-resistance profile with other acaricides is paramount for developing sustainable resistance management strategies and for the discovery of new active compounds. This guide provides a comparative analysis of cross-resistance patterns, supported by experimental data from related compounds, and detailed protocols for resistance assessment.

Understanding Amidoflumet's Mode of Action

Amidoflumet functions by inhibiting mitochondrial complex II (succinate dehydrogenase), a crucial enzyme in the electron transport chain responsible for cellular respiration and energy production in mites. Disruption of this process leads to a bioenergetic collapse and subsequent mortality. Acaricides targeting this pathway are classified under the Insecticide Resistance Action Committee (IRAC) Group 25. The development of resistance to this group of chemicals can occur through target-site mutations or enhanced metabolic detoxification.

Cross-Resistance: A Key Consideration in Acaricide Efficacy

Cross-resistance occurs when resistance to one acaricide confers resistance to another, often due to a shared mode of action or detoxification pathway. Conversely, negative cross-resistance, where resistance to one compound increases susceptibility to another, can be a valuable tool in resistance management. Due to a lack of specific published cross-resistance data for Amidoflumet, this guide presents data for other mitochondrial electron transport inhibitor (METI) acaricides to provide a comparative context.

Comparative Cross-Resistance Data of Acaricides

The following table summarizes cross-resistance data for various acaricides, including METI compounds, against resistant strains of the two-spotted spider mite, Tetranychus urticae. This data is essential for predicting potential cross-resistance scenarios involving Amidoflumet.

Acaricide Class	Acaricide	Resistant Strain	Cross-Resistance Observed with	Resistance Ratio (RR)	Reference
METI Complex II Inhibitor	Cyenopyrafen	Cyenopyrafen-resistant	Cyflumetofen	High	[1]
METI Complex II Inhibitor	Cyflumetofen	Cyflumetofen-resistant	Cyenopyrafen	High	[1]
METI Complex I Inhibitor	Pyridaben	Pyridaben-resistant	Fenpyroximate	870-fold	[1]
METI Complex I Inhibitor	Fenpyroximate	Pyridaben-resistant	Pyridaben	1100-fold	[1]
Avermectin	Abamectin	Abamectin-resistant	Milbemectin	16.3-fold
Avermectin	Abamectin	Abamectin-resistant	Fenpyroximate	No cross-resistance
Organotin	Cyhexatin	Abamectin-resistant	Abamectin	No cross-resistance
Sulfite Ester	Propargite	Abamectin-resistant	Abamectin	No cross-resistance

Note: The absence of specific data for Amidoflumet highlights a critical research gap. Researchers are encouraged to conduct similar studies to elucidate its cross-resistance profile.

Experimental Protocols for Cross-Resistance Assessment

Accurate determination of cross-resistance relies on standardized and rigorous experimental protocols. The following is a detailed methodology for a typical leaf-dip bioassay used to determine the lethal concentration (LC50) and resistance ratios.

Leaf-Dip Bioassay Protocol

1. Mite Rearing:

• Maintain susceptible and resistant strains of Tetranychus urticae on a suitable host plant (e.g., kidney bean, Phaseolus vulgaris) under controlled conditions (25±1°C, 60±5% RH, 16:8 L:D photoperiod).

2. Acaricide Solution Preparation:

• Prepare stock solutions of technical grade acaricides in an appropriate solvent (e.g., acetone).

• Make serial dilutions of each acaricide in distilled water containing a surfactant (e.g., 0.01% Triton X-100). A typical concentration range would span from 0.01 to 1000 mg/L.

3. Bioassay Procedure:

• Collect adult female mites of a uniform age from the rearing colonies.

• Dip host plant leaves into the respective acaricide solutions for 30 seconds.

• Allow the leaves to air-dry completely.

• Place the treated leaves, adaxial side up, on a water-saturated cotton pad in a Petri dish.

• Transfer a set number of adult female mites (e.g., 20-30) onto each treated leaf disc.

• Seal the Petri dishes with perforated lids to allow for ventilation.

• Include a control group treated only with distilled water and surfactant.

• Replicate each concentration and the control at least three times.

4. Data Collection and Analysis:

• Incubate the Petri dishes under the same controlled conditions as mite rearing.

• Assess mite mortality after 24 and 48 hours. Mites that are unable to move when prodded with a fine brush are considered dead.

• Correct for control mortality using Abbott's formula if it is between 5% and 20%.

• Analyze the dose-mortality data using probit analysis to determine the LC50 values and their 95% confidence intervals.

• Calculate the Resistance Ratio (RR) using the formula: RR = LC50 of the resistant strain / LC50 of the susceptible strain .

Visualizing Molecular Mechanisms and Experimental Workflows

Mitochondrial Electron Transport Chain Inhibition

The following diagram illustrates the general mechanism of action for mitochondrial complex II inhibitors like Amidoflumet.

Caption: Inhibition of Mitochondrial Complex II by Amidoflumet.

Experimental Workflow for Cross-Resistance Assessment

This diagram outlines the key steps in a cross-resistance study.

Caption: Workflow for Acaricide Cross-Resistance Bioassay.

Conclusion and Future Directions

While specific cross-resistance data for Amidoflumet is currently unavailable in the public domain, its mode of action as a mitochondrial complex II inhibitor suggests a potential for cross-resistance with other acaricides in IRAC Group 25, such as cyenopyrafen and cyflumetofen. The lack of cross-resistance between METI compounds and acaricides with different modes of action, as shown in the comparative data, underscores the importance of rotating acaricides with distinct target sites to mitigate the development of resistance.

Future research should prioritize the generation of empirical cross-resistance data for Amidoflumet against a broad range of commercially available acaricides. Such studies are crucial for establishing effective and sustainable integrated pest management (IPM) programs and for guiding the development of the next generation of acaricidal compounds.

References

• 1. scielo.br [scielo.br]

Amidoflumet vs. Natural Acaricides: A Comparative Guide for Mite Control

For Researchers, Scientists, and Drug Development Professionals

The relentless challenge of mite infestations in various sectors, from agriculture to public health, necessitates a continuous evaluation of control agents. This guide provides a detailed comparison of Amidoflumet, a synthetic acaricide, and a range of natural acaricides derived from botanical sources. The objective is to present a comprehensive overview of their performance, mechanisms of action, and experimental validation to aid in informed decision-making for research and development.

Executive Summary

Amidoflumet emerges as a potent and fast-acting synthetic acaricide with high efficacy against house dust mites, including species that are difficult to control with conventional agents.[1] Its primary strengths lie in its rapid knockdown effect and high inhibitory rate on mite reproduction.[1] However, its precise mode of action remains unknown, and publicly available, independent peer-reviewed data is limited.

Natural acaricides, primarily essential oils and neem oil derivatives, offer a broad spectrum of action against a wide range of mite and tick species. Their mechanisms of action are often multi-faceted, reducing the likelihood of resistance development.[2][3] While generally considered more environmentally benign, their efficacy can be more variable than synthetic counterparts and may require higher concentrations.[2][3][4]

This guide synthesizes available quantitative data, details experimental methodologies, and provides visual representations of key concepts to facilitate a thorough comparison.

Quantitative Performance Data

To provide a clear comparison of efficacy, the following tables summarize the available quantitative data for Amidoflumet and various natural acaricides. It is crucial to note that this data is compiled from separate studies and not from direct head-to-head comparisons. Experimental conditions, target mite species, and formulations can significantly influence the results.

Table 1: Efficacy of Amidoflumet Against House Dust Mites

Mite Species	Metric	Value	Formulation/Method	Source
Dermatophagoides farinae	Inhibitory Rate of Reproduction	98.5% (after 1 week)	500 mg/m² on carpet	[1]
Dermatophagoides farinae	Inhibitory Rate of Reproduction	100% (after 3 and 6 weeks)	500 mg/m² on carpet	[1]
Fish (as an indicator of toxicity)	LC50 (48 hours)	6.0 mg/l	Not specified	[1]

Table 2: Efficacy of Natural Acaricides Against Various Mite and Tick Species

Acaricide	Mite/Tick Species	Metric	Value	Source
Garlic Oil	Rhipicephalus microplus	LC50	2.19%	[5]
Garlic Oil	Rhipicephalus microplus	LC90	4.00%	[5]
Peppermint Oil	Rhipicephalus microplus	LC50	Not specified, but used in synergistic combinations	[5]
Origanum majorana Essential Oil	Rhipicephalus annulatus	LC50	22.99 µL/mL	[6]
Origanum majorana Essential Oil	Rhipicephalus annulatus	LC99	41.26 µL/mL	[6]
Origanum minutiflorum Essential Oil	Rhipicephalus annulatus	LC50	25.08 µL/mL	[6]
Origanum minutiflorum Essential Oil	Rhipicephalus annulatus	LC99	43.62 µL/mL	[6]
Origanum onites Essential Oil	Rhipicephalus annulatus	LC50	27.06 µL/mL	[6]
Origanum onites Essential Oil	Rhipicephalus annulatus	LC99	48.96 µL/mL	[6]
Combination of 3 Origanum EOs	Rhipicephalus annulatus	LC50	4.01 µL/mL	[6]
Combination of 3 Origanum EOs	Rhipicephalus annulatus	LC99	6.97 µL/mL	[6]
Neem Oil (as M Impact)	Two-spotted spider mites	Mortality	100% within one minute of contact	[7]
Neem Derivatives	Amrasca devastans (Jassid)	Population Reduction (5% concentration)	48.59% (after 1 day)	[8]
Neem Derivatives	Thrips tabaci (Thrips)	Population Reduction (5% concentration)	67.39% (after 3 days)	[8]

Mechanisms of Action

A significant differentiator between Amidoflumet and natural acaricides is the current understanding of their modes of action.

Amidoflumet

Amidoflumet is a trifluoromethanesulfonanilide compound.[1] Despite its demonstrated high efficacy, its precise molecular target and mechanism of action are currently unknown.[9] This lack of information is a critical knowledge gap for understanding potential resistance mechanisms and for the development of new, related compounds.

Natural Acaricides

Natural acaricides, particularly essential oils and their constituents, exhibit a variety of modes of action, which contributes to their effectiveness and may help to mitigate the development of resistance. The primary mechanisms include:

• Neurotoxicity : Many essential oil components, such as thymol and eugenol, act on the nervous system of mites.[10][11] They can interfere with neurotransmitter receptors, such as octopamine receptors, or ion channels, leading to paralysis and death.[11]

• Enzyme Inhibition : Some natural compounds can inhibit vital enzymes in mites, disrupting their metabolic processes.

• Growth Regulation : Azadirachtin, the active component of neem oil, acts as an insect growth regulator.[12] It mimics the mite's hormones and disrupts the molting process, preventing immature stages from developing into adults. It also has antifeedant and repellent properties.

• Synergistic Effects : Combinations of different essential oils or their components can produce a synergistic effect, where the combined toxicity is greater than the sum of the individual components.[5][6][13] This multi-target approach is a significant advantage in managing mite populations.

The following diagram illustrates the general signaling pathways targeted by neurotoxic natural acaricides.

General Signaling Pathway of Neurotoxic Natural Acaricides

Experimental Protocols

Detailed and standardized experimental protocols are fundamental for the accurate assessment and comparison of acaricidal efficacy.

Amidoflumet Efficacy Testing (Summary)

Based on the available information, the efficacy of Amidoflumet was evaluated using the following methods[1]:

• Paper Contact Method for Action Speed :

  • Filter paper is treated with a specific dose of Amidoflumet (e.g., 800 mg/m²).

  • American house dust mites (Dermatophagoides farinae) are released onto the treated surface.

  • The time until all mites become immobile is recorded.

  • A control group on untreated filter paper is observed concurrently.

• Sheet Preparation Method for Residual Activity :

  • Kraft paper is treated with a specific dose of Amidoflumet (e.g., 500 mg/m²).

  • The treated paper is placed under a carpet.

  • A known number of American house dust mites are released onto the carpet.

  • The mite population is assessed at regular intervals (e.g., 1, 3, and 6 weeks) to determine the inhibitory rate of reproduction.

The following diagram illustrates the general workflow for these types of bioassays.

General Workflow for Amidoflumet Bioassays

Natural Acaricide Efficacy Testing (Larval Packet Test - LPT)

The Larval Packet Test (LPT) is a standardized method for evaluating the efficacy of acaricides against tick larvae.[14]

• Preparation of Test Solutions : Prepare serial dilutions of the natural acaricide (e.g., essential oil) in a suitable solvent (e.g., ethanol).

• Packet Preparation : Place approximately 100 tick larvae onto a 7x7 cm piece of filter paper.

• Treatment : Apply a small volume (e.g., 100 µL) of the test solution to the center of the filter paper.

• Sealing : Fold the filter paper to create a sealed packet, securing it with clips.

• Incubation : Incubate the packets under controlled conditions (e.g., 27-28°C) for a specified period (e.g., 24 hours).

• Mortality Assessment : Open the packets and count the number of live and dead larvae to determine the mortality rate.

• Data Analysis : Calculate LC50 and LC99 values using probit analysis.

Resistance Management

A critical aspect of any pest control strategy is the potential for resistance development.

• Amidoflumet : Due to the lack of publicly available, long-term field studies, there is currently no information on the potential for mite populations to develop resistance to Amidoflumet. The unknown mode of action makes it difficult to predict cross-resistance with other acaricide classes.

• Natural Acaricides : The complex mixture of active compounds in many natural acaricides, each with potentially different modes of action, is thought to reduce the likelihood of resistance development.[2] However, resistance to some natural compounds is not impossible, and rotation of different natural acaricides is still a prudent strategy. The increasing resistance of mites to synthetic acaricides is a primary driver for the investigation of natural alternatives.[15]

Non-Target Effects and Safety

The impact of acaricides on non-target organisms and the environment is a significant consideration.

• Natural Acaricides : Natural acaricides are generally considered to have a more favorable environmental profile with lower toxicity to non-target organisms and greater biodegradability.[2][4] However, some essential oils can be irritants, and their effects on beneficial insects, such as pollinators and predatory mites, should be carefully evaluated.[15][16] The specificity of natural acaricides can vary greatly depending on the source and composition.

Conclusion

Amidoflumet and natural acaricides present distinct profiles for mite control. Amidoflumet offers high efficacy and rapid action against house dust mites, but its unknown mode of action and limited independent data are notable drawbacks. Natural acaricides provide a diverse and often synergistic approach to mite control with a generally lower risk of resistance and more favorable environmental safety. However, their performance can be more variable.

For drug development professionals and researchers, the choice between these options will depend on the specific application, target mite species, and the desired balance between efficacy, environmental impact, and resistance management. The development of novel synthetic acaricides with known and unique modes of action, as well as the continued investigation and standardization of natural acaricide formulations, remain critical areas for future research.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Acaricidal and Repellent Effects of Essential Oils against Ticks: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synergistic larvicidal and repellent effects of essential oils of three Origanum species on Rhipicephalus annulatus tick - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. IPM Impact [ipmimpact.com]
• 8. entomoljournal.com [entomoljournal.com]
• 9. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 10. easletters.com [easletters.com]
• 11. ENY282/IN077: Insecticides Used in the Urban Environment: Mode of Action [edis.ifas.ufl.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. journals.flvc.org [journals.flvc.org]

Benchmarking Amidoflumet's Speed of Action Against Other Miticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rapid knockdown of mite populations is a critical factor in managing infestations and mitigating the allergic and economic impacts of these pests. Amidoflumet, a trifluoromethanesulfonanilide compound, has demonstrated potent and fast-acting miticidal properties. This guide provides an objective comparison of Amidoflumet's speed of action against other common miticides, supported by available experimental data.

Quantitative Comparison of Miticide Speed of Action

The following table summarizes the speed of action of Amidoflumet and other miticides based on a paper contact bioassay. This method is a standard laboratory procedure to evaluate the efficacy of contact acaricides.

Miticide	Target Mite Species	Application Dose	Time After Treatment	% Immobile Mites	Reference
Amidoflumet	Dermatophagoides farinae (American house dust mite)	800 mg/m²	5 min	~80%	[1]
10 min	100%	[1]
15 min	100%	[1]
30 min	100%	[1]
60 min	100%	[1]
120 min	100%	[1]
Phenyl Salicylate	Dermatophagoides farinae	800 mg/m²	5 min	~50%	[1]
10 min	~60%	[1]
15 min	~80%	[1]
30 min	100%	[1]
60 min	100%	[1]
120 min	100%	[1]
Benzyl Benzoate	Dermatophagoides farinae	800 mg/m²	5 min	~45%	[1]
10 min	~55%	[1]
15 min	~75%	[1]
30 min	100%	[1]
60 min	100%	[1]
120 min	100%	[1]

Note on Other Miticides:

While direct comparative studies with Amidoflumet are limited, other miticides are known for their rapid action. For instance, Abamectin causes mites to cease feeding within hours, leading to population collapse within a few days. Bifenazate provides a quick knockdown effect, with mite mortality observable within 36 to 48 hours. Cyflumetofen also delivers a fast, selective knockdown of spider mites. In contrast, Etoxazole acts primarily on eggs and immature stages, and while it sterilizes adult females, it does not cause immediate adult mortality.

Experimental Protocols

The data presented for Amidoflumet, phenyl salicylate, and benzyl benzoate was obtained using a paper contact method. This bioassay is a standard procedure for evaluating the contact activity and speed of action of acaricides.

Objective: To determine the time-course of knockdown or mortality of mites upon direct contact with a treated surface.

Materials:

• Mites (e.g., Dermatophagoides farinae)

• Test compounds (e.g., Amidoflumet) and control substances

• Filter paper or other suitable substrate

• Petri dishes or other appropriate containers

• Solvent for dissolving test compounds (if necessary)

• Micropipette or sprayer for application

• Stereomicroscope for observation

• Incubator or controlled environment chamber

Methodology:

• Preparation of Treated Surface: A solution of the test miticide at a specified concentration is prepared. A defined volume of this solution is then uniformly applied to a filter paper. The solvent is allowed to evaporate completely, leaving a dry, treated surface. Control surfaces are treated with the solvent only.

• Mite Introduction: A known number of healthy, adult mites are collected and carefully transferred onto the treated surface within a petri dish.

• Incubation: The petri dishes are placed in an incubator or a controlled environment chamber with defined temperature and humidity to ensure optimal conditions for the mites.

• Observation and Data Collection: At predetermined time intervals (e.g., 5, 10, 15, 30, 60, 120 minutes), the mites are observed under a stereomicroscope. The number of immobile or dead mites is recorded. Immobility is often defined as the inability of a mite to move when gently prodded.

• Data Analysis: The percentage of immobile or dead mites is calculated for each time point. This data is then plotted over time to generate a speed of action curve for each tested miticide.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for a paper contact bioassay to assess the speed of action of miticides.

References

• 1. Bifenazate Miticide Insecticides | Forestry Distributing North America's Forest Products Leader [forestrydistributing.com]

Statistical Analysis of Amidoflumet Dose-Response Curves: A Comparative Guide

This guide provides a comparative analysis of Amidoflumet's dose-response characteristics against other common acaricides, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Comparative Dose-Response Data

Amidoflumet, a trifluoromethanesulfonanilide compound, demonstrates high efficacy as a fast-acting acaricide, particularly against house dust mites.[1][2] The following table summarizes available quantitative data on its performance in comparison to other agents.

Compound	Target Organism	Dose	Effect	Source
Amidoflumet	Dermatophagoides farinae (American house dust mite)	500 mg/m²	Inhibition of reproduction	[1]
Amidoflumet	Dermatophagoides farinae	800 mg/m²	100% of individuals' activity ceased within 5 minutes	[1]
Phenyl salicylate	Dermatophagoides farinae	800 mg/m²	>50% of individuals active at 5 minutes; 100% activity ceased at 30 minutes	[1]
Benzyl benzoate	Dermatophagoides farinae	800 mg/m²	>50% of individuals active at 5 minutes; 100% activity ceased at 30 minutes	[1]

Experimental Protocols

Reproducible and standardized experimental protocols are crucial for generating reliable dose-response data. Below is a detailed methodology for a typical acaricide dose-response bioassay.

Objective:

To determine the dose-dependent mortality or incapacitation of a target mite species upon exposure to an acaricide.

Materials:

• Test compound (e.g., Amidoflumet)

• Alternative compounds for comparison

• Solvent for dilution (e.g., acetone, ethanol, or water with surfactant)

• Target mite species (e.g., Dermatophagoides farinae)

• Filter paper or appropriate substrate

• Petri dishes or exposure arenas

• Micropipettes

• Incubator with controlled temperature and humidity

• Stereomicroscope

Procedure:

• Preparation of Test Solutions:

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Perform serial dilutions to create a range of at least five concentrations. The concentrations should be selected to elicit responses ranging from >0% to <100% mortality.[3]

  • A control group receiving only the solvent is essential.

• Treatment Application:

  • Apply a precise volume of each test solution evenly to the filter paper.

  • Allow the solvent to evaporate completely, leaving a dry residue of the acaricide.

• Mite Exposure:

  • Introduce a known number of mites (e.g., 20-30) into each treated petri dish.

  • Each concentration and the control should be replicated at least three times.[3]

• Incubation:

  • Maintain the petri dishes in an incubator at a constant temperature and humidity suitable for the test species.

• Data Collection:

  • At predetermined time points (e.g., 24, 48, 72 hours), count the number of dead or moribund mites in each replicate under a stereomicroscope.

  • Mites that are unable to move when prodded are considered dead.

• Data Analysis:

  • Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula if necessary.

  • Plot the percentage mortality against the logarithm of the dose to generate a dose-response curve.[4][5]

  • Use probit or logit analysis to estimate the lethal concentration that kills 50% of the population (LC50) and other relevant parameters (e.g., LC90, slope).[6]

Visualizations

Experimental Workflow for Acaricide Dose-Response Bioassay

Caption: Workflow for a typical acaricide dose-response bioassay.

Generalized Signaling Pathway for Acaricide Action

Caption: Generalized pathway of acaricide mode of action.

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 3. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Dose–response relationship - Wikipedia [en.wikipedia.org]
• 5. vetscraft.com [vetscraft.com]
• 6. researchgate.net [researchgate.net]

Amidoflumet: A Comparative Analysis of its Acaricidal Performance

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Amidoflumet, a trifluoromethanesulfonanilide acaricide, benchmarked against other compounds. While the precise molecular mode of action for Amidoflumet remains to be fully elucidated, its performance characteristics, particularly its rapid action and high efficacy against specific mite species, have been documented. This guide summarizes the available quantitative data, details relevant experimental protocols, and visualizes key concepts to aid in research and development.

Performance Comparison: Amidoflumet vs. Alternative Acaricides

Amidoflumet has demonstrated superior performance in key areas of acaricidal activity when compared to other agents like phenyl salicylate and benzyl benzoate. The following table summarizes the comparative efficacy against house dust mites (Dermatophagoides farinae).

Parameter	Amidoflumet	Phenyl Salicylate	Benzyl Benzoate	Experimental Conditions
Lethal Activity	High efficacy, particularly against predatory cheyletid mites.	Effective, but lower efficacy compared to Amidoflumet.	Effective, but lower efficacy compared to Amidoflumet.	Filter paper contact method; 800 mg/m² application dose.
Speed of Action (Time to 100% mite immobilization)	5 minutes	30 minutes	30 minutes	Filter paper contact method; 800 mg/m² application dose.
Repellency	No repellency observed.	Some repellency observed.	Some repellency observed.	Filter paper contact method; 800 mg/m² application dose.

Modes of Action of Common Acaricide Classes

To provide a broader context for Amidoflumet's potential mechanism, the following table outlines the established modes of action for various classes of acaricides. The mode of action for Amidoflumet is currently classified as unknown but is characterized by its rapid action.[1]

Acaricide Class	Primary Mode of Action	Target Site	Effect
Organophosphates & Carbamates	Inhibition of acetylcholinesterase (AChE)	Acetylcholinesterase	Nerve overstimulation, paralysis
Pyrethroids	Modulation of voltage-gated sodium channels	Sodium channels	Repetitive nerve firing, paralysis
Formamidines (e.g., Amitraz)	Agonist of octopamine receptors	Octopamine receptors	Disruption of nerve function, detachment from host
Macrocyclic Lactones (e.g., Avermectins)	Potentiation and/or activation of glutamate-gated chloride channels	Glutamate-gated chloride channels	Nerve inhibition, paralysis
Phenylpyrazoles (e.g., Fipronil)	Blockage of GABA-gated chloride channels	GABA receptors	Nerve hyperexcitation, paralysis
Trifluoromethanesulfonanilides (e.g., Amidoflumet)	Unknown , fast-acting[1]	Unknown	Rapid paralysis and death

Experimental Protocols

The following is a generalized protocol for assessing acaricidal efficacy, based on the methodologies described in the cited literature.

Objective: To evaluate the lethal activity, speed of action, and repellency of a test compound against house dust mites.

Materials:

• Test compound (e.g., Amidoflumet)

• Alternative compounds (e.g., phenyl salicylate, benzyl benzoate)

• Solvent for dilution (if necessary)

• Filter paper (e.g., Whatman No. 2)

• Petri dishes

• House dust mites (Dermatophagoides farinae)

• Microscope

Procedure:

• Preparation of Treated Surfaces:

  • Dissolve the test and alternative compounds in a suitable solvent to achieve the desired concentration (e.g., 800 mg/m²).

  • Apply the solution evenly to the filter paper and allow the solvent to evaporate completely.

  • Prepare a control filter paper treated only with the solvent.

• Lethal Activity and Speed of Action Assay:

  • Place the treated filter paper in a petri dish.

  • Introduce a known number of adult house dust mites (e.g., 20) onto the center of the filter paper.

  • Observe the mites continuously for the first 5 minutes and then at set intervals (e.g., 10, 15, 30, 60, 120 minutes).

  • Record the number of immobilized mites at each time point. Immobilization is defined as the lack of any coordinated movement when gently prodded with a fine brush.

  • Calculate the percentage of immobilized mites at each time point.

• Repellency Assay:

  • Cut the treated and control filter papers in half.

  • Join one half of a treated filter paper with one half of a control filter paper in a petri dish.

  • Release a known number of mites in the center of the joined filter paper.

  • After a set period (e.g., 30, 60, 120, 180 minutes), count the number of mites on the treated half and the control half.

  • Calculate the repellency percentage using the formula: Repellency (%) = [(C - T) / (C + T)] x 100, where C is the number of mites on the control half and T is the number of mites on the treated half.

Visualizations

The following diagrams illustrate key concepts related to acaricide mode of action and experimental design.

Caption: Workflow for assessing acaricidal efficacy.

Caption: Hypothesized pathway for a fast-acting neurotoxic acaricide like Amidoflumet.

References

• 1. cales.arizona.edu [cales.arizona.edu]

Comparing the environmental impact of Amidoflumet and existing pesticides

Amidoflumet, a pesticide developed for controlling house dust mites, presents a significant knowledge gap in our understanding of its environmental impact when compared to established insecticides. While its efficacy as a miticide and its relative safety for mammals are documented, a comprehensive public body of evidence regarding its effects on non-target organisms and its fate in the environment remains largely unavailable. This guide seeks to compare the known environmental profile of Amidoflumet with that of widely used pesticide classes—pyrethroids, neonicotinoids, and fipronil—highlighting the critical need for further research into this newer chemical agent.

A Comparative Overview of Environmental Impacts

The environmental impact of a pesticide is determined by several key factors, including its toxicity to non-target organisms, its persistence in soil and water, and its potential to bioaccumulate in the food chain. The following tables summarize the available data for Amidoflumet and the selected existing pesticide classes.

Toxicity to Non-Target Organisms

The toxicity of a pesticide to organisms other than its intended target is a primary environmental concern. This includes effects on pollinators like bees, aquatic life, birds, and soil-dwelling organisms such as earthworms.

Pesticide Class	Acute Bee Toxicity (LD50, µ g/bee )	Acute Fish Toxicity (LC50)	Acute Daphnia magna Toxicity (EC50)	Earthworm Toxicity (LC50)
Amidoflumet	Data not publicly available	Moderate alert, specific data not available[1]	Data not publicly available	Data not publicly available
Pyrethroids	Highly toxic[2]	Highly toxic (e.g., Cypermethrin: 0.82 µg/L)	Highly toxic	Moderately toxic
Neonicotinoids	Highly toxic (e.g., Imidacloprid: 0.0039 µ g/bee )[3]	Moderately to highly toxic (e.g., Imidacloprid: 229 mg/L)[4]	Highly toxic (e.g., Imidacloprid: 85 mg/L)[4]	Low to moderate toxicity[5]
Fipronil	Highly toxic (LD50 = 0.004 µ g/bee )[6]	Highly toxic (e.g., Bluegill sunfish: 85 µg/L)	Highly toxic (190 µg/L)	Moderately to highly toxic

Persistence and Bioaccumulation

The persistence of a pesticide, often measured by its half-life in soil and water, determines how long it remains active in the environment. Bioaccumulation potential refers to the tendency of a chemical to be stored in the tissues of living organisms, potentially leading to higher concentrations at higher trophic levels.

Pesticide Class	Soil Half-life (days)	Water Half-life (days)	Bioaccumulation Potential (Log Kow)
Amidoflumet	Data not publicly available	Data not publicly available	Data not publicly available
Pyrethroids	11 - 113 (Permethrin)[7]	0.8 - 1.1 (Permethrin)[7]	High (e.g., Permethrin: 6.5)
Neonicotinoids	Can exceed 1,000 days[8][9]	Can be persistent[10]	Low to moderate (e.g., Imidacloprid: 0.57)[4]
Fipronil	122 - 128	Can be persistent, especially metabolites[6]	Moderate to high (4.0)[6]

Experimental Protocols for Environmental Impact Assessment

Standardized testing guidelines are crucial for evaluating and comparing the environmental risks of pesticides. The Organisation for Economic Co-operation and Development (OECD) and the U.S. Environmental Protection Agency (EPA) have established comprehensive protocols for ecotoxicity testing. These guidelines cover a wide range of tests for different environmental compartments and non-target organisms.

Key OECD Test Guidelines for Ecotoxicology:

• OECD 201: Alga, Growth Inhibition Test[11]

• OECD 202: Daphnia sp. Acute Immobilisation Test[11]

• OECD 203: Fish, Acute Toxicity Test[12]

• OECD 207: Earthworm, Acute Toxicity Tests[11]

• OECD 213: Honeybees, Acute Oral Toxicity Test

• OECD 214: Honeybees, Acute Contact Toxicity Test

U.S. EPA Ecological Effects Test Guidelines (Series 850):

• 850.1010: Aquatic Invertebrate Acute Toxicity Test, Freshwater Daphnids[13]

• 850.1075: Fish Acute Toxicity Test

• 850.2100: Avian Acute Oral Toxicity Test[13]

• 850.3020: Honey Bee Acute Contact Toxicity Test[13]

• 850.6200: Earthworm Subchronic Toxicity Test

The following diagram illustrates a generalized workflow for assessing the environmental risk of a pesticide, based on these established guidelines.

Caption: Generalized workflow for pesticide environmental risk assessment.

Signaling Pathways and Modes of Action

The mode of action of a pesticide describes the specific biological process it disrupts. Understanding this is key to predicting its potential effects on non-target organisms.

• Amidoflumet: The precise mode of action on non-target invertebrates is not well-documented in public literature. For its target, house dust mites, it is described as having a lethal effect.[14]

• Pyrethroids: These insecticides act on the nervous system by interfering with sodium channels, leading to paralysis and death.[15] This mode of action is broadly toxic to many insects and aquatic organisms.[2]

• Neonicotinoids: These systemic pesticides also target the nervous system, but by binding to nicotinic acetylcholine receptors.[10] This can have significant sublethal and lethal effects on pollinators.

• Fipronil: This broad-spectrum insecticide disrupts the central nervous system by blocking GABA-gated chloride channels.[6] This mechanism is highly effective against a wide range of insect pests but also poses risks to beneficial insects.[6]

The following diagram illustrates the interaction of neonicotinoids with the insect nervous system.

Caption: Simplified mode of action of neonicotinoid insecticides.

Conclusion: A Call for Transparency and Further Research

The comparison between Amidoflumet and existing pesticides reveals a significant disparity in the availability of environmental impact data. While pyrethroids, neonicotinoids, and fipronil have been extensively studied, leading to a comprehensive understanding of their environmental risks and, in some cases, regulatory restrictions, Amidoflumet remains a relative unknown in the broader ecological context.

For researchers, scientists, and drug development professionals, this data gap is a critical concern. A thorough environmental risk assessment, following established international guidelines, is essential to ensure that any new pesticide does not pose an unacceptable risk to ecosystems. The lack of publicly available data on the ecotoxicity, persistence, and bioaccumulation potential of Amidoflumet makes a comprehensive and objective comparison with other pesticides challenging. Therefore, further independent research and transparent data sharing from the manufacturer are imperative to fully understand the environmental footprint of this pesticide.

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. Ecotoxicology of synthetic pyrethroids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Item - Top ten most acutely toxic insecticides to honey bees by the oral route. - Public Library of Science - Figshare [plos.figshare.com]
• 4. rivm.nl [rivm.nl]
• 5. mdpi.com [mdpi.com]
• 6. Fipronil: environmental fate, ecotoxicology, and human health concerns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pesticide Half-life [npic.orst.edu]
• 8. Environmental fate and exposure; neonicotinoids and fipronil - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Neonicotinoid - Wikipedia [en.wikipedia.org]
• 11. siesascs.edu.in [siesascs.edu.in]
• 12. oecd.org [oecd.org]
• 13. epa.gov [epa.gov]
• 14. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 15. Redirecting [linkinghub.elsevier.com]

Amidoflumet Analytical Standards: A Guide to Validation and Comparison

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the validation and comparison of analytical standards for the insecticide and acaricide, Amidoflumet. Due to a lack of publicly available, specific validated analytical methods and their associated quantitative data for Amidoflumet, this document outlines the common analytical techniques and validation parameters that are applicable based on its chemical properties and general practices for pesticide analysis. This guide is intended to assist researchers in developing and validating their own analytical methods for Amidoflumet.

Chemical Identity of Amidoflumet

• IUPAC Name: methyl 5-chloro-2-[[(trifluoromethyl)sulfonyl]amino]benzoate[1][2]

• CAS Number: 84466-05-7[1][3]

• Molecular Formula: C₉H₇ClF₃NO₄S[1][2][4]

• Molecular Weight: 317.67 g/mol [1][4]

• Chemical Structure:

  • SMILES: COC(=O)c1cc(ccc1NS(=O)(=O)C(F)(F)F)Cl[1]

  • InChI: InChI=1S/C9H7ClF3NO4S/c1-18-8(15)6-4-5(10)2-3-7(6)14-19(16,17)9(11,12,13)/h2-4,14H,1H3[1]

Amidoflumet is a trifluoromethanesulfonanilide insecticide and acaricide.[2] It is a pale yellow to white crystalline powder that is soluble in polar solvents like acetonitrile, N,N-dimethylformamide, acetone, and methanol, but has low solubility in water.[4]

Comparison of Potential Analytical Methods

Based on the chemical structure of Amidoflumet and common practices for pesticide residue analysis, the following analytical techniques are most likely to be suitable for its quantification. The selection of the optimal method will depend on the matrix (e.g., technical grade active ingredient, formulation, environmental sample), required sensitivity, and available instrumentation.

Analytical Technique	Principle	Potential Advantages	Potential Considerations
High-Performance Liquid Chromatography with UV Detection (HPLC-UV)	Separation based on polarity using a liquid mobile phase and a stationary phase, with detection by UV absorbance.	- Widely available and cost-effective.- Robust and reliable for routine analysis of formulations.- Good for quantifying high-concentration samples.	- May lack the sensitivity and selectivity for trace-level residue analysis in complex matrices.- Potential for interference from co-eluting compounds.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile and thermally stable compounds in a gaseous mobile phase followed by detection based on mass-to-charge ratio.	- High selectivity and sensitivity.- Provides structural information for compound identification.- Suitable for the analysis of volatile and semi-volatile compounds.	- Amidoflumet may require derivatization to improve volatility and thermal stability.- Potential for thermal degradation in the injector.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	High-resolution separation by HPLC coupled with highly selective and sensitive detection by tandem mass spectrometry.	- Excellent sensitivity and selectivity for trace-level analysis.- High specificity, reducing matrix interference.- Applicable to a wide range of compound polarities and molecular weights without derivatization.	- Higher initial instrument cost and complexity.- Matrix effects (ion suppression or enhancement) can affect quantification and require careful method development.

Guidance on Method Validation

A validated analytical method is crucial for obtaining reliable and accurate results. The following table outlines the key validation parameters that should be assessed when developing an analytical method for Amidoflumet, along with typical acceptance criteria.

Validation Parameter	Description	Typical Acceptance Criteria
Specificity/Selectivity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.	No significant interference at the retention time of the analyte.
Linearity	The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.	Correlation coefficient (r²) ≥ 0.995 over a defined range.
Accuracy (as Recovery)	The closeness of the test results obtained by the method to the true value.	80-120% recovery for spiked samples at different concentration levels.
Precision (Repeatability & Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) ≤ 15% (may be wider for trace analysis).
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Typically Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Typically Signal-to-Noise ratio of 10:1, with acceptable precision and accuracy.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant change in results with minor variations in parameters like mobile phase composition, pH, temperature, etc.

Experimental Protocols: A General Framework

As no specific validated methods for Amidoflumet are publicly available, the following provides a general workflow that can be adapted for method development and validation.

General Analytical Workflow

Caption: A generalized workflow for the analysis and validation of analytical standards for Amidoflumet.

Example Protocol for HPLC-UV Method Development

• Standard Preparation: Prepare a stock solution of Amidoflumet analytical standard in a suitable solvent (e.g., acetonitrile) and create a series of calibration standards by serial dilution.

• Sample Preparation:

  • For formulations: Accurately weigh a portion of the formulation, dissolve it in a suitable solvent, and dilute to fall within the calibration range.

  • For environmental matrices (soil, water): Develop a suitable extraction method (e.g., QuEChERS for soil, solid-phase extraction for water) to isolate Amidoflumet from the matrix.

• Chromatographic Conditions (to be optimized):

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) in isocratic or gradient elution mode.

  • Flow Rate: Typically 1.0 mL/min.

  • Column Temperature: e.g., 30 °C.

  • Injection Volume: e.g., 10 µL.

  • Detection Wavelength: To be determined by UV-Vis spectrophotometry (scan for λmax of Amidoflumet).

• Validation: Perform the validation experiments as outlined in the "Guidance on Method Validation" section using the optimized method.

Conclusion

While specific, publicly available validated analytical methods for Amidoflumet are currently limited, this guide provides a comprehensive framework for researchers to develop and validate their own methods. By following the principles of method validation and leveraging common analytical techniques such as HPLC-UV, GC-MS, and LC-MS/MS, reliable and accurate quantification of Amidoflumet can be achieved. It is recommended that researchers consult relevant regulatory guidelines (e.g., SANTE, ICH) during method development and validation to ensure data quality and compliance.

References

• 1. GSRS [precision.fda.gov]
• 2. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 3. Amidoflumet - CAS-Number 84466-05-7 - Order from Chemodex [chemodex.com]
• 4. sumitomo-chem.co.jp [sumitomo-chem.co.jp]

Safety & Regulatory Compliance

Navigating the Disposal of Amidoflumet: A Guide to Safe and Compliant Practices

Absence of a specific Safety Data Sheet (SDS) for Amidoflumet in the public domain necessitates a disposal protocol rooted in established best practices for hazardous chemical waste management. Researchers, scientists, and drug development professionals must treat Amidoflumet as a hazardous substance, particularly given its characteristics as a pesticide with known ecotoxicity.

Amidoflumet is a pale yellow to white crystalline powder that is poorly soluble in water.[1] It is recognized as a trifluoromethanesulfonanilide amenity insecticide.[2] While detailed toxicological data is not widely available, it is noted to have moderate acute ecotoxicity for fish and is suspected of having reproduction or development effects in humans.[2] Due to the lack of a specific, publicly available SDS, the following procedures are based on general guidelines for the disposal of hazardous laboratory chemicals and pesticides. It is imperative to consult the product-specific label and Safety Data Sheet provided by the supplier and to contact your institution's Environmental Health and Safety (EHS) department for site-specific protocols.

Step-by-Step Disposal Protocol for Amidoflumet

This protocol provides a procedural framework for the safe handling and disposal of Amidoflumet waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Amidoflumet in any form (pure substance, solutions, or contaminated materials), ensure you are wearing appropriate PPE. This includes, but is not limited to:

• Chemical-resistant gloves (e.g., nitrile)

• Safety goggles or a face shield

• A lab coat

• Closed-toe shoes

• In cases of potential aerosolization of the powder, a respirator may be necessary.

2. Waste Segregation and Collection: Proper segregation of hazardous waste is critical to prevent dangerous chemical reactions and to ensure compliant disposal.

• Solid Waste:

  • Collect pure Amidoflumet waste, contaminated personal protective equipment (gloves, etc.), and other solid materials (e.g., weighing boats, contaminated paper towels) in a dedicated, sealed container.

  • The container must be made of a material compatible with Amidoflumet. A high-density polyethylene (HDPE) container is generally a safe choice.

  • Do not mix with other chemical waste unless explicitly permitted by your EHS department.

• Liquid Waste:

  • As Amidoflumet is poorly soluble in water, it is more likely to be dissolved in organic solvents.

  • Collect any solutions containing Amidoflumet in a separate, sealed, and compatible waste container (e.g., a solvent-resistant plastic or glass bottle).

  • Do not pour any liquid waste containing Amidoflumet down the drain. This is strictly prohibited for most laboratory chemicals and especially for substances with known aquatic toxicity.

• Sharps Waste:

  • Any sharps (needles, razor blades, etc.) contaminated with Amidoflumet must be disposed of in a designated sharps container.

3. Waste Container Labeling: Properly label all waste containers immediately upon starting waste collection. The label should include:

• The words "Hazardous Waste"

• The full chemical name: "Amidoflumet"

• The concentration and quantity of Amidoflumet

• The solvent(s) used (for liquid waste)

• The date of accumulation

• The name of the principal investigator or lab group

4. Storage of Hazardous Waste:

• Store waste containers in a designated, well-ventilated satellite accumulation area within the laboratory.

• Ensure containers are tightly sealed to prevent leaks or spills.

• Store in secondary containment (e.g., a larger, chemical-resistant bin) to contain any potential leaks.

5. Arranging for Disposal:

• Contact your institution's EHS department to schedule a pickup of the hazardous waste.

• Do not attempt to dispose of Amidoflumet waste through regular trash or other non-hazardous waste streams.

• Disposal must be carried out by a licensed hazardous waste disposal contractor.[3]

Data for Disposal Planning

While specific quantitative data for Amidoflumet disposal is not available from the search, the following table outlines the critical information that researchers should seek from the product-specific Safety Data Sheet (SDS) and local regulations to ensure compliant disposal.

Data Point	Description	Information Source
EPA/Local Waste Code	A specific code that identifies the type of hazardous waste. This is crucial for the disposal manifest.	Product SDS, EHS Department
Container Type	The mandated type of container for storing and transporting the waste (e.g., HDPE, glass).	Product SDS, EHS Department
Treatment/Disposal Method	The approved method for final disposal (e.g., incineration, chemical neutralization).	Hazardous Waste Contractor, EHS
Reportable Quantity (RQ)	The amount of a hazardous substance that, if released into the environment, must be reported to the appropriate authorities.	Product SDS, Regulatory Agencies
Toxicity Characteristic (TC)	If the waste exhibits toxicity as defined by regulatory standards (e.g., TCLP testing), it will have specific disposal requirements.	Product SDS, EHS Department

Experimental Protocols

No experimental protocols for the neutralization or treatment of Amidoflumet waste were found in the search results. Due to its chemical stability, it is unlikely that simple neutralization procedures would be effective or safe to perform in a standard laboratory setting. Therefore, the recommended and mandatory procedure is to dispose of it through a certified hazardous waste management service.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Amidoflumet waste in a laboratory setting.

Amidoflumet Disposal Workflow

References

• 1. sumitomo-chem.co.jp [sumitomo-chem.co.jp]
• 2. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 3. corteva.com [corteva.com]

Essential Safety and Logistics for Handling Amidoflumet

Disclaimer: Amidoflumet is a public health insecticide that is not approved for use in many developed nations.[1] Consequently, comprehensive safety and handling data specific to this compound is limited. The following guidance is based on general best practices for handling pesticides and other hazardous chemicals in a laboratory setting. Researchers, scientists, and drug development professionals should always consult a specific Safety Data Sheet (SDS) for the product they are using and adhere to their institution's safety protocols.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is the final line of defense against exposure to hazardous substances like pesticides.[2] For Amidoflumet, a substance with a high alert for reproduction/development effects, stringent adherence to PPE protocols is critical.[1]

Table 1: Recommended Personal Protective Equipment for Handling Amidoflumet

Task	Recommended PPE	Rationale
Handling Concentrate (Solid or Liquid)	- Chemical-resistant gloves (Nitrile, Butyl, or Neoprene)[3] - Chemical splash goggles and a face shield[4][5] - Chemical-resistant apron over a protective suit (e.g., Tyvek)[3][5] - Respiratory protection (Air-purifying respirator with appropriate cartridges)[2][3] - Chemical-resistant boots[4]	To protect against accidental spills and splashes of the concentrated, more hazardous form of the chemical. Respiratory protection is crucial when handling powders that can be inhaled.
Diluting and Mixing	- Chemical-resistant gloves[4] - Chemical splash goggles[5] - Protective suit or coveralls[3] - Respiratory protection may be required based on the volatility and concentration of the formulation.	To protect against splashes and aerosol generation during the dilution process.
Application (Spraying)	- Chemical-resistant gloves[4] - Chemical splash goggles[5] - Protective suit or coveralls[3] - Respiratory protection[2][3]	To prevent inhalation of spray mist and skin contact with the diluted pesticide.
Spill Cleanup	- Chemical-resistant gloves[4] - Chemical splash goggles and a face shield[4][5] - Chemical-resistant apron and boots[3][4] - Protective suit (e.g., Tyvek)[3] - Respiratory protection (Air-purifying respirator with appropriate cartridges)[2][3]	To provide maximum protection during a high-risk event where direct contact with the chemical is likely.
Disposal of Waste	- Chemical-resistant gloves[4] - Safety glasses with side shields[5] - Lab coat or coveralls	To protect against contact with contaminated materials during the disposal process.

Operational Plan for Handling Amidoflumet

A systematic approach to handling Amidoflumet is essential to minimize the risk of exposure. The following workflow outlines the key steps from receipt to disposal.

Caption: Workflow for the safe handling of Amidoflumet.

Experimental Protocols

Due to the limited publicly available data, specific experimental protocols involving Amidoflumet are not readily found. The following is a generalized protocol for preparing a solution, which should be adapted based on the specific experimental requirements and the formulation of Amidoflumet being used.

Protocol: Preparation of a 1% Amidoflumet Solution

• Preparation:

  • Designate a well-ventilated work area, preferably within a chemical fume hood.

  • Assemble all necessary materials: Amidoflumet (solid or concentrate), appropriate solvent, volumetric flasks, stir plate, and stir bars.

  • Don the appropriate PPE as outlined in Table 1 for handling concentrate.

• Weighing/Measuring:

  • If using solid Amidoflumet, carefully weigh the required amount on an analytical balance inside the fume hood.

  • If using a liquid concentrate, accurately measure the required volume using a calibrated pipette.

• Dissolution:

  • Place the weighed solid or measured concentrate into the appropriate volumetric flask.

  • Add a small amount of the chosen solvent to dissolve the Amidoflumet.

  • Place the flask on a stir plate and stir until the Amidoflumet is completely dissolved.

• Dilution:

  • Once dissolved, add the solvent to the calibration mark of the volumetric flask.

  • Cap the flask and invert several times to ensure a homogenous solution.

• Labeling and Storage:

  • Clearly label the flask with the chemical name, concentration, date of preparation, and any relevant hazard warnings.

  • Store the solution in a cool, dry, and well-ventilated area away from incompatible materials.

Spill Response Plan

In the event of a spill, a rapid and organized response is crucial to mitigate potential hazards.

Caption: Decision-making flowchart for Amidoflumet spill response.

Disposal Plan

Proper disposal of Amidoflumet and any contaminated materials is critical to prevent environmental contamination and accidental exposure.

• Unused Product: If possible, use any remaining product according to its intended purpose.[6] If this is not feasible, it should be treated as hazardous waste.

• Empty Containers: Do not reuse empty pesticide containers.[6] Triple-rinse containers, if applicable, and dispose of them according to local regulations.

• Contaminated Materials: All PPE, absorbent materials from spills, and other contaminated items should be collected in a sealed, labeled container.

• Waste Disposal: All Amidoflumet waste should be disposed of through a licensed hazardous waste disposal contractor.[7] Never pour pesticide waste down the drain or dispose of it in the regular trash.[6] Check with your local environmental agency or solid waste authority for specific guidance on pesticide disposal in your area.[6] In some cases, high-temperature incineration may be the only acceptable method for pesticide disposal.[8]

References

• 1. Amidoflumet (Ref: S-1955) [sitem.herts.ac.uk]
• 2. Pesticide use and personal protective equipment [health.vic.gov.au]
• 3. Welcome to PSEP! [core.psep.cce.cornell.edu]
• 4. CCOHS: Landscaping - Pesticides - Personal Protective Equipment [ccohs.ca]
• 5. extension.missouri.edu [extension.missouri.edu]
• 6. epa.gov [epa.gov]
• 7. corteva.com [corteva.com]
• 8. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]